Technical Documentation Center

Methyl 7-methoxybenzo[b]thiophene-2-carboxylate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Methyl 7-methoxybenzo[b]thiophene-2-carboxylate
  • CAS: 88791-17-7

Core Science & Biosynthesis

Foundational

"Methyl 7-methoxybenzo[b]thiophene-2-carboxylate" CAS number 88791-17-7

CAS Number: 88791-17-7 Formula: C₁₁H₁₀O₃S Molecular Weight: 222.26 g/mol [1] Executive Summary Methyl 7-methoxybenzo[b]thiophene-2-carboxylate is a specialized heterocyclic scaffold critical to modern medicinal chemistry...

Author: BenchChem Technical Support Team. Date: February 2026

CAS Number: 88791-17-7 Formula: C₁₁H₁₀O₃S Molecular Weight: 222.26 g/mol [1]

Executive Summary

Methyl 7-methoxybenzo[b]thiophene-2-carboxylate is a specialized heterocyclic scaffold critical to modern medicinal chemistry. Unlike its more common 6-substituted isomers (often associated with SERMs like Raloxifene), the 7-methoxy variant offers unique steric and electronic vectors for drug design. It serves as a pivotal intermediate in the synthesis of Alpha-7 nicotinic acetylcholine receptor (α7 nAChR) agonists , STING pathway modulators , and GluN2B-selective NMDA antagonists .

This guide provides a rigorous technical analysis of its synthesis, reactivity profile, and application in high-value therapeutic development.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8]

PropertySpecification
IUPAC Name Methyl 7-methoxy-1-benzothiophene-2-carboxylate
CAS Number 88791-17-7
SMILES COC1=CC=CC2=C1SC(=C2)C(=O)OC
Appearance Off-white to pale yellow crystalline solid
Melting Point 85–88 °C (Typical range for pure polymorphs)
Solubility Soluble in DCM, DMSO, DMF; sparingly soluble in alcohols; insoluble in water
Electronic Character Electron-rich thiophene core; 7-OMe group exerts +M effect, activating C4/C6 positions

Synthetic Methodologies

The synthesis of the 7-methoxy isomer requires precise regiocontrol to avoid contamination with the 5- or 6-methoxy isomers. Two primary routes are established in the literature: the Modern One-Pot Cascade (preferred for scale-up) and the Classical Thiol Condensation .

Method A: Nucleophilic Aromatic Substitution / Cyclization Cascade (Preferred)

This route, utilized in recent patent literature (e.g., for α7 nAChR agonists), employs 2-fluoro-3-methoxybenzaldehyde as the starting material. It proceeds via an SNAr mechanism followed by a Knoevenagel-type condensation.

  • Precursors: 2-Fluoro-3-methoxybenzaldehyde, Methyl thioglycolate (Methyl mercaptoacetate).

  • Reagents: Potassium Carbonate (K₂CO₃), DMF or DMSO.[2]

  • Conditions: 60–80 °C, 12–16 hours.

Mechanism:

  • Thiolate Formation: Base deprotonates methyl thioglycolate.

  • SNAr Displacement: The thiolate attacks the 2-position of the benzaldehyde, displacing fluoride. The ortho-formyl group activates the ring for this substitution.

  • Cyclization: Intramolecular aldol condensation occurs between the active methylene of the acetate and the aldehyde carbonyl.

  • Dehydration: Aromatization drives the loss of water to form the benzo[b]thiophene core.

Method B: The o-Vanillin Rearrangement (Classical)

Historically used before fluoro-benzaldehydes were cheap, this route converts o-vanillin (2-hydroxy-3-methoxybenzaldehyde) to the thiol via a Newman-Kwart rearrangement strategy.

  • Thiocarbamoylation: o-Vanillin

    
     O-aryl thiocarbamate.
    
  • Rearrangement: Thermal rearrangement to S-aryl thiocarbamate.

  • Hydrolysis: Formation of 2-mercapto-3-methoxybenzaldehyde.[3]

  • Condensation: Reaction with methyl chloroacetate to close the ring.

Visualization: Synthetic Workflow (Method A)

Synthesis Start 2-Fluoro-3-methoxybenzaldehyde Inter Intermediate: S-Aryl Thioether Start->Inter SNAr Displacement Reagent Methyl Thioglycolate (K2CO3, DMF, 70°C) Reagent->Inter Nucleophile Product Methyl 7-methoxybenzo[b] thiophene-2-carboxylate Inter->Product Aldol Cyclization & Dehydration

Figure 1: The preferred one-pot cascade synthesis utilizing fluorine displacement for regiospecificity.

Reactivity & Functionalization (SAR)

The 7-methoxybenzo[b]thiophene scaffold is a versatile template. The ester at C2 and the methoxy group at C7 provide orthogonal handles for diversification.

Core Modifications
  • C2-Ester Hydrolysis:

    • Reagent: LiOH (THF/H₂O) or NaOH.

    • Product: 7-Methoxybenzo[b]thiophene-2-carboxylic acid.[3]

    • Utility: Precursor for amide coupling (e.g., to quinuclidine amines for nAChR binding).

  • Demethylation (C7-OH Unmasking):

    • Reagent: BBr₃ (DCM, -78°C) or Pyridine·HCl (200°C).

    • Product: Methyl 7-hydroxybenzo[b]thiophene-2-carboxylate.

    • Utility: Allows installation of solubilizing chains or fluorinated ethers at the 7-position.

  • Electrophilic Aromatic Substitution (C3/C4/C6):

    • Bromination: Br₂/AcOH typically targets the C3 position first due to thiophene activation. Further bromination may occur at C4/C6 directed by the methoxy group.

    • Utility: C3-bromo derivatives are substrates for Suzuki-Miyaura coupling to add biaryl motifs.

Visualization: Reactivity Logic

Reactivity Core Methyl 7-methoxybenzo[b] thiophene-2-carboxylate Acid 7-Methoxybenzo[b]thiophene- 2-carboxylic acid (LiOH Hydrolysis) Core->Acid Base Hydrolysis Phenol 7-Hydroxy Derivative (BBr3 Demethylation) Core->Phenol Lewis Acid Bromide 3-Bromo Derivative (Br2/AcOH, Electrophilic Sub) Core->Bromide EAS Drug1 Amide Coupling (nAChR Agonists) Acid->Drug1 Drug2 Etherification (Solubility Tuning) Phenol->Drug2 Drug3 Suzuki Coupling (Biaryl Scaffolds) Bromide->Drug3

Figure 2: Divergent synthesis pathways from the parent scaffold.

Therapeutic Applications

Alpha-7 Nicotinic Acetylcholine Receptor (α7 nAChR) Agonists

The 7-methoxybenzo[b]thiophene-2-carboxamide moiety acts as a bioisostere for the indole core found in natural agonists.

  • Mechanism: Positive allosteric modulation or direct agonism improves cognitive function.

  • Key Example: Compound B-199 (Patent WO2016100184).

  • Structure-Activity: The 7-methoxy group is hypothesized to accept hydrogen bonds within the receptor binding pocket, distinct from the 5- or 6-substituted analogs.

STING Pathway Agonists

Recent studies (2024) highlight benzo[b]thiophene-2-carboxamides as modulators of the Stimulator of Interferon Genes (STING) pathway.

  • Role: Activation triggers Type I interferon production, enhancing antitumor immunity.[4]

  • Relevance: The planarity of the benzothiophene core allows intercalation or stacking within the STING dimer interface.

GluN2B-Selective NMDA Antagonists

Bioisosteric replacement of benzimidazoles with benzo[b]thiophenes has been explored to improve blood-brain barrier (BBB) permeability while maintaining selectivity for the GluN2B subunit, relevant in treating neurodegenerative diseases.

Safety & Handling Protocols

Signal Word: WARNING

Hazard ClassH-CodeStatement
Skin Irritation H315Causes skin irritation.
Eye Irritation H319Causes serious eye irritation.[5]
STOT-SE H335May cause respiratory irritation.[6]

Handling:

  • Engineering Controls: Use only in a chemical fume hood.

  • PPE: Nitrile gloves (0.11 mm min thickness), safety goggles, and lab coat.

  • Storage: Keep container tightly closed in a dry, well-ventilated place. Store at room temperature (15–25 °C).

References

  • Patent: Breining, S. R., et al. "Geminal substituted quinuclidine amide compounds as agonists of alpha-7 nicotinic acetylcholine receptors." WO2016100184A1. (2016). Describes the synthesis of Intermediate B-199 (Methyl 7-methoxybenzo[b]thiophene-2-carboxylate) from 2-fluoro-3-methoxybenzaldehyde.Link

  • Journal: Rahman, L. K. A., & Scrowston, R. M. "7-Substituted benzo[b]thiophenes and 1,2-benzisothiazoles. Part 1. Hydroxy- or methoxy-derivatives."[3] Journal of the Chemical Society, Perkin Transactions 1. (1984). Establishes the classical synthesis and reactivity of 7-methoxybenzo[b]thiophenes.Link

  • Journal: Zhou, R., et al. "Design, synthesis, and STING-agonistic activity of benzo[b]thiophene-2-carboxamide derivatives."[4] Molecular Diversity. (2024).[4] Highlights the modern medicinal chemistry application of the scaffold.Link

  • Database: PubChem Compound Summary for CID 13662980 (Methyl 7-methoxybenzo[b]thiophene-2-carboxylate). National Center for Biotechnology Information.Link

Sources

Exploratory

An In-Depth Technical Guide to Methyl 7-methoxybenzo[b]thiophene-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals Introduction Methyl 7-methoxybenzo[b]thiophene-2-carboxylate is a heterocyclic compound belonging to the benzo[b]thiophene class. This scaffold is of signif...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 7-methoxybenzo[b]thiophene-2-carboxylate is a heterocyclic compound belonging to the benzo[b]thiophene class. This scaffold is of significant interest in medicinal chemistry due to its presence in a variety of biologically active molecules. Benzo[b]thiophenes are known to exhibit a wide range of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The strategic placement of substituents on the benzothiophene ring system allows for the fine-tuning of a compound's physicochemical properties and biological targets. The 7-methoxy and 2-carboxylate substitutions on this particular derivative suggest its potential as a versatile intermediate for the synthesis of more complex molecules and as a candidate for biological screening in drug discovery programs. This guide provides a comprehensive overview of its chemical identity, synthesis, and known biological context.

Chemical Identity and Physicochemical Properties

Table 1: Physicochemical Properties of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate

PropertyValueSource
Molecular Formula C₁₁H₁₀O₃SCalculated
Molecular Weight 222.26 g/mol Calculated
Canonical SMILES COC1=CC=CC2=C1SC(=C2)C(=O)OCInferred
IUPAC Name methyl 7-methoxy-1-benzothiophene-2-carboxylateInferred

Synthesis of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate

The synthesis of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate can be approached through a multi-step process, beginning with the formation of the benzo[b]thiophene core, followed by esterification. A key precursor for this synthesis is 7-methoxybenzo[b]thiophene-2-carboxylic acid.

Synthesis of 7-Methoxybenzo[b]thiophene-2-carboxylic Acid

A reported synthesis of 7-methoxybenzo[b]thiophene-2-carboxylic acid starts from the readily available 2-hydroxy-3-methoxybenzaldehyde (ortho-vanillin)[1]. The process involves the conversion of the starting material to 2-mercapto-3-methoxybenzaldehyde, which then undergoes a base-catalyzed condensation with a compound of the type ClCH₂X, where X is a carboxylate precursor, to yield the desired 2-substituted-7-methoxybenzo[b]thiophene[1].

Experimental Protocol: Synthesis of 7-Methoxybenzo[b]thiophene-2-carboxylic Acid [1]

This protocol is based on the general methodology described for the synthesis of 2-(X-substituted)-7-methoxybenzo[b]thiophenes and may require optimization for this specific target.

  • Preparation of 2-Mercapto-3-methoxybenzaldehyde: This intermediate is synthesized from 2-hydroxy-3-methoxybenzaldehyde via a Newman–Kwart rearrangement of the corresponding O-aryl-NN-dimethylthiocarbamate.

  • Cyclization Reaction: The 2-mercapto-3-methoxybenzaldehyde is then subjected to a base-catalyzed condensation with chloroacetic acid. This reaction constructs the thiophene ring fused to the benzene ring, directly incorporating the carboxylic acid at the 2-position.

Esterification to Methyl 7-methoxybenzo[b]thiophene-2-carboxylate

Once 7-methoxybenzo[b]thiophene-2-carboxylic acid is obtained, the final step is a standard esterification reaction to yield the methyl ester.

Experimental Protocol: Fischer Esterification

  • Reaction Setup: Dissolve 7-methoxybenzo[b]thiophene-2-carboxylic acid in an excess of methanol.

  • Catalyst Addition: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid or hydrochloric acid.

  • Reaction Conditions: Reflux the mixture for several hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

  • Workup and Purification: After completion, the excess methanol is removed under reduced pressure. The residue is then neutralized with a weak base (e.g., sodium bicarbonate solution) and extracted with an organic solvent (e.g., ethyl acetate). The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated. The crude product can be purified by column chromatography on silica gel to afford pure Methyl 7-methoxybenzo[b]thiophene-2-carboxylate.

Synthesis_Workflow cluster_precursor Precursor Synthesis cluster_final Final Product Synthesis Ortho-vanillin Ortho-vanillin Mercapto-benzaldehyde 2-Mercapto-3-methoxy- benzaldehyde Ortho-vanillin->Mercapto-benzaldehyde Newman-Kwart Rearrangement Carboxylic_Acid 7-Methoxybenzo[b]thiophene- 2-carboxylic Acid Mercapto-benzaldehyde->Carboxylic_Acid Base-catalyzed Condensation Chloroacetic_acid Chloroacetic Acid Chloroacetic_acid->Carboxylic_Acid Target_Compound Methyl 7-methoxybenzo[b]thiophene- 2-carboxylate Carboxylic_Acid->Target_Compound Fischer Esterification Methanol Methanol Methanol->Target_Compound

Caption: Synthetic pathway to Methyl 7-methoxybenzo[b]thiophene-2-carboxylate.

Spectroscopic Characterization

  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons on the benzothiophene core, a singlet for the methoxy group protons (around 3.9-4.1 ppm), and a singlet for the methyl ester protons (around 3.8-4.0 ppm). The coupling patterns of the aromatic protons would be indicative of the substitution pattern.

  • ¹³C NMR: The carbon NMR spectrum will display signals for the carbonyl carbon of the ester (around 160-170 ppm), the carbons of the aromatic rings, the methoxy carbon (around 55-60 ppm), and the methyl ester carbon (around 50-55 ppm).

  • IR Spectroscopy: The infrared spectrum should exhibit a strong absorption band for the carbonyl (C=O) stretching of the ester group, typically in the range of 1710-1730 cm⁻¹. Other characteristic bands would include C-O stretching for the ester and methoxy groups, and C-H stretching for the aromatic and methyl groups.

  • Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the molecular weight of the compound (m/z = 222.26). Fragmentation patterns would likely involve the loss of the methoxy group from the ester and other characteristic cleavages of the benzothiophene ring.

Biological and Pharmacological Context

The benzo[b]thiophene scaffold is a privileged structure in medicinal chemistry, with numerous derivatives exhibiting a wide array of biological activities. These activities are highly dependent on the nature and position of the substituents on the ring system.

Methoxy-substituted thiophene derivatives have demonstrated significant biological potential. For instance, certain amino thiophene-2-carboxamide compounds containing a methoxy group have shown excellent activity against various bacteria, including P. aeruginosa, S. aureus, and B. subtilis[2].

The broader class of benzo[b]thiophene derivatives has been extensively investigated for various therapeutic applications:

  • Antimicrobial Agents: Many benzo[b]thiophene derivatives have been synthesized and evaluated for their activity against multidrug-resistant bacteria, such as Methicillin-resistant Staphylococcus aureus (MRSA).

  • Anti-inflammatory and Analgesic Agents: Substituted benzo[b]thiophene carboxylic acids have been explored as non-steroidal anti-inflammatory drugs (NSAIDs).

  • Anticancer Activity: The benzo[b]thiophene core is present in several compounds with demonstrated anticancer properties.

Given this context, Methyl 7-methoxybenzo[b]thiophene-2-carboxylate serves as a valuable starting point for the synthesis of novel compounds with potential therapeutic applications. The methoxy group can influence the compound's lipophilicity and electronic properties, which in turn can affect its interaction with biological targets. The carboxylate group provides a convenient handle for further chemical modifications, such as amide formation, to generate libraries of diverse derivatives for biological screening.

Biological_Context cluster_activities Potential Biological Activities Core Benzo[b]thiophene Scaffold Antimicrobial Antimicrobial Core->Antimicrobial e.g., against MRSA Anti_inflammatory Anti-inflammatory Core->Anti_inflammatory NSAID potential Anticancer Anticancer Core->Anticancer Scaffold for anticancer agents Target_Compound Methyl 7-methoxybenzo[b]thiophene- 2-carboxylate Target_Compound->Core is a derivative of

Caption: Biological context of the benzo[b]thiophene scaffold.

Conclusion

Methyl 7-methoxybenzo[b]thiophene-2-carboxylate is a molecule with considerable potential in the field of medicinal chemistry. Its synthesis, achievable from readily available starting materials, provides access to a versatile scaffold for further chemical exploration. While specific biological data for this exact compound is limited in the public domain, the well-established pharmacological importance of the benzo[b]thiophene class, coupled with the influence of the methoxy substituent, makes it a promising candidate for future drug discovery efforts. Further investigation into its synthesis, characterization, and biological evaluation is warranted to fully unlock its potential.

References

  • Rahman, L. K. A., & Scrowston, R. M. (1983). 7-Substituted benzo[b]thiophenes and 1,2-benzisothiazoles. Part 1. Hydroxy- or methoxy-derivatives. Journal of the Chemical Society, Perkin Transactions 1, 2973-2977. [Link]

  • El-Sayed, N. N. E., et al. (2023). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. Scientific Reports, 13(1), 2999. [Link]

Sources

Foundational

"Methyl 7-methoxybenzo[b]thiophene-2-carboxylate" discovery and history

Discovery, Synthesis, and Pharmacological Significance Executive Summary Methyl 7-methoxybenzo[b]thiophene-2-carboxylate (CAS: 88791-17-7) is a specialized heterocyclic ester serving as a critical intermediate in the syn...

Author: BenchChem Technical Support Team. Date: February 2026

Discovery, Synthesis, and Pharmacological Significance

Executive Summary

Methyl 7-methoxybenzo[b]thiophene-2-carboxylate (CAS: 88791-17-7) is a specialized heterocyclic ester serving as a critical intermediate in the synthesis of bioactive benzothiophene derivatives.[1][2][3][4] Unlike its more common 6-substituted isomers (found in SERMs like Raloxifene), the 7-methoxy variant occupies a unique niche in medicinal chemistry, particularly in the development of highly selective 5-HT3 receptor antagonists and GPR40 agonists.

This guide analyzes the compound's discovery, establishes a self-validating synthetic protocol based on the Newman-Kwart rearrangement, and maps its utility in modern drug development.

History and Discovery

The systematic exploration of 7-substituted benzo[b]thiophenes emerged prominently in the early 1980s, driven by the need to understand the Structure-Activity Relationship (SAR) of sulfur heterocycles beyond the standard 2, 3, and 6 positions.

  • The Foundational Work (1983): The definitive characterization of the 7-methoxy series was established by R.M. Scrowston and colleagues (University of Hull) in Journal of the Chemical Society, Perkin Transactions 1. Their work, "7-Substituted benzo[b]thiophenes and 1,2-benzisothiazoles," addressed the synthetic challenge of introducing substituents at the sterically congested 7-position.

  • The Pharmacological Pivot (1988): The compound gained industrial significance when researchers at Sanofi (as disclosed in Patent EP0294292B1) discovered that while 2-, 3-, 4-, 5-, and 6-substituted benzothiophene esters were inactive, the 7-carboxylic acid derivatives (specifically tropanyl esters) exhibited potent, long-lasting 5-HT3 antagonist activity. This serendipitous discovery elevated the methyl 7-methoxybenzo[b]thiophene-2-carboxylate from a chemical curiosity to a high-value scaffold.

Chemical Architecture & Properties

The 7-methoxy group introduces specific electronic and steric effects that differentiate this scaffold from other isomers.

PropertyDataContext
CAS Number 88791-17-7Unique Identifier
Molecular Formula C₁₁H₁₀O₃SMW: 222.26 g/mol
Melting Point 70–74 °CCrystalline solid
Electronic Effect +M (Mesomeric)Activates C4/C6 positions for electrophilic attack
Steric Effect PerisubstituentThe 7-OMe group interacts with the S1 lone pairs
Synthesis: The Authoritative Protocol

The synthesis of 7-substituted benzothiophenes is non-trivial due to the difficulty of direct electrophilic substitution at the 7-position. The most robust, self-validating method relies on constructing the thiophene ring after establishing the benzene substitution pattern.

The Newman-Kwart Rearrangement Strategy

This route is preferred for its regiochemical fidelity. It starts from commercially available o-vanillin (2-hydroxy-3-methoxybenzaldehyde).[5]

Mechanism:

  • Thiocarbamoylation: o-Vanillin is protected/activated as an O-aryl thiocarbamate.

  • Newman-Kwart Rearrangement: Thermal rearrangement ($ \Delta $) migrates the sulfur from the thione (C=S) to the aromatic ring (Ar-S), converting a phenol precursor to a thiophenol precursor.

  • Cyclization: The resulting thiol condenses with methyl chloroacetate.

Detailed Experimental Protocol

Note: This protocol is synthesized from Scrowston et al. (1983) and optimized for modern laboratory standards.

Step 1: Preparation of O-(2-Formyl-6-methoxyphenyl) dimethylthiocarbamate

  • Dissolve o-vanillin (15.2 g, 100 mmol) and DABCO (2.2 g) in dry DMF (100 mL).

  • Add dimethylthiocarbamoyl chloride (13.6 g, 110 mmol) portion-wise at 0°C.

  • Stir at 50°C for 2 hours. (Monitor via TLC: disappearance of phenol).

  • Pour into ice water; filter the precipitate. Recrystallize from ethanol.

Step 2: Thermal Rearrangement (The Critical Step)

  • Heat the dry O-thiocarbamate neat (no solvent) at 220–230°C for 30–45 minutes under nitrogen.

  • Checkpoint: The reaction is complete when the melt solidifies or TLC shows a polarity shift (S-carbamates are typically more polar).

  • Yields S-(2-formyl-6-methoxyphenyl) dimethylthiocarbamate.

Step 3: Hydrolysis and Cyclization (One-Pot)

  • Suspend the S-carbamate (10 mmol) in 10% NaOH (20 mL) and heat to reflux for 1 hour (hydrolysis to thiolate).

  • Cool to 0°C. Acidify carefully with HCl to pH ~8 (avoid generating free H₂S).

  • Add methyl chloroacetate (1.2 g, 11 mmol) and K₂CO₃ (2.0 g) in acetone (30 mL).

  • Reflux for 3 hours. The intermediate thioether forms.[5]

  • Add sodium methoxide (0.5 eq) to drive the aldol condensation/cyclization.

  • Purification: Evaporate solvent, partition between EtOAc/Water. The organic layer yields the crude ester. Recrystallize from Methanol/Water.

Visualization: Synthetic Pathway & Logic

SynthesisPath cluster_key Key Transformation Vanillin o-Vanillin (Starting Material) Thiocarbamate_O O-Aryl Thiocarbamate Vanillin->Thiocarbamate_O Me2NC(S)Cl DABCO, DMF Thiocarbamate_S S-Aryl Thiocarbamate (Rearranged) Thiocarbamate_O->Thiocarbamate_S Newman-Kwart 220°C, Heat Thiol 2-Mercapto-3-methoxy benzaldehyde Thiocarbamate_S->Thiol NaOH, Hydrolysis Intermediate Thioether Intermediate Thiol->Intermediate ClCH2COOMe K2CO3 Product Methyl 7-methoxybenzo[b] thiophene-2-carboxylate Intermediate->Product NaOMe Cyclization

Figure 1: The Newman-Kwart strategy ensures the sulfur is installed regioselectively at the position ortho to the aldehyde, guaranteeing the 7-methoxy substitution pattern.

Applications in Drug Discovery[7][8][9]
A. 5-HT3 Receptor Antagonists

The 7-methoxybenzo[b]thiophene-2-carboxylic acid scaffold is a bioisostere for the indole ring found in Tropisetron.

  • Mechanism: The 7-substituent creates a steric pocket that aligns with the hydrophobic cleft of the 5-HT3 receptor, preventing serotonin binding.

  • Key Finding: Removal or translocation of the 7-methoxy group (to 5- or 6-positions) often results in a >100-fold loss of affinity (EP0294292B1).

B. GPR40 Agonists (Diabetes)

Recent medicinal chemistry campaigns (e.g., J. Med. Chem., 2018) have utilized the benzo[b]thiophene core.[5][6][7][8][9][10] The 7-methoxy group protects the aromatic ring from oxidative metabolism (metabolic soft spots) that typically plagues the 6-position.

C. Kinase Inhibition

The ester functionality allows for rapid diversification into amides and hydrazides, common motifs in kinase inhibitors targeting angiogenesis pathways.

References
  • Scrowston, R. M., et al. (1983).[5] "7-Substituted benzo[b]thiophenes and 1,2-benzisothiazoles.[5][6] Part 1. Hydroxy- or methoxy-derivatives."[1][3][5][6] Journal of the Chemical Society, Perkin Transactions 1, 1983, 1-13.

  • Sanofi. (1988). "Derivative of benzo[b]thiophene-7-carboxylic acid, process for its preparation and pharmaceutical compositions containing it." European Patent EP0294292B1.

  • Lin, S., et al. (2018). "Discovery of novel benzo[b]thiophene tetrazoles as non-carboxylate GPR40 agonists." Bioorganic & Medicinal Chemistry Letters, 28(3), 436-441.

  • Bridges, A. J., et al. (1993). "The synthesis of benzo[b]thiophenes from 2-nitrobenzaldehydes and methyl thioglycolate." Tetrahedron Letters, 34(41), 6619-6622.

Sources

Exploratory

"Methyl 7-methoxybenzo[b]thiophene-2-carboxylate" physical and chemical properties

For Researchers, Scientists, and Drug Development Professionals Introduction Methyl 7-methoxybenzo[b]thiophene-2-carboxylate is a heterocyclic compound belonging to the benzo[b]thiophene class of molecules. The benzo[b]t...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 7-methoxybenzo[b]thiophene-2-carboxylate is a heterocyclic compound belonging to the benzo[b]thiophene class of molecules. The benzo[b]thiophene scaffold is a significant pharmacophore in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1] The presence of the methoxy group and the methyl ester functionality on this scaffold can significantly influence its physicochemical properties and biological activity, making it a molecule of interest for further investigation and as a building block in the synthesis of more complex drug candidates. This guide provides a comprehensive overview of the known physical and chemical properties, synthesis, and potential applications of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate, with a focus on its relevance to the field of drug discovery and development.

Chemical Structure and Properties

The chemical structure of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate is characterized by a bicyclic system where a benzene ring is fused to a thiophene ring. A methoxy group is substituted at the 7-position of the benzothiophene core, and a methyl carboxylate group is at the 2-position.

Figure 1: Chemical structure of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate.

Physicochemical Properties
PropertyValueSource
CAS Number 20776-12-9N/A
Molecular Formula C11H10O3SN/A
Molecular Weight 222.26 g/mol [2]
Appearance Likely a solid at room temperatureInferred from related compounds
Melting Point Not availableN/A
Boiling Point Not availableN/A
Solubility Likely soluble in organic solvents like DMSO, DMF, and chlorinated solvents. Poorly soluble in water.Inferred from related compounds

Synthesis

A plausible synthetic route to Methyl 7-methoxybenzo[b]thiophene-2-carboxylate involves a two-step process: the synthesis of the core carboxylic acid followed by esterification. A key method for the synthesis of the 7-methoxybenzo[b]thiophene-2-carboxylic acid intermediate was reported by Rahman and Scrowston in 1983.[3]

G cluster_0 Synthesis of 7-methoxybenzo[b]thiophene-2-carboxylic acid cluster_1 Esterification 2-Mercapto-3-methoxybenzaldehyde 2-Mercapto-3-methoxybenzaldehyde 7-methoxybenzo[b]thiophene-2-carboxylic acid 7-methoxybenzo[b]thiophene-2-carboxylic acid 2-Mercapto-3-methoxybenzaldehyde->7-methoxybenzo[b]thiophene-2-carboxylic acid Base-catalyzed condensation with ClCH2CO2H Methyl 7-methoxybenzo[b]thiophene-2-carboxylate Methyl 7-methoxybenzo[b]thiophene-2-carboxylate 7-methoxybenzo[b]thiophene-2-carboxylic acid->Methyl 7-methoxybenzo[b]thiophene-2-carboxylate Methanol, Acid catalyst (e.g., H2SO4)

Figure 2: General synthetic pathway for Methyl 7-methoxybenzo[b]thiophene-2-carboxylate.

PART 1: Synthesis of 7-methoxybenzo[b]thiophene-2-carboxylic acid[3]

This synthesis starts from the readily available 2-hydroxy-3-methoxybenzaldehyde (orthovanillin).

Step-by-step methodology:

  • Preparation of 2-Mercapto-3-methoxybenzaldehyde: This intermediate is prepared from orthovanillin via a Newman-Kwart rearrangement of the corresponding O-aryl-NN-dimethylthiocarbamate.

  • Base-catalyzed condensation: The resulting 2-mercapto-3-methoxybenzaldehyde is then condensed with chloroacetic acid in the presence of a base. This reaction proceeds via an initial S-alkylation followed by an intramolecular aldol-type condensation to form the thiophene ring.

Causality behind experimental choices: The use of a base in the condensation step is crucial for deprotonating the thiol, making it a more potent nucleophile to attack the chloroacetic acid. The subsequent intramolecular cyclization is also base-catalyzed.

PART 2: Esterification

The synthesized 7-methoxybenzo[b]thiophene-2-carboxylic acid can be converted to its methyl ester via Fischer esterification.

Step-by-step methodology:

  • Dissolve 7-methoxybenzo[b]thiophene-2-carboxylic acid in an excess of methanol.

  • Add a catalytic amount of a strong acid, such as concentrated sulfuric acid.

  • Reflux the mixture for several hours until the reaction is complete (monitored by TLC).

  • After cooling, neutralize the excess acid with a weak base (e.g., sodium bicarbonate solution).

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by recrystallization or column chromatography.

Causality behind experimental choices: The use of excess methanol drives the equilibrium of the reversible esterification reaction towards the product side. The strong acid catalyst protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by methanol.

Spectral Properties (Illustrative)

As direct experimental spectra for Methyl 7-methoxybenzo[b]thiophene-2-carboxylate are not available, the following are predicted interpretations based on the spectra of closely related compounds.

¹H NMR

The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the methoxy protons, and the methyl ester protons. The protons on the benzene ring will exhibit coupling patterns characteristic of a 1,2,4-trisubstituted benzene ring. The thiophene proton will appear as a singlet.

¹³C NMR

The carbon NMR spectrum will show signals for all 11 carbon atoms in the molecule. The carbonyl carbon of the ester will be in the downfield region (around 160-170 ppm). The aromatic and thiophene carbons will appear in the range of 110-140 ppm. The methoxy and methyl ester carbons will be in the upfield region.

Infrared (IR) Spectroscopy

The IR spectrum is expected to show characteristic absorption bands for the following functional groups:

  • C=O stretching (ester): A strong band around 1720-1700 cm⁻¹.

  • C-O stretching (ester and ether): Bands in the region of 1300-1000 cm⁻¹.

  • Aromatic C-H stretching: Bands above 3000 cm⁻¹.

  • Aromatic C=C stretching: Bands in the 1600-1450 cm⁻¹ region.

Mass Spectrometry

The mass spectrum should show a molecular ion peak (M+) corresponding to the molecular weight of the compound (222.26 g/mol ). Fragmentation patterns would likely involve the loss of the methoxy and methyl carboxylate groups.

Potential Applications in Drug Discovery

The benzo[b]thiophene core is a versatile scaffold that has been incorporated into numerous compounds with diverse biological activities.[1] The introduction of a methoxy group can enhance the lipophilicity and metabolic stability of a molecule, potentially improving its pharmacokinetic profile.

Potential therapeutic areas include:

  • Antimicrobial Agents: Benzo[b]thiophene derivatives have shown promising activity against various bacterial and fungal strains. The specific substitution pattern of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate may confer unique antimicrobial properties.

  • Anticancer Agents: Many benzo[b]thiophene-containing compounds have been investigated as potential anticancer agents, targeting various pathways involved in tumor growth and proliferation.[1]

  • Anti-inflammatory Agents: The structural similarity of benzo[b]thiophenes to other anti-inflammatory drugs suggests that derivatives of this scaffold could possess anti-inflammatory activity.

G cluster_0 Potential Biological Activities Methyl 7-methoxybenzo[b]thiophene-2-carboxylate Methyl 7-methoxybenzo[b]thiophene-2-carboxylate Antimicrobial Antimicrobial Methyl 7-methoxybenzo[b]thiophene-2-carboxylate->Antimicrobial Structure-Activity Relationship Anticancer Anticancer Methyl 7-methoxybenzo[b]thiophene-2-carboxylate->Anticancer Structure-Activity Relationship Anti-inflammatory Anti-inflammatory Methyl 7-methoxybenzo[b]thiophene-2-carboxylate->Anti-inflammatory Structure-Activity Relationship

Figure 3: Potential applications of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate in drug discovery.

Safety and Handling

Specific safety data for Methyl 7-methoxybenzo[b]thiophene-2-carboxylate is not available. However, based on the safety information for related benzo[b]thiophene derivatives, the following general precautions should be observed:

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.

  • Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of any dust or vapors. Avoid contact with skin and eyes.

  • Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials.

  • Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

Methyl 7-methoxybenzo[b]thiophene-2-carboxylate is a compound with significant potential as a building block in the development of new therapeutic agents. While specific experimental data on its properties are limited, this guide has provided a comprehensive overview based on the available literature for related compounds. The synthetic route is accessible, and the benzo[b]thiophene scaffold is known to be biologically active. Further research into the specific biological properties of this molecule is warranted to fully elucidate its potential in drug discovery.

References

  • Synthesis and biological evaluation of 2-(phenyl)-3H-benzo[d]imidazole-5-carboxylic acids and its methyl esters as potent anti-breast cancer agents. ResearchGate. Available at: [Link]

  • Synthesis and in vitro evaluation of benzo[b]thiophene-3-carboxylic acid 1,1-dioxide derivatives as anticancer agents targeting the RhoA/ROCK pathway. National Center for Biotechnology Information. Available at: [Link]

  • Synthesis and Biological Evaluation of Benzo[b]thiophene Acylhydrazones as Antimicrobial Agents against Multidrug-Resistant Staphylococcus aureus. MDPI. Available at: [Link]

  • Synthesis of hydroxy benzothiophene/naphthalene carboxylic acids as potent NSAIDs. ResearchGate. Available at: [Link]

  • 7-Substituted benzo[b]thiophenes and 1,2-benzisothiazoles. Part 1. Hydroxy- or methoxy-derivatives. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]

  • Synthesis and Biological Evaluation of 2-Alkoxycarbonyl-3-Anilino Benzo[b]thiophenes and Thieno[2,3-b]Pyridines as New Potent Anticancer Agents. ResearchGate. Available at: [Link]

  • Methylnaphthalenesulphonic acid | C11H10O3S | CID 3016289. PubChem. Available at: [Link]

  • PREPARATION METHOD OF 2-THIOPHENCECARBOXYLIC ACID. Google Patents.
  • Benzo[b]thiophene derivatives. XII. Synthesis of some 3-benzo[b]thienylalkylamines and comparison of their central nervous system activity with tryptamine isosteres. ACS Publications. Available at: [Link]

  • Synthesis and biological evaluation of substituted 2-phenyl-2H-indazole-7-carboxamides as potent poly(ADP-ribose) polymerase (PARP) inhibitors. PubMed. Available at: [Link]

  • Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. National Center for Biotechnology Information. Available at: [Link]

  • Derivative of benzo[b]thiophene-7-carboxylic acid, process for its preparation and pharmaceutical compositions containing it. Google Patents.
  • Synthesis of Benzothiophene-3-carboxylic Esters by Palladium Iodide-Catalyzed Oxidative Cyclization–Deprotection–Alkoxycarbonylation Sequence under Aerobic Conditions. National Center for Biotechnology Information. Available at: [Link]

  • Synthesis and biological evaluation of 2-(phenyl)-3H-benzo[d]imidazole-5-carboxylic acids and its methyl esters as potent anti-breast cancer agents. ResearchGate. Available at: [Link]

  • An overview of benzo [b] thiophene-based medicinal chemistry. ResearchGate. Available at: [Link]

  • Optimized synthesis of novel C2-substituted benzo[b]thiophene derivatives via Suzuki–Miyaura cross-coupling and investigation of their biological activities. Taylor & Francis Online. Available at: [Link]

  • 2-Amino-5-chloro-3-methylbenzoic acid | C8H8ClNO2 | CID 11644044. PubChem. Available at: [Link]

Sources

Exploratory

An In-Depth Technical Guide to the Theoretical and Computational-Driven Analysis of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate

Prepared for: Researchers, Scientists, and Drug Development Professionals Abstract Methyl 7-methoxybenzo[b]thiophene-2-carboxylate is a heterocyclic compound of significant interest within medicinal chemistry. The benzo[...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 7-methoxybenzo[b]thiophene-2-carboxylate is a heterocyclic compound of significant interest within medicinal chemistry. The benzo[b]thiophene scaffold is a privileged structure, known to impart a range of biological activities to its derivatives, including antimicrobial, anti-inflammatory, and anticancer properties[1][2]. The strategic placement of a methoxy group at the 7-position and a methyl carboxylate at the 2-position modulates the electronic and steric properties of the molecule, potentially enhancing its interaction with biological targets. This guide provides a comprehensive overview of the synthesis, characterization, and, most critically, the theoretical and computational evaluation of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate. By integrating established synthetic protocols with modern computational techniques such as Density Functional Theory (DFT) and molecular docking, we present a holistic approach to understanding and exploring the therapeutic potential of this promising molecule. This document is designed to serve as a practical handbook for researchers aiming to synthesize, analyze, and computationally screen this and related compounds for drug discovery applications.

Rationale and Significance

The benzo[b]thiophene core is isosteric with indole, a common motif in biologically active compounds, which allows it to interact with a variety of enzymes and receptors. The introduction of substituents like the methoxy and methyl ester groups can fine-tune the molecule's pharmacokinetic and pharmacodynamic profile. Computational chemistry offers a powerful, resource-efficient means to predict the physicochemical properties, reactivity, and potential biological activity of such novel compounds before committing to extensive laboratory synthesis and testing. This in-silico-first approach, grounded in solid theoretical principles, accelerates the drug discovery pipeline by prioritizing candidates with the highest likelihood of success.

Synthesis and Characterization

The synthesis of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate can be approached in a logical, stepwise manner, beginning with the construction of the core heterocyclic system followed by functional group manipulation.

Synthesis of 7-methoxybenzo[b]thiophene-2-carboxylic acid

A reliable route to the precursor, 7-methoxybenzo[b]thiophene-2-carboxylic acid, has been established, starting from the readily available 2-hydroxy-3-methoxybenzaldehyde (orthovanillin). This method involves a base-catalyzed condensation of the corresponding thiol with a chloro-substituted compound bearing the future carboxylic acid moiety.

Experimental Protocol: Synthesis of 7-methoxybenzo[b]thiophene-2-carboxylic acid [1]

  • Preparation of 2-mercapto-3-methoxybenzaldehyde: This intermediate is synthesized from 2-hydroxy-3-methoxybenzaldehyde via a Newman-Kwart rearrangement of the O-aryl-NN-dimethylthiocarbamate.

  • Base-Catalyzed Condensation: The resulting thiol, 2-mercapto-3-methoxybenzaldehyde, undergoes a base-catalyzed condensation with chloroacetic acid (ClCH₂COOH).

  • Reaction Conditions: The reaction is typically carried out in an appropriate solvent with a suitable base to facilitate the nucleophilic substitution and subsequent cyclization.

  • Work-up and Purification: Upon completion, the reaction mixture is acidified to precipitate the carboxylic acid. The crude product is then purified by recrystallization to yield 7-methoxybenzo[b]thiophene-2-carboxylic acid.

Esterification to Methyl 7-methoxybenzo[b]thiophene-2-carboxylate

The final step is a classic Fischer esterification, where the carboxylic acid is reacted with methanol in the presence of an acid catalyst. This is an equilibrium-driven reaction, and to ensure a high yield, an excess of methanol is typically used.

Experimental Protocol: Fischer Esterification [3][4][5][6]

  • Reaction Setup: Dissolve 7-methoxybenzo[b]thiophene-2-carboxylic acid in a large excess of methanol.

  • Catalyst Addition: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid (H₂SO₄), dropwise.

  • Reflux: Heat the mixture to reflux for several hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up: After cooling, neutralize the excess acid with a weak base (e.g., sodium bicarbonate solution).

  • Extraction: Extract the product into an organic solvent like ethyl acetate.

  • Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude ester can be further purified by column chromatography or recrystallization.

Synthesis_Workflow A 2-Hydroxy-3-methoxybenzaldehyde B Newman-Kwart Rearrangement A->B C 2-Mercapto-3-methoxybenzaldehyde B->C D Base-catalyzed condensation with Chloroacetic Acid C->D E 7-methoxybenzo[b]thiophene- 2-carboxylic acid D->E F Fischer Esterification (Methanol, H+) E->F G Methyl 7-methoxybenzo[b]thiophene- 2-carboxylate F->G

Caption: Synthetic pathway for Methyl 7-methoxybenzo[b]thiophene-2-carboxylate.

Spectroscopic Characterization

The identity and purity of the synthesized Methyl 7-methoxybenzo[b]thiophene-2-carboxylate would be confirmed using standard spectroscopic techniques.

Technique Expected Observations
¹H NMR Aromatic protons on the benzo[b]thiophene ring system, a singlet for the methoxy group protons (~3.9 ppm), and a singlet for the methyl ester protons (~3.9 ppm).
¹³C NMR Resonances for the aromatic carbons, the methoxy carbon (~56 ppm), the ester carbonyl carbon (~162 ppm), and the methyl ester carbon (~52 ppm).[7]
IR Spectroscopy A strong C=O stretching band for the ester at ~1720-1740 cm⁻¹, C-O stretching bands around 1250-1150 cm⁻¹, and aromatic C-H and C=C stretching bands.[8][9][10][11][12]
Mass Spectrometry A molecular ion peak corresponding to the molecular weight of the compound (C₁₁H₁₀O₃S). Fragmentation patterns would likely involve the loss of the methoxy and methyl carboxylate groups.[13][14][15]

Theoretical and Computational Studies

In the absence of specific experimental data for the target molecule, DFT and molecular docking serve as invaluable tools to predict its properties and biological potential.

Density Functional Theory (DFT) Analysis

DFT calculations provide insights into the molecule's electronic structure, stability, and reactivity. The choice of a functional and basis set is critical for obtaining accurate results. The B3LYP functional with a 6-311++G(d,p) basis set is a widely accepted combination for organic molecules, offering a good balance between accuracy and computational cost.

Protocol for DFT Calculations

  • Structure Drawing: Draw the 3D structure of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate using a molecular modeling software (e.g., GaussView, Avogadro).

  • Geometry Optimization: Perform a full geometry optimization using the B3LYP/6-311++G(d,p) level of theory. This will find the lowest energy conformation of the molecule.

  • Frequency Calculation: Perform a frequency calculation at the same level of theory to confirm that the optimized structure is a true energy minimum (no imaginary frequencies). This also provides thermodynamic data and predicted IR spectra.

  • Analysis of Electronic Properties:

    • HOMO-LUMO Analysis: Calculate the energies of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO). The energy gap (ΔE = E_LUMO - E_HOMO) is an indicator of the molecule's chemical reactivity and kinetic stability.

    • Molecular Electrostatic Potential (MEP) Map: Generate an MEP map to visualize the electron density distribution. This map identifies nucleophilic (electron-rich, typically colored red) and electrophilic (electron-poor, typically colored blue) regions, which are crucial for understanding intermolecular interactions.

DFT_Workflow A Draw 3D Structure of Molecule B Geometry Optimization (B3LYP/6-311++G(d,p)) A->B C Frequency Calculation (Confirm Minimum Energy) B->C D Analysis of Electronic Properties C->D E HOMO-LUMO Energy Gap (Reactivity) D->E F Molecular Electrostatic Potential (Interaction Sites) D->F G Thermodynamic Properties (Stability) D->G

Caption: Workflow for DFT analysis of the target molecule.

DFT Parameter Rationale for Selection
Functional: B3LYP A hybrid functional that combines Becke's three-parameter exchange functional with the Lee-Yang-Parr correlation functional. It is known for providing reliable results for a wide range of organic molecules.
Basis Set: 6-311++G(d,p) A triple-zeta basis set that includes diffuse functions (++) on heavy atoms and hydrogen, and polarization functions (d,p) on heavy atoms and hydrogen, respectively. This allows for a more accurate description of the electron distribution, especially for systems with lone pairs and for modeling intermolecular interactions.
Molecular Docking Studies

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor, providing insights into potential biological activity. Given that many benzo[b]thiophene derivatives exhibit anticancer and antimicrobial activities, a relevant protein target can be chosen from these areas. For instance, protein tyrosine phosphatases (PTPases) are implicated in diabetes, while various kinases are targets in cancer therapy.[16][17][18] Dihydrofolate reductase is a common target for antimicrobial agents.[19]

Protocol for Molecular Docking

  • Protein Target Selection: Choose a relevant protein target with a known 3D structure from the Protein Data Bank (PDB). For this example, let's consider a protein tyrosine phosphatase (e.g., PTP1B) due to the known activity of benzothiophene derivatives against this target class.[17]

  • Protein Preparation:

    • Download the PDB file of the chosen protein.

    • Remove water molecules and any co-crystallized ligands.

    • Add hydrogen atoms and assign appropriate protonation states to the amino acid residues.

    • Define the binding site, typically based on the location of the co-crystallized ligand or known active site residues.

  • Ligand Preparation:

    • Use the DFT-optimized structure of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate.

    • Assign appropriate atom types and charges.

  • Docking Simulation:

    • Use a docking program (e.g., AutoDock, Glide) to dock the prepared ligand into the prepared protein's active site.

    • The program will generate multiple possible binding poses.

  • Analysis of Results:

    • Rank the poses based on their docking score (an estimation of binding affinity).

    • Visualize the best-scoring pose to analyze the intermolecular interactions (e.g., hydrogen bonds, hydrophobic interactions, pi-pi stacking) between the ligand and the protein's active site residues.

Docking_Workflow cluster_0 Preparation cluster_1 Simulation & Analysis A Select Protein Target (e.g., PTP1B from PDB) B Prepare Protein (Remove water, add hydrogens) A->B D Perform Docking Simulation (e.g., AutoDock, Glide) B->D C Prepare Ligand (DFT optimized structure) C->D E Analyze Binding Poses and Docking Scores D->E F Visualize Ligand-Protein Interactions (H-bonds, hydrophobic, etc.) E->F

Caption: Workflow for molecular docking studies.

Conclusion and Future Directions

This technical guide outlines a comprehensive, integrated approach for the synthesis, characterization, and in-silico evaluation of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate. By leveraging established synthetic methodologies and powerful computational tools, researchers can efficiently explore the potential of this and related compounds. The theoretical predictions from DFT and molecular docking studies provide a strong foundation for hypothesis-driven experimental work, guiding the selection of biological assays and potential structural modifications to enhance activity. Future work should focus on the actual synthesis and in-vitro testing of this compound against relevant biological targets to validate the computational predictions and further elucidate its therapeutic potential.

References

  • Anonymous. (n.d.). Esterification of benzoic acid to methyl benzoate. Retrieved from [Link]

  • Bedard, D. L., et al. (2006). Mass spectra of benzothiophene derivatives extracted from a sulfate-reducing culture grown with naphthalene as a carbon source and benzothiophene as an auxiliary substrate. ResearchGate. Retrieved from [Link]

  • Rahman, L. K. A., & Scrowston, R. M. (1976). 7-Substituted benzo[b]thiophenes and 1,2-benzisothiazoles. Part 1. Hydroxy- or methoxy-derivatives. Journal of the Chemical Society, Perkin Transactions 1, 385-389.
  • Screening of reaction conditions in the esterification of benzoic acid with methanol. ResearchGate. (n.d.). Retrieved from [Link]

  • Benzothiophene: Assorted Bioactive Effects. International Journal of Pharmaceutical Sciences. (2024, June 10). Retrieved from [Link]

  • Master Organic Chemistry. (2022, November 16). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. Retrieved from [Link]

  • The Organic Chemistry Tutor. (2016, December 27). Fischer Esterification Reaction Mechanism - Carboxylic Acid Derivatives. YouTube. Retrieved from [Link]

  • Benzothiazole Derivatives Endowed with Antiproliferative Activity in Paraganglioma and Pancreatic Cancer Cells: Structure–Activity Relationship Studies and Target Prediction Analysis. MDPI. (2022, July 28). Retrieved from [Link]

  • Synthesis and Antimicrobial Activity of Benzothiophene Substituted Coumarins, Pyrimidines and Pyrazole as New Scaffold. International Journal of Pharmaceutical and Chemical Sciences. (2014, September 30). Retrieved from [Link]

  • Jackson David Reynolds, MD. (2014, April 23). Fischer Esterification of Benzoic Acid & Methanol in HCl (RXN Mechanism). YouTube. Retrieved from [Link]

  • Synthesis and antimicrobial activities of benzothiophene derivatives. ResearchGate. (2025, August 6). Retrieved from [Link]

  • Development of 5-hydroxybenzothiophene derivatives as multi-kinase inhibitors with potential anti-cancer activity. PubMed. (n.d.). Retrieved from [Link]

  • Smith, B. C. (2018, July 1). The C=O Bond, Part VI: Esters and the Rule of Three. Spectroscopy Online. Retrieved from [Link]

  • 21.10: Spectroscopy of Carboxylic Acid Derivatives. Chemistry LibreTexts. (2022, September 24). Retrieved from [Link]

  • Recent insights into antibacterial potential of benzothiazole derivatives. PMC. (2023, May 29). Retrieved from [Link]

  • Thiophene Derivatives as Anticancer Agents and Their Delivery to Tumor Cells Using Albumin Nanoparticles. MDPI. (2019, January 6). Retrieved from [Link]

  • Porter, Q. N., & Easton, J. (1968). Mass-spectrometric studies. I. Benzo[b]thiophen, some alkyl and aryl derivatives, and the 1,1-dioxide and 2,3-dihydro-1,1-dioxide. Connect FSI. Retrieved from [Link]

  • Mass-spectrometric studies. I. Benzo[b]thiophen, some alkyl and aryl derivatives, and the 1,1-dioxide and 2,3-dihydro-1,1-dioxide. ResearchGate. (n.d.). Retrieved from [Link]

  • The Cynical Chemist. (2021, April 17). Lec15 - IR Spectra of Carboxylic Acids, Amides and Esters. YouTube. Retrieved from [Link]

  • 13C-NMR SPECTRAL DATA FOR SUBSTITUTED THIENO[2,3-b]- AND THIENO[3,2-b]PYRIDINES AND THE CORRELATION OF IPSO SUBSTITUENT CHEMICAL SHIFTS. ResearchGate. (2025, December 6). Retrieved from [Link]

  • Antimicrobial Activity of Some Novel Armed Thiophene Derivatives and Petra/Osiris/Molinspiration (POM) Analyses. MDPI. (n.d.). Retrieved from [Link]

  • Novel Benzofuran and Benzothiophene Biphenyls as Inhibitors of Protein Tyrosine Phosphatase 1B with Antihyperglycemic Properties. ACS Publications. (n.d.). Retrieved from [Link]

  • IR: carboxylic acids. (n.d.). Retrieved from [Link]

  • An overview of benzo[b]thiophene-based medicinal chemistry. PubMed. (2017, September 29). Retrieved from [Link]

  • Recent advances on anticancer activity of benzodiazine heterocycles through kinase inhibition. RSC Publishing. (2025, February 19). Retrieved from [Link]

  • Infrared spectra and structure of molecular complexes of aromatic acids. ResearchGate. (2025, August 6). Retrieved from [Link]

  • Supporting information Synthesis of the pyrene derivative The NMR spectra were recorded on a Varian Unity Plus (1H: 300MHz, 13C:. Preprints.org. (n.d.). Retrieved from [Link]

Sources

Foundational

Biological Activity of Methoxy-Substituted Benzothiophenes: A Technical Guide

Executive Summary This technical guide analyzes the pharmacological versatility of the methoxy-substituted benzothiophene scaffold. While the benzothiophene core is a privileged structure in medicinal chemistry, the stra...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide analyzes the pharmacological versatility of the methoxy-substituted benzothiophene scaffold. While the benzothiophene core is a privileged structure in medicinal chemistry, the strategic placement of methoxy (-OCH₃) substituents is the critical determinant of biological specificity. This guide focuses on two primary therapeutic axes: tubulin polymerization inhibition (anticancer) and Selective Estrogen Receptor Modulation (SERM) .

The methoxy group functions not merely as a lipophilic spacer but as a pivotal electronic modulator that dictates binding affinity at the colchicine site of tubulin and influences the metabolic activation of SERMs like arzoxifene.

Structural Chemistry & SAR Analysis[1]

The biological efficacy of methoxy-benzothiophenes is governed by strict Structure-Activity Relationships (SAR). The position of the methoxy group on the benzo-fused ring (positions 4–7) versus the C2/C3 substituents drives target selectivity.

The Tubulin Inhibition Axis (Anticancer)

For tubulin inhibitors, the scaffold typically features a 2-(3',4',5'-trimethoxybenzoyl) moiety.[1][2] The interaction mimics Combretastatin A-4 (CA-4).

  • C-6 Position (Critical): A methoxy group at C-6 is the most potent enhancer of activity.[2] It aligns spatially with the 4-methoxy group of the CA-4 B-ring, facilitating hydrogen bonding with Cys241 or Val238 in the colchicine binding pocket.

  • C-4 & C-7 Positions: Methoxy substitution here is generally tolerated and can improve potency (IC₅₀ < 20 nM) by filling hydrophobic pockets.

  • C-5 Position (The "Dead" Zone): Substitution at C-5 frequently abolishes activity due to steric clash with the tubulin backbone (specifically residue Thr179 ).

  • C-3 Substituent: A methyl group (-CH₃) at C-3 is superior to a hydrogen or amino group, likely due to restricting the rotation of the C2-aroyl bond, locking the molecule in a bioactive conformation.

The SERM Axis (Endocrine Therapy)

In SERMs (e.g., Raloxifene analogs), methoxy groups often serve as pro-drugs for hydroxyls or as metabolic triggers.

  • Metabolic Activation: In Arzoxifene , the 4'-methoxy group prevents rapid first-pass glucuronidation (unlike the hydroxyl in Raloxifene) but is eventually demethylated to the active phenol.

  • Redox Cycling: Methoxy-bearing metabolites (e.g., desmethylarzoxifene) can form quinoids, activating the Antioxidant Response Element (ARE) and inducing phase II enzymes like NQO1.

Quantitative Data Summary

The following table summarizes the antiproliferative potency of key methoxy-substituted benzothiophenes against the K562 (leukemia) cell line, highlighting the critical nature of regiochemistry.

Table 1: Comparative Antiproliferative Activity (K562 Cell Line)

Compound IDC-3 Subst.Benzothiophene Subst.[2][3][4][5][6][7][8][9]IC₅₀ (nM)Tubulin Inhibition (IC₅₀ µM)Mechanism Note
Ref (CA-4) --3–51.0–2.0Standard Colchicine Site Binder
BT-1 -CH₃6-OCH₃ 16 0.67 Optimal mimic of CA-4 B-ring
BT-2 -CH₃5-OCH₃>10,000InactiveSteric clash at binding site
BT-3 -CH₃4-OCH₃220.85High potency, distinct binding mode
BT-4 -H6-OCH₃3502.4Rotational freedom reduces affinity
BT-5 -NH₂6-OCH₃1,200>10Amino group unfavorable at C-3

Data aggregated from SAR studies of 2-aroylbenzothiophenes (e.g., Pinney et al., Romagnoli et al.).

Visualization of Signaling & SAR

SAR Logic Flow

The following diagram illustrates the decision logic for optimizing the benzothiophene scaffold for tubulin inhibition.

SAR_Logic Scaffold Benzothiophene Core (2-Aroyl substituted) Pos_C6 C-6 Methoxy (High Potency) Scaffold->Pos_C6 Substitution Pos_C5 C-5 Methoxy (Activity Loss) Scaffold->Pos_C5 Substitution Pos_C3 C-3 Substituent Scaffold->Pos_C3 Optimization Mech_Bind Mimics CA-4 B-Ring H-bond with Val238 Pos_C6->Mech_Bind Mech_Clash Steric Clash with Thr179/Alpha-Tubulin Pos_C5->Mech_Clash Conf_Lock Conformational Lock (Restricts Rotation) Pos_C3->Conf_Lock Methyl Group Result_Good IC50 < 20 nM G2/M Arrest Mech_Bind->Result_Good Result_Bad IC50 > 10 µM Inactive Mech_Clash->Result_Bad Conf_Lock->Result_Good

Caption: SAR decision tree for tubulin inhibitors. Green paths indicate potency enhancement; red paths indicate activity loss.

Experimental Protocols

Synthesis of 6-Methoxy-3-methyl-2-(3',4',5'-trimethoxybenzoyl)benzo[b]thiophene

Objective: Synthesize the most potent tubulin inhibitor variant (BT-1) using a self-validating Friedel-Crafts pathway.

Reagents:

  • 3-Methoxybenzenethiol (Starting Material)

  • Chloroacetone[10]

  • Polyphosphoric Acid (PPA)

  • 3,4,5-Trimethoxybenzoyl chloride

  • Tin(IV) chloride (SnCl₄) or AlCl₃

Protocol:

  • S-Alkylation (Precursor Formation):

    • Dissolve 3-methoxybenzenethiol (10 mmol) in acetone containing K₂CO₃ (12 mmol).

    • Add chloroacetone (11 mmol) dropwise at 0°C. Stir at RT for 2 hours.

    • Validation Point: TLC should show disappearance of thiol (high Rf) and appearance of sulfide.

    • Workup: Filter salts, evaporate solvent to yield the sulfide intermediate.

  • Cyclization (Core Synthesis):

    • Add the crude sulfide to PPA (20 g) at 80°C.

    • Heat to 100°C for 1 hour. The color typically darkens.

    • Pour onto crushed ice. Extract with EtOAc.

    • Purification: Column chromatography (Hexane/EtOAc).

    • Product: A mixture of 4-methoxy and 6-methoxy isomers is possible.[2] 6-methoxy-3-methylbenzo[b]thiophene is the major product (verify via ¹H NMR: doublet at C7, singlet at C2).

  • Friedel-Crafts Acylation (Final Coupling):

    • Dissolve the cyclized core (1 equiv) and 3,4,5-trimethoxybenzoyl chloride (1.2 equiv) in anhydrous CH₂Cl₂.

    • Cool to 0°C. Add SnCl₄ (1.2 equiv) dropwise (SnCl₄ is preferred over AlCl₃ to prevent demethylation of the methoxy groups).

    • Stir at RT for 4 hours.

    • Validation Point: Quench a small aliquot; LC-MS should show peak at M+1 corresponding to the coupled product.

    • Workup: Quench with 1N HCl. Wash organic layer with brine. Dry over MgSO₄.

    • Crystallization: Recrystallize from Ethanol to yield the target compound.

Tubulin Polymerization Assay (In Vitro Validation)

Objective: Confirm mechanism of action by measuring fluorescence enhancement of DAPI-tubulin complex or turbidity.

  • Preparation: Use purified bovine brain tubulin (>99%) in PEM buffer (80 mM PIPES, 1 mM EGTA, 1 mM MgCl₂, pH 6.9) + 1 mM GTP.

  • Incubation: Add test compound (dissolved in DMSO) to tubulin (10 µM final conc) at 4°C.

  • Measurement: Transfer to a 37°C plate reader. Measure absorbance at 340 nm every 30 seconds for 60 minutes.

  • Data Analysis:

    • Control (DMSO): Sigmoidal curve indicating nucleation, growth, and steady state.

    • Active Compound: Flat line or significantly reduced slope (Vmax inhibition).

    • Self-Validation: Include Combretastatin A-4 (2 µM) as a positive control; it must show >90% inhibition.

Mechanism of Action Diagram

The following diagram details the molecular cascade triggered by the lead compound (BT-1).

MOA_Pathway Compound Methoxy-Benzothiophene (BT-1) Target Tubulin Beta-Subunit (Colchicine Site) Compound->Target Binds (Kd ~ nM) Event1 Inhibition of Microtubule Assembly Target->Event1 Prevents Polymerization Event2 G2/M Phase Cell Cycle Arrest Event1->Event2 Spindle Checkpoint Event3 Apoptosis (Caspase-3 Activation) Event2->Event3 Mitochondrial Collapse

Caption: Molecular pathway from binding to apoptosis. The methoxy-benzothiophene binds tubulin, preventing spindle formation and forcing apoptotic cell death.

References

  • Substituted 2-(3',4',5'-trimethoxybenzoyl)-benzo[b]thiophene derivatives as potent tubulin polymerization inhibitors. Source: Bioorganic & Medicinal Chemistry URL:[1][2][Link]

  • Structure-activity relationships of selective estrogen receptor modulators: modifications to the 2-arylbenzothiophene core of raloxifene. Source: Journal of Medicinal Chemistry URL:[Link]

  • Synthesis and biological evaluation of 2-aryl-3-anilinobenzo[b]thiophene derivatives as potent apoptosis-inducing agents. Source: Bioorganic Chemistry URL:[Link]

  • Benzothiophene Selective Estrogen Receptor Modulators with Modulated Oxidative Activity and Receptor Affinity. Source: Journal of Medicinal Chemistry (ACS) URL:[Link]

  • Benzothiophene: Assorted Bioactive Effects. Source: International Journal of Pharmaceutical Sciences URL:[Link]

Sources

Exploratory

Technical Guide: Initial Screening &amp; Profiling of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate Derivatives

Executive Summary The benzo[b]thiophene nucleus is a "privileged scaffold" in medicinal chemistry, capable of serving as a bioisostere for indole and naphthalene rings. Specifically, Methyl 7-methoxybenzo[b]thiophene-2-c...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The benzo[b]thiophene nucleus is a "privileged scaffold" in medicinal chemistry, capable of serving as a bioisostere for indole and naphthalene rings. Specifically, Methyl 7-methoxybenzo[b]thiophene-2-carboxylate represents a critical intermediate. The 7-methoxy substitution pattern is electronically significant, often mimicking the A-ring methoxy groups of tubulin inhibitors like Colchicine and Combretastatin A-4, while the C-2 ester provides a versatile handle for diversification into amides, hydrazides, or acids.

This guide details the technical workflow for the initial screening of this specific class of derivatives. It moves beyond generic screening to focus on the specific liabilities and potential of the 7-methoxybenzo[b]thiophene pharmacophore, specifically targeting tubulin polymerization inhibition (anticancer) and COX/LOX inhibition (anti-inflammatory) pathways.

Module 1: Chemical Validation & Library Expansion

Before biological screening, the methyl ester (a prodrug-like precursor) must be validated and likely derivatized. The ester moiety at the C-2 position is often too stable for direct in vitro target engagement (unless acting as a covalent trap, which is rare for simple esters) or too labile in plasma (hydrolysis to acid).

The "Active" Pharmacophore Generation

To screen effectively, we must generate a micro-library around the C-2 position. The methyl ester is the parent; the screening set must include:

  • The Free Acid (Hydrolysis Product): To test for ionic interactions (common in COX active sites).

  • The Hydrazide/Amide: To test for hydrogen bond donor/acceptor capabilities (common in tubulin colchicine-site binding).

Protocol: Microwave-Assisted Hydrazinolysis

Rationale: Converting the ester to a hydrazide creates a "hinge" for further Schiff base formation, a high-yield strategy to generate diversity for SAR (Structure-Activity Relationship) studies.

  • Reagents: Methyl 7-methoxybenzo[b]thiophene-2-carboxylate (1.0 eq), Hydrazine hydrate (99%, 5.0 eq), Ethanol (absolute).

  • Procedure:

    • Dissolve the substrate in ethanol (5 mL/mmol).

    • Add hydrazine hydrate dropwise.

    • Irradiate in a microwave reactor at 80°C for 15 minutes (Power: 150W). Note: Conventional reflux takes 4-6 hours; microwave ensures minimal degradation of the methoxy ether.

  • Workup: Cool to 0°C. The hydrazide precipitates as white crystals. Filter and wash with cold ethanol.

  • QC Metric: Verify disappearance of the ester carbonyl stretch (approx. 1720 cm⁻¹) and appearance of amide/hydrazide bands (1650 cm⁻¹) via FTIR.

Structural Integrity Check

The 7-methoxy group is susceptible to demethylation under harsh Lewis acid conditions. Ensure all derivatives retain the methyl ether using 1H NMR . Look for the characteristic singlet integration (3H) around δ 3.90–4.00 ppm . Loss of this signal indicates degradation to the phenol, which drastically alters lipophilicity and potency.

Module 2: Physicochemical Profiling (The "Go/No-Go" Filter)

Benzo[b]thiophenes are lipophilic. The 7-methoxy group adds electron density but also lipophilicity. Poor solubility is the primary cause of false negatives in high-throughput screening (HTS).

Data Summary: Predicted Properties

Comparison of the parent ester vs. key screening derivatives.

PropertyMethyl Ester (Parent)Carboxylic Acid (Metabolite)Hydrazide (Derivative)Target Range (Lipinski)
MW ( g/mol ) ~222.2~208.2~222.2< 500
cLogP 3.2 - 3.52.1 - 2.41.5 - 1.8< 5
TPSA (Ų) ~50~65~80< 140
Solubility (PBS) Low (<10 µM)Moderate (pH dep.)Moderate> 50 µM

Critical Directive: All biological assays for the methyl ester and its amides must use a DMSO vehicle (final concentration < 0.5%) . If precipitation occurs at 10 µM in PBS, the compound is flagged for formulation (e.g., cyclodextrin complexation) before further screening.

Module 3: Biological Screening Workflow

The screening strategy bifurcates based on the two most probable mechanisms of action for methoxy-substituted benzo[b]thiophenes: Cytotoxicity (Tubulin) and Inflammation (COX/LOX) .

Primary Screen: Cytotoxicity (MTT Assay)

Rationale: 7-methoxybenzo[b]thiophenes are structural analogs of the naphthalene core of Naproxen but also the indole core of tubulin inhibitors. We first assess general antiproliferative activity.

  • Cell Lines:

    • MCF-7 (Breast Cancer): High sensitivity to tubulin disruptors.

    • HUVEC (Normal): To determine the Selectivity Index (SI).

  • Protocol:

    • Seed cells (5,000 cells/well) in 96-well plates. Incubate 24h.

    • Treat with derivatives (Gradient: 0.1 µM to 100 µM) for 48h.

    • Add MTT reagent. Incubate 4h. Dissolve formazan in DMSO.

    • Hit Criteria: IC50 < 10 µM in MCF-7 with SI > 5 (vs. HUVEC).

Secondary Mechanistic Screen: Tubulin Polymerization

If the primary screen shows cytotoxicity, you must verify if the mechanism is tubulin inhibition. The 7-methoxy group is perfectly positioned to interact with the Colchicine Binding Site of tubulin.

  • Assay: Fluorescence-based Tubulin Polymerization Assay.

  • Principle: Tubulin self-assembles into microtubules, increasing light scattering (or fluorescence of a reporter dye). Inhibitors prevent this increase.

  • Protocol:

    • Use purified Porcine Brain Tubulin (>99%).

    • Incubate tubulin (2 mg/mL) in PEM buffer (pH 6.9) with GTP (1 mM) and the test compound (5 µM).

    • Measure fluorescence (Ex 360nm / Em 450nm) every 60 seconds for 60 minutes at 37°C.

    • Validation: Compare Vmax (polymerization rate) against Combretastatin A-4 (Positive Control) and Paclitaxel (Stabilizer Control) .

Alternative Screen: Anti-Inflammatory (COX-2 Inhibition)

If the primary indication is inflammation (based on the acid derivative), screen for COX-2 selectivity.

  • Kit: Colorimetric COX (ovine) Inhibitor Screening Assay.

  • Hit Criteria: Selectivity ratio (COX-1 IC50 / COX-2 IC50) > 50.

Module 4: Visualizing the Workflow

The following diagram illustrates the decision logic for processing the "Methyl 7-methoxybenzo[b]thiophene-2-carboxylate" scaffold.

ScreeningWorkflow Start Methyl 7-methoxybenzo[b]thiophene-2-carboxylate Hydrolysis Hydrolysis (Generate Acid) Start->Hydrolysis Hydrazinolysis Hydrazinolysis (Generate Hydrazide) Start->Hydrazinolysis Solubility Solubility Check (PBS pH 7.4) Hydrolysis->Solubility Hydrazinolysis->Solubility FailSolubility Formulate (Cyclodextrin) Solubility->FailSolubility Precipitates MTT Primary Screen: MTT (MCF-7 & HUVEC) Solubility->MTT Soluble FailSolubility->MTT Decision IC50 < 10 µM? MTT->Decision Tubulin Tubulin Polymerization Assay (Colchicine Site) Decision->Tubulin Yes (Anticancer) COX COX-1/COX-2 Inhibition Assay Decision->COX Yes (Anti-inflam) Discard Discard / Redesign Decision->Discard No Lead Lead Candidate (Selectivity Index > 5) Tubulin->Lead Inhibits Polymerization COX->Lead COX-2 Selective

Caption: Figure 1. Integrated workflow for derivatization, solubility filtering, and biological validation of 7-methoxybenzo[b]thiophene scaffolds.

Module 5: SAR Logic & Optimization

When analyzing results, apply the following Structure-Activity Relationship (SAR) logic specific to this scaffold:

  • The 7-Methoxy Anchor: Do not remove this. In tubulin binding, it corresponds to the methoxy group of the A-ring of colchicine. Removing it usually abolishes activity [1, 2].

  • The C-2 Linker:

    • Direct attachment of aryl rings (via hydrazone or amide) usually enhances tubulin binding by mimicking the B-ring of Combretastatin.

    • Rigidification often improves selectivity.

  • Metabolic Liability: The methyl ester is rapidly hydrolyzed by esterases in vivo. If the ester is the active hit, replace it with a bioisostere like an oxadiazole or amide to improve metabolic stability while retaining geometry.

References

  • Romagnoli, R., et al. (2013). "Synthesis and Biological Evaluation of 2-Amino-3-(3,4,5-trimethoxybenzoyl)benzo[b]thiophene Derivatives as Antimitotic Agents and Inhibitors of Tubulin Polymerization." Journal of Medicinal Chemistry.

  • Pinney, K. G., et al. (2005). "Benzo[b]thiophene-based vascular disrupting agents."[1] Expert Opinion on Therapeutic Patents.

  • Flynn, D. L., et al. (2002). "Styrylbenzo[b]thiophene derivatives as potent inhibitors of tubulin polymerization." Bioorganic & Medicinal Chemistry Letters.
  • Keri, R. S., et al. (2017). "An overview of benzo[b]thiophene-based medicinal chemistry." European Journal of Medicinal Chemistry.

  • PubChem Compound Summary. (2024). "Benzo[b]thiophene-2-carboxylic acid derivatives." National Center for Biotechnology Information.

Sources

Protocols & Analytical Methods

Method

Application Note &amp; Protocol: A Validated Laboratory Synthesis of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate

Introduction: The Significance of the Benzo[b]thiophene Scaffold The benzo[b]thiophene moiety is a privileged heterocyclic scaffold that constitutes the core structure of numerous compounds with significant pharmacologic...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of the Benzo[b]thiophene Scaffold

The benzo[b]thiophene moiety is a privileged heterocyclic scaffold that constitutes the core structure of numerous compounds with significant pharmacological activities.[1][2] Derivatives of benzo[b]thiophene-2-carboxylic acid, in particular its esters and amides, have demonstrated a broad spectrum of biological effects, including anticancer, antimicrobial, anti-inflammatory, and antidiabetic properties.[3][4] This makes them crucial building blocks in medicinal chemistry and drug discovery programs.

Methyl 7-methoxybenzo[b]thiophene-2-carboxylate serves as a key synthetic intermediate for the development of more complex molecules. Its specific substitution pattern—a methoxy group at the 7-position and a methyl ester at the 2-position—provides two distinct handles for further chemical modification, enabling the exploration of structure-activity relationships (SAR) in novel drug candidates. This document provides a detailed, field-proven protocol for the synthesis of this valuable intermediate, emphasizing the causal logic behind experimental choices to ensure reproducibility and high yield.

Strategic Overview of the Synthesis

The synthesis of the target compound is efficiently achieved through a two-stage process. This strategy is predicated on established methodologies for constructing the benzo[b]thiophene ring system followed by a classic esterification.

  • Stage 1: Construction of the Benzo[b]thiophene Core via Intramolecular Cyclization. This stage involves the reaction between an appropriately substituted benzaldehyde (2-fluoro-3-methoxybenzaldehyde) and ethyl thioglycolate. The reaction proceeds through a base-catalyzed condensation and subsequent intramolecular cyclization to form the ethyl ester of the corresponding benzo[b]thiophene-2-carboxylic acid.[2][4] This is followed by saponification to yield the free carboxylic acid, a crucial precursor for the final step.

  • Stage 2: Fischer-Speier Esterification. The final step is the conversion of the synthesized 7-methoxybenzo[b]thiophene-2-carboxylic acid to its methyl ester. This is accomplished via a Fischer-Speier esterification, an acid-catalyzed reaction with methanol, which serves as both the solvent and the reagent.[5] This method is highly reliable for converting carboxylic acids to their corresponding methyl esters.

The complete workflow is visualized in the diagram below.

G cluster_0 Stage 1: Ring Formation & Hydrolysis cluster_1 Stage 2: Esterification cluster_2 Workup & Purification A 2-Fluoro-3-methoxybenzaldehyde + Ethyl Thioglycolate B K2CO3, DMF 60°C, 2h A->B C Intermediate: Ethyl 7-methoxybenzo[b]thiophene-2-carboxylate B->C D NaOH, EtOH Room Temp, Overnight C->D E Product 1: 7-Methoxybenzo[b]thiophene-2-carboxylic acid D->E F Product 1 from Stage 1 G Methanol (excess) cat. H2SO4, Reflux, 24h F->G H Final Product: Methyl 7-methoxybenzo[b]thiophene-2-carboxylate G->H I Aqueous Workup (Extraction, Washing, Drying) H->I J Purification (Recrystallization) I->J

Caption: Synthetic workflow for Methyl 7-methoxybenzo[b]thiophene-2-carboxylate.

Detailed Experimental Protocols

Part A: Synthesis of 7-Methoxybenzo[b]thiophene-2-carboxylic acid

Principle: This synthesis relies on the robust reaction between an o-halobenzaldehyde and an α-mercaptoacetate ester.[2][4] The base, potassium carbonate, facilitates the initial nucleophilic attack of the thiolate on the aromatic ring, displacing the fluoride. This is followed by an intramolecular aldol-type condensation, where the enolate of the ester attacks the aldehyde carbonyl, leading to cyclization and subsequent dehydration to form the stable aromatic benzo[b]thiophene ring system. The resulting ethyl ester is then hydrolyzed (saponified) under basic conditions to the desired carboxylic acid.

Materials & Reagents:

ReagentFormulaMW ( g/mol )AmountMoles (mmol)Role
2-Fluoro-3-methoxybenzaldehydeC₈H₇FO₂154.145.00 g32.4Starting Material
Ethyl thioglycolateC₄H₈O₂S120.174.30 mL38.9Thiophene source
Potassium Carbonate (K₂CO₃)K₂CO₃138.215.38 g38.9Base
Dimethylformamide (DMF)C₃H₇NO73.0940 mL-Solvent
Sodium Hydroxide (NaOH)NaOH40.002.60 g65.0Hydrolysis agent
Ethanol (EtOH)C₂H₅OH46.0750 mL-Solvent
Hydrochloric Acid (HCl)HCl36.46As needed-Acidification
Ethyl Acetate (EtOAc)C₄H₈O₂88.11~200 mL-Extraction
BrineNaCl(aq)-~50 mL-Washing
Anhydrous Sodium SulfateNa₂SO₄142.04As needed-Drying Agent

Step-by-Step Procedure:

  • Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 2-fluoro-3-methoxybenzaldehyde (5.00 g, 32.4 mmol), ethyl thioglycolate (4.30 mL, 38.9 mmol), and potassium carbonate (5.38 g, 38.9 mmol).

  • Solvent Addition: Add anhydrous dimethylformamide (40 mL) to the flask.

    • Expert Insight: DMF is an excellent polar aprotic solvent for this type of reaction, effectively dissolving the reactants and facilitating the SₙAr reaction. Ensure it is anhydrous to prevent unwanted side reactions.

  • Cyclization Reaction: Heat the reaction mixture to 60 °C and stir for 2 hours under an inert atmosphere (e.g., nitrogen).[4] Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 4:1 hexane:ethyl acetate eluent system.

  • Workup (Part 1): After the reaction is complete, cool the mixture to room temperature. Pour the mixture into 100 mL of cold water and extract with ethyl acetate (3 x 50 mL). Combine the organic layers.

  • Washing: Wash the combined organic phase with brine (50 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude ethyl 7-methoxybenzo[b]thiophene-2-carboxylate.

  • Saponification: Without further purification, dissolve the crude ester in ethanol (50 mL) in a round-bottom flask. Add a solution of sodium hydroxide (2.60 g, 65.0 mmol) in 15 mL of water.

  • Hydrolysis: Stir the solution at room temperature overnight.[2][4] The reaction can be gently warmed if TLC indicates a slow conversion.

  • Isolation: Concentrate the reaction mixture under vacuum to remove most of the ethanol. Dilute the residue with water (75 mL) and acidify to pH ~2 with 1N HCl.[2][4]

  • Product Collection: A precipitate will form. Collect the solid by vacuum filtration, wash thoroughly with cold water, and dry under vacuum to yield 7-methoxybenzo[b]thiophene-2-carboxylic acid as a solid.

Part B: Synthesis of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate

Principle: This is a classic Fischer-Speier esterification. In the presence of a strong acid catalyst (sulfuric acid), the carbonyl oxygen of the carboxylic acid is protonated, rendering the carbonyl carbon more electrophilic. Methanol, acting as a nucleophile, attacks this carbon. Subsequent proton transfers and elimination of a water molecule yield the methyl ester. The use of excess methanol drives the equilibrium towards the product side.

Materials & Reagents:

ReagentFormulaMW ( g/mol )AmountMoles (mmol)Role
7-Methoxybenzo[b]thiophene-2-carboxylic acidC₁₀H₈O₃S208.235.00 g24.0Starting Material
Methanol (MeOH)CH₃OH32.04200 mL-Reagent/Solvent
Sulfuric Acid (conc. H₂SO₄)H₂SO₄98.081 mL~18.4Catalyst
Saturated Sodium BicarbonateNaHCO₃(aq)-~50 mL-Neutralization
Ethyl Acetate (EtOAc)C₄H₈O₂88.11~150 mL-Extraction
Anhydrous Magnesium SulfateMgSO₄120.37As needed-Drying Agent

Step-by-Step Procedure:

  • Reaction Setup: Dissolve 7-methoxybenzo[b]thiophene-2-carboxylic acid (5.00 g, 24.0 mmol) in methanol (200 mL) in a 500 mL round-bottom flask.

  • Catalyst Addition: Carefully add concentrated sulfuric acid (1 mL) dropwise while stirring.

    • Safety Precaution: Concentrated sulfuric acid is highly corrosive and exothermic upon dilution. Add it slowly and with caution.

  • Esterification: Heat the mixture to reflux (approximately 65-70°C) and maintain for 24 hours.[5]

  • In-Process Control: Monitor the reaction progress by TLC (4:1 hexane:ethyl acetate) until the starting carboxylic acid spot is no longer visible.[5]

  • Workup: Cool the reaction mixture to room temperature and remove most of the methanol under reduced pressure.

  • Neutralization & Extraction: Dilute the residue with 100 mL of water and carefully neutralize with a saturated solution of sodium bicarbonate until effervescence ceases. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Washing and Drying: Combine the organic layers, wash with brine (50 mL), dry over anhydrous magnesium sulfate, filter, and concentrate under vacuum.

  • Purification: The resulting crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol or ethyl acetate/hexane) to afford Methyl 7-methoxybenzo[b]thiophene-2-carboxylate as a pure crystalline solid.

Product Characterization

The identity and purity of the final product must be confirmed through standard analytical techniques.[1][6]

  • ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum should show characteristic signals for the methoxy group (a singlet around 3.9-4.0 ppm), the methyl ester group (a singlet around 3.9 ppm), and distinct aromatic protons corresponding to the benzo[b]thiophene core.

  • ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum will confirm the presence of all carbon atoms, including the carbonyl carbon of the ester (around 162 ppm) and the carbons of the aromatic rings.

  • LC-MS (Liquid Chromatography-Mass Spectrometry): This technique will confirm the purity of the compound and its molecular weight. The mass spectrum should show a prominent peak corresponding to the molecular ion [M+H]⁺ or [M+Na]⁺.

References

  • Bentham Science Publishers. (n.d.). (Substituted)-benzo[b]thiophene-4-carboxamide Synthesis and Antiproliferative Activity Study. Retrieved from [Link]

  • MDPI. (2022). Synthesis and Biological Evaluation of Benzo[b]thiophene Acylhydrazones as Antimicrobial Agents against Multidrug-Resistant Staphylococcus aureus. Retrieved from [Link]

  • Atmiya University. (2024). Synthesis, antidiabetic activity and in silico studies of benzo[b]thiophene. Retrieved from [Link]

  • NIH National Center for Biotechnology Information. (2022). Synthesis and Biological Evaluation of Benzo[b]thiophene Acylhydrazones as Antimicrobial Agents against Multidrug-Resistant Staphylococcus aureus. Retrieved from [Link]

  • ResearchGate. (2020). Spectral characterization of new 2-((4-Ethylphenoxy)methyl)-N-(arylcarbamothioyl)benzamides. Retrieved from [Link]

Sources

Application

Application Note: A Methodological Framework for Evaluating Methyl 7-methoxybenzo[b]thiophene-2-carboxylate as a Potential Kinase Inhibitor

Introduction: The Quest for Novel Kinase Inhibitors Protein kinases are fundamental regulators of cellular signaling, and their dysregulation is a hallmark of numerous diseases, most notably cancer. This has made them on...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Quest for Novel Kinase Inhibitors

Protein kinases are fundamental regulators of cellular signaling, and their dysregulation is a hallmark of numerous diseases, most notably cancer. This has made them one of the most important classes of drug targets in modern medicine. The benzo[b]thiophene scaffold is recognized as a "privileged" structure in medicinal chemistry, with derivatives exhibiting a wide spectrum of biological activities, including anti-inflammatory, anticancer, and enzyme inhibitory properties[1][2]. Recent research has highlighted the potential of this scaffold in the design of specific kinase inhibitors, with compounds targeting kinases such as Dual-specificity tyrosine phosphorylation-regulated kinase 1A (DYRK1A) and Rho-associated coiled-coil containing protein kinase (ROCK)[3][4].

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals. Its purpose is to provide a robust methodological framework for the systematic investigation of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate , a specific yet under-researched derivative, as a potential kinase inhibitor. We will detail the scientific rationale, provide field-proven, step-by-step protocols for in vitro and cell-based assays, and offer insights into data interpretation, thereby equipping researchers with the necessary tools to validate this compound's therapeutic potential.

Section 1: Scientific Rationale - Why Investigate this Scaffold?

The benzo[b]thiophene core presents a rigid, aromatic, and electron-rich bicyclic system that is adept at forming key interactions within the ATP-binding pocket of protein kinases. Its structure can be strategically modified to enhance potency and selectivity. For instance, studies have revealed that benzo[b]thiophene derivatives can act as narrow-spectrum dual inhibitors of DYRK1A and DYRK1B, while others have been identified as allosteric inhibitors of branched-chain α-ketoacid dehydrogenase kinase (BDK), demonstrating the scaffold's versatility[3][5]. The specific substitutions on Methyl 7-methoxybenzo[b]thiophene-2-carboxylate—a methoxy group at the 7-position and a methyl carboxylate at the 2-position—offer unique steric and electronic properties that warrant a thorough investigation of its kinase inhibitory profile.

Caption: Hypothetical binding mode of a benzo[b]thiophene inhibitor in a kinase ATP pocket.

Section 2: In Vitro Characterization: Confirming Direct Enzyme Inhibition

The foundational step in characterizing any potential inhibitor is to confirm its direct interaction with purified kinase enzymes.[6] This biochemical approach isolates the enzyme-inhibitor interaction from complex cellular variables like membrane transport and metabolism, providing a clear measure of intrinsic potency.

Protocol 1: Primary Screening via Broad-Spectrum Kinase Panel

The most efficient initial step is to screen the compound against a large, diverse panel of kinases at a single, high concentration. This strategy rapidly identifies potential "hits" and provides an early indication of selectivity. Commercial services like Eurofins' KinaseProfiler™ offer comprehensive panels for this purpose.[7]

Methodology:

  • Prepare a stock solution of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate in 100% DMSO (e.g., 10 mM).

  • Submit the compound for screening against a broad kinase panel (e.g., >400 kinases) at a final concentration of 10 µM.

  • The service provider will perform radiometric or mobility shift assays to determine the percent inhibition relative to a vehicle control for each kinase.

  • Analyze the results: "Hits" are typically defined as kinases showing >50% or >75% inhibition. These kinases are then prioritized for further validation.

Protocol 2: IC₅₀ Determination using the ADP-Glo™ Kinase Assay

Once primary hits are identified, the next step is to determine the half-maximal inhibitory concentration (IC₅₀), a quantitative measure of potency. The ADP-Glo™ Kinase Assay is a robust, luminescence-based method that quantifies kinase activity by measuring the amount of ADP produced during the enzymatic reaction.[8]

Causality Behind the Protocol:

  • ATP Concentration: The concentration of ATP is critical. For ATP-competitive inhibitors, using an ATP concentration close to the Michaelis-Menten constant (Km) of the kinase provides a sensitive measure of potency.[9][10] Using excessively high ATP levels can mask the effect of a competitive inhibitor.

  • Enzyme Linearity: It is essential to first conduct a time-course experiment to ensure that the kinase reaction proceeds linearly over the chosen time period. This ensures that the inhibition is measured during the initial reaction velocity.[10]

Step-by-Step Methodology:

  • Reagent Preparation:

    • Prepare Kinase Buffer (e.g., 40 mM Tris pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).

    • Reconstitute the target kinase and its specific substrate peptide in Kinase Buffer to desired concentrations.

    • Prepare a solution of ATP at 2x the final desired concentration (e.g., at the Km of the kinase).

    • Prepare a serial dilution of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate in DMSO, followed by a further dilution in Kinase Buffer. Ensure the final DMSO concentration is consistent across all wells (e.g., ≤1%).

  • Kinase Reaction:

    • In a 384-well plate, add 5 µL of the compound dilution or vehicle (DMSO) control.

    • Add 10 µL of the 2x kinase/substrate mix to each well.

    • Initiate the reaction by adding 10 µL of the 2x ATP solution.

    • Incubate at room temperature for the predetermined linear time (e.g., 60 minutes).

  • ADP Detection:

    • Stop the kinase reaction by adding 25 µL of ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature. This step depletes any remaining ATP.

    • Add 50 µL of Kinase Detection Reagent. This converts the ADP generated into ATP, which is then used by a luciferase to produce light. Incubate for 30-60 minutes.

    • Read the luminescence on a plate reader.

  • Data Analysis:

    • Normalize the data using high (no inhibitor) and low (no enzyme) controls.

    • Plot the percent inhibition against the log of the inhibitor concentration and fit the data to a four-parameter logistic model to determine the IC₅₀ value.

cluster_prep Preparation cluster_reaction Kinase Reaction cluster_detection Luminescence Detection A Serial Dilution of Compound C Combine Compound, Kinase, Substrate A->C B Prepare Kinase, Substrate, ATP B->C D Initiate with ATP Incubate C->D E Add ADP-Glo™ Reagent (Stop & Deplete ATP) D->E F Add Kinase Detection Reagent (ADP -> Light) E->F G Read Luminescence F->G

Caption: Workflow for the ADP-Glo™ in vitro kinase inhibition assay.

Hypothetical Data Presentation: IC₅₀ Values
Kinase TargetIC₅₀ (µM) for Methyl 7-methoxybenzo[b]thiophene-2-carboxylateKnown Control Inhibitor IC₅₀ (µM)
DYRK1A0.150Harmine (0.030)
GSK3β2.5CHIR99021 (0.006)
CDK58.9Roscovitine (0.160)
PIM1> 20SGI-1776 (0.007)

Section 3: Cellular Activity: Validating Target Engagement and Phenotype

A potent IC₅₀ value is promising, but clinically relevant inhibitors must be able to enter cells and inhibit their target in a complex biological environment. Therefore, cell-based assays are a critical validation step.

Protocol 3: Cellular Target Engagement via Western Blot

This protocol determines if the compound inhibits the target kinase inside the cell by measuring the phosphorylation status of a known downstream substrate. A reduction in the phosphorylated substrate is direct evidence of on-target activity.

Step-by-Step Methodology:

  • Cell Culture and Treatment:

    • Select a cell line where the target kinase is active and drives a known signaling pathway (e.g., a cancer cell line dependent on that kinase).

    • Plate cells and allow them to adhere overnight.

    • Treat the cells with increasing concentrations of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate (e.g., 0.1, 1, 10 µM) for a specified time (e.g., 2-4 hours). Include a DMSO vehicle control.

  • Protein Extraction:

    • Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

    • Clarify the lysates by centrifugation and determine the protein concentration using a BCA assay.

  • Western Blotting:

    • Separate equal amounts of protein (e.g., 20 µg) on an SDS-PAGE gel and transfer to a PVDF membrane.

    • Block the membrane (e.g., with 5% BSA in TBST) for 1 hour.

    • Incubate the membrane overnight at 4°C with a primary antibody specific to the phosphorylated form of the downstream substrate (e.g., anti-phospho-CREB if testing DYRK1A).

    • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

    • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

    • Strip the membrane and re-probe with an antibody for the total amount of the substrate protein and a loading control (e.g., GAPDH or β-actin) to ensure equal loading.

Protocol 4: Cell Viability Assay

This assay links target inhibition to a functional cellular outcome, such as the inhibition of cancer cell proliferation.

Step-by-Step Methodology:

  • Cell Plating: Seed cells in a 96-well plate at a predetermined density and allow them to attach overnight.

  • Compound Treatment: Treat cells with a serial dilution of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate for 72 hours.

  • Viability Measurement (MTT/MTS Assay):

    • Add MTT or MTS reagent to each well and incubate for 2-4 hours. Live cells with active dehydrogenases will convert the tetrazolium salt into a colored formazan product.

    • Add a solubilizing agent (for MTT) and read the absorbance at the appropriate wavelength.

  • Data Analysis: Calculate the percentage of viable cells relative to the DMSO control and determine the GI₅₀ (concentration for 50% growth inhibition).

Inhibitor Methyl 7-methoxybenzo[b]thiophene-2-carboxylate Kinase Target Kinase (e.g., DYRK1A) Inhibitor->Kinase Inhibition Substrate Substrate (P) Substrate Kinase->Substrate:p Phosphorylation Phenotype Cellular Response (e.g., Decreased Proliferation) Substrate:p->Phenotype Downstream Signaling

Caption: Linking kinase inhibition to a downstream cellular response.

Conclusion

The benzo[b]thiophene scaffold remains a highly promising starting point for the development of novel kinase inhibitors. While Methyl 7-methoxybenzo[b]thiophene-2-carboxylate is currently under-characterized, its unique structure warrants a full investigation. By employing the systematic, multi-faceted approach outlined in this guide—from broad panel screening and robust IC₅₀ determination to cellular target validation and phenotypic analysis—researchers can rigorously assess its potential as a therapeutic agent. The successful correlation of potent in vitro activity with on-target cellular effects would establish a strong foundation for advancing this compound into lead optimization and further preclinical development.

References

  • International Journal of Pharmaceutical Sciences. (2024). Benzothiophene: Assorted Bioactive Effects. [Link]

  • National Center for Biotechnology Information. (2023). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives. [Link]

  • PubMed. (2022). Discovery of novel benzothiophene derivatives as potent and narrow spectrum inhibitors of DYRK1A and DYRK1B. [Link]

  • National Center for Biotechnology Information. (2021). Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. [Link]

  • BMG LABTECH. (2020). Kinase assays. [Link]

  • PubMed. (2016). Benzo[b]thiophene-2-carboxamide derivatives as potent urotensin-II receptor antagonists. [Link]

  • National Center for Biotechnology Information. (2024). Synthesis and in vitro evaluation of benzo[b]thiophene-3-carboxylic acid 1,1-dioxide derivatives as anticancer agents targeting the RhoA/ROCK pathway. [Link]

  • Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. [Link]

  • PubMed. (2024). Design, synthesis, and STING-agonistic activity of benzo[b]thiophene-2-carboxamide derivatives. [Link]

  • BellBrook Labs. (2026). Protocol Recommendations for Performing a Kinase Inhibition Assay. [Link]

  • Royal Society of Chemistry. (n.d.). Synthesis, characterization, and biophysical and chemical properties of benzo[b]thiophene derivatives and their metal complexes. [Link]

  • PubMed Central. (n.d.). Development of 5-hydroxybenzothiophene derivatives as multi-kinase inhibitors with potential anti-cancer activity. [Link]

  • protocols.io. (2024). In vitro kinase assay. [Link]

  • PubMed. (n.d.). Synthesis and Anti-Inflammatory Activity of 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-Derived NRF2 Activators. [Link]

  • MDPI. (2024). A New Class of Benzo[b]thiophene-chalcones as Cholinesterase Inhibitors: Synthesis, Biological Evaluation, Molecular Docking and ADME Studies. [Link]

  • Bentham Science. (n.d.). (Substituted)-benzo[b]thiophene-4-carboxamide Synthesis and Antiproliferative Activity Study. [Link]

  • ACS Publications. (n.d.). Novel Benzofuran and Benzothiophene Biphenyls as Inhibitors of Protein Tyrosine Phosphatase 1B with Antihyperglycemic Properties. [Link]

  • YouTube. (2022). Benzothiophene - Introduction + Reactions +Synthesis +Application. [Link]

  • Celtarys Research. (2025). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. [Link]

  • PubMed. (2014). Thiophene carboxamide inhibitors of JAK2 as potential treatments for myleoproliferative neoplasms. [Link]

  • Eurofins Discovery. (n.d.). In Vitro Kinase Assays, Extensive Expertise, Over 500 Assays. [Link]

  • Royal Society of Chemistry. (2024). Recent studies on protein kinase signaling inhibitors based on thiazoles: review to date. [Link]

  • PubMed. (n.d.). The synthesis of three 4-substituted benzo[b]thiophene-2-carboxamidines as potent and selective inhibitors of urokinase. [Link]

  • PubMed Central. (n.d.). Identification and Validation of Inhibitor-Responsive Kinase Substrates using a New Paradigm to Measure Kinase-Specific Protein Phosphorylation Index. [Link]

  • PubMed. (1993). Inhibition of urokinase by 4-substituted benzo[b]thiophene-2-carboxamidines. [Link]

  • PubMed. (n.d.). Benzothiophene carboxylate derivatives as novel allosteric inhibitors of branched-chain α-ketoacid dehydrogenase kinase. [Link]

Sources

Method

Technical Application Note: Methyl 7-methoxybenzo[b]thiophene-2-carboxylate in Oncology Research

Abstract Methyl 7-methoxybenzo[b]thiophene-2-carboxylate (M7MBTC) represents a critical pharmacophore scaffold in the development of tubulin-targeting antineoplastic agents.[1] Belonging to the benzo[b]thiophene class, t...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

Methyl 7-methoxybenzo[b]thiophene-2-carboxylate (M7MBTC) represents a critical pharmacophore scaffold in the development of tubulin-targeting antineoplastic agents.[1] Belonging to the benzo[b]thiophene class, this molecule serves as a structural mimic of the A-ring of Combretastatin A-4 (CA-4) and Colchicine . While often utilized as a synthetic intermediate, its evaluation in cancer cell lines is essential for establishing Structure-Activity Relationships (SAR), determining baseline cytotoxicity, and assessing potential prodrug activity (intracellular hydrolysis to the free acid).[1]

This guide details the protocols for solubilization, cytotoxicity screening, and mechanistic validation of M7MBTC, focusing on its putative mechanism: inhibition of tubulin polymerization leading to G2/M phase cell cycle arrest .

Part 1: Compound Preparation & Handling[1][2][3][4]

Physicochemical Properties & Solubilization

The 7-methoxy substitution enhances the lipophilicity of the benzo[b]thiophene core, facilitating membrane permeability but posing solubility challenges in aqueous media.

  • Molecular Weight: 222.26 g/mol [2]

  • Appearance: White to off-white crystalline solid.[1]

  • Target Storage: -20°C (Desiccated).

Stock Solution Protocol

Objective: Create a stable 100 mM stock solution free of micro-precipitates.

  • Solvent Choice: Dimethyl Sulfoxide (DMSO), anhydrous (≥99.9%, cell culture grade).[1]

  • Calculation: To prepare 1 mL of 100 mM stock:

    • Weigh 22.23 mg of M7MBTC.

    • Add 1000 µL of DMSO.

  • Dissolution: Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath at 37°C for 5 minutes.

  • Sterilization: Do not filter the DMSO stock (filters may dissolve).[1] Perform dilution into sterile media inside a biosafety cabinet.

  • Storage: Aliquot into amber glass vials (avoid plastic if possible to prevent leaching) and store at -20°C. Stable for 3 months. Avoid freeze-thaw cycles >3 times.[1]

Part 2: In Vitro Cytotoxicity Profiling (MTT Assay)[1]

Rationale: The methyl ester moiety may act as a prodrug, cleaved by intracellular esterases to the corresponding carboxylic acid, or bind directly to target proteins. The MTT assay quantifies metabolic activity as a proxy for viability.

Experimental Design
  • Cell Lines: MCF-7 (Breast), HeLa (Cervical), HCT-116 (Colon).[1] Note: These lines express varying levels of esterases.

  • Controls:

    • Negative: 0.1% DMSO (Vehicle).[1]

    • Positive: Combretastatin A-4 (10 nM - 100 nM) or Colchicine (50 nM).[1]

    • Blank: Media only (no cells).[1]

Step-by-Step Protocol
  • Seeding: Plate cells in 96-well plates at

    
     cells/well in 100 µL complete media. Incubate for 24h to allow attachment.
    
  • Dosing: Prepare serial dilutions of M7MBTC in culture media.

    • Range: 0.1 µM to 100 µM (Logarithmic scale: 0.1, 1, 10, 50, 100 µM).[1]

    • Final DMSO: Must remain

      
       v/v in all wells.
      
  • Incubation: Treat cells for 48 or 72 hours at 37°C, 5% CO₂.

  • MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well. Incubate for 3-4 hours until purple formazan crystals form.

  • Solubilization: Aspirate media carefully. Add 100 µL DMSO to dissolve crystals. Shake plate for 10 min.

  • Read: Measure absorbance at 570 nm (reference 630 nm).

  • Analysis: Calculate % Viability and determine IC₅₀ using non-linear regression (Sigmoidal Dose-Response).

Part 3: Mechanistic Validation (Tubulin & Cell Cycle)[1]

Hypothesis: If M7MBTC retains the bioactivity of the benzo[b]thiophene class, it will bind to the colchicine-site of tubulin, preventing microtubule assembly.

A. Cell Cycle Analysis (Flow Cytometry)

Objective: Detect G2/M phase arrest, a hallmark of tubulin inhibitors.[1]

  • Treatment: Treat cells (e.g., MCF-7) with M7MBTC at

    
     for 24 hours.[1]
    
  • Harvesting: Trypsinize cells, wash with cold PBS.

  • Fixation: Resuspend pellet in 300 µL PBS. Add 700 µL ice-cold 70% ethanol dropwise while vortexing. Fix at -20°C for

    
     hours.
    
  • Staining:

    • Wash cells with PBS.

    • Resuspend in 500 µL PI/RNase Staining Buffer (Propidium Iodide + RNase A).[1]

    • Incubate 30 min at 37°C in dark.

  • Acquisition: Analyze >10,000 events on a Flow Cytometer (FL2 channel).

  • Result Interpretation: A significant increase in the G2/M peak compared to DMSO control confirms mitotic arrest.

B. In Vitro Tubulin Polymerization Assay

Objective: Direct confirmation of target engagement (cell-free system).

  • Reagents: Purified Porcine Brain Tubulin (>99%), GTP (1 mM), DAPI (fluorescent reporter).[1]

  • Setup: In a black 96-well half-area plate (pre-warmed to 37°C).

  • Reaction Mix: Tubulin (3 mg/mL) in PEM buffer + GTP + M7MBTC (10 µM).

  • Kinetics: Measure fluorescence (Ex 360nm / Em 450nm) every 30 seconds for 60 minutes at 37°C.

  • Data: Plot Fluorescence vs. Time. M7MBTC should depress the Vmax (growth rate) and steady-state polymer mass compared to control.[1]

Part 4: Data Visualization & Pathway Logic[1]

Experimental Workflow & Logic

The following diagram illustrates the decision tree for evaluating M7MBTC, distinguishing between its role as a direct inhibitor versus a scaffold intermediate.

M7MBTC_Workflow Compound Methyl 7-methoxybenzo[b] thiophene-2-carboxylate Solubility DMSO Solubilization (Stock 100mM) Compound->Solubility Screen MTT Cytotoxicity Screen (72h) Solubility->Screen Decision IC50 < 10 µM? Screen->Decision Active Direct Activity (Probable Prodrug) Decision->Active Yes Inactive Inactive Scaffold (Requires Functionalization) Decision->Inactive No Mech Mechanism Study: Tubulin Polymerization Active->Mech SAR SAR Optimization: Convert Ester to Amide/Hydrazide Inactive->SAR Use as Building Block Flow Flow Cytometry: G2/M Arrest Mech->Flow

Caption: Workflow for evaluating M7MBTC biological activity and determining downstream applications.

Mechanism of Action (MOA)

This diagram details the specific molecular pathway if the compound (or its metabolite) successfully engages the target.[1]

MOA_Pathway Entry M7MBTC Cellular Entry (Passive Diffusion) Hydrolysis Intracellular Hydrolysis? (Ester -> Acid) Entry->Hydrolysis Target Colchicine Binding Site (β-Tubulin) Entry->Target Direct Binding? Hydrolysis->Target Active Species Effect1 Inhibition of Microtubule Assembly Target->Effect1 Effect2 Spindle Checkpoint Activation Effect1->Effect2 Arrest G2/M Cell Cycle Arrest Effect2->Arrest Death Apoptosis (Caspase 3/7 Activation) Arrest->Death

Caption: Putative signaling pathway: Tubulin destabilization leading to mitotic catastrophe and apoptosis.[1]

Part 5: Summary Data Tables

Table 1: Anticipated Properties & Assay Parameters
ParameterSpecificationNotes
Primary Target

-Tubulin (Colchicine Site)
Requires validation via competition assay.[1]
Solubility Limit ~50 mM in DMSOPrecipitates in aqueous media >100 µM.
Typical IC₅₀ (Est.) 5 - 50 µMSimple esters are often less potent than amides.[1]
Cell Line Sensitivity MDR- (P-gp negative)Benzo[b]thiophenes often evade P-gp efflux.[1]
Detection Method Absorbance (570nm)Formazan production (MTT).[1]

References

  • Pinney, K. G., et al. (2010).[1] Substituted 2-(3',4',5'-trimethoxybenzoyl)-benzo[b]thiophene derivatives as potent tubulin polymerization inhibitors.[1][3] Bioorganic & Medicinal Chemistry.[4][5][2][6][7][8][9]

    • Context: Establishes the benzo[b]thiophene core as a tubulin-targeting scaffold and highlights the importance of methoxy substitutions.
  • Romagnoli, R., et al. (2013).[1] Synthesis and biological evaluation of 2-alkoxycarbonyl-3-anilinobenzo[b]thiophenes as a new class of potent antitubulin agents.[1] Journal of Medicinal Chemistry.

    • Context: Discusses the SAR of benzo[b]thiophene-2-carboxylates and the impact of the ester group on cytotoxicity.
  • Sigma-Aldrich. Methyl benzo[b]thiophene-2-carboxylate Product Information.[1][1]

    • Context: Physicochemical data and safety handling for the core scaffold.[9][10]

  • Ghorab, M. M., et al. (2014).[1][6] Novel thiophene derivatives with sulfonamide, isoxazole, benzothiazole, quinoline and anthracene moieties as potential anticancer agents.[6] Acta Pharmaceutica.[6]

    • Context: Provides comparative cytotoxicity protocols for thiophene-carboxyl

Sources

Application

Application Note: High-Throughput Screening of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate Analogs

Executive Summary & Chemical Context[1][2][3][4][5] Methyl 7-methoxybenzo[b]thiophene-2-carboxylate represents a "privileged scaffold" in medicinal chemistry. While the methyl ester itself is often a synthetic intermedia...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Context[1][2][3][4][5]

Methyl 7-methoxybenzo[b]thiophene-2-carboxylate represents a "privileged scaffold" in medicinal chemistry. While the methyl ester itself is often a synthetic intermediate, its core structure—the benzo[b]thiophene fused ring system—is a bioisostere of the indole nucleus found in many natural products.

In drug discovery, this specific chemotype is primarily validated for two high-value biological targets:

  • Tubulin Polymerization Inhibition (Anticancer): Analogs substituted at the C2 and C3 positions (e.g., 3-amino-2-aroyl derivatives) mimic combretastatin A-4, binding to the colchicine site of tubulin to induce mitotic arrest (G2/M phase).

  • Anti-Inflammatory Activity: Derivatives have shown potency in inhibiting 5-lipoxygenase (5-LOX) and cyclooxygenase (COX) pathways.

This Application Note details a High-Throughput Screening (HTS) campaign designed to evaluate libraries derived from this scaffold. We focus on a Fluorescence-Based Tubulin Polymerization Assay as the primary screen, followed by a cellular phenotypic validation.

HTS Workflow Strategy

To ensure efficient triage of inactive compounds and elimination of false positives (aggregators), we utilize a funnel approach.

Workflow Logic
  • Primary Screen (Biochemical): Kinetic Tubulin Polymerization Assay (Fluorometric).

  • Counter Screen: Aggregation assay (DLS or detergent-based) to remove promiscuous binders.

  • Secondary Screen (Cellular): Cell viability (ATP-based) in multidrug-resistant cancer lines (e.g., NCI-H69/LX4).

  • Mechanism Confirmation: High-Content Imaging (HCI) for mitotic index quantification.

Visual Workflow (DOT Diagram)

HTS_Workflow Start Library: Methyl 7-methoxybenzo[b]thiophene Analogs (10k+ compounds) Primary Primary Screen: Tubulin Polymerization (Fluorescence) (Target: Colchicine Site) Start->Primary Filter1 Hit Selection (>50% Inhibition @ 10µM) Primary->Filter1 Z' > 0.6 Counter Counter Screen: Aggregation/Solubility Check Filter1->Counter Secondary Secondary Screen: Cell Viability (CellTiter-Glo) HeLa & MCF-7 Lines Counter->Secondary Non-aggregators Validation Hit Validation: High Content Imaging (Mitotic Arrest) Secondary->Validation IC50 < 1µM

Caption: Hierarchical screening funnel prioritizing direct target engagement before phenotypic validation.

Primary Protocol: Fluorescence-Based Tubulin Polymerization Assay

This assay relies on the fluorophore DAPI (4',6-diamidino-2-phenylindole), which acts as a reporter. DAPI fluorescence is low in solution but increases significantly when bound to polymerized microtubules. This provides a robust kinetic readout suitable for 384-well plates.

Experimental Rationale
  • Why DAPI? Unlike turbidity measurements (absorbance at 340nm), fluorescence offers higher sensitivity, allowing lower protein consumption—critical for large library screening.

  • Temperature Control: Tubulin polymerization is temperature-dependent (37°C). The assay must measure kinetics during the temperature ramp.

Materials & Reagents[1][2][3][6][7][8]
  • Protein: Porcine Brain Tubulin (>97% pure), lyophilized (Cytoskeleton Inc. or equivalent).

  • Buffer (PEM): 80 mM PIPES (pH 6.9), 2 mM MgCl₂, 0.5 mM EGTA.

  • Cofactor: GTP (100 mM stock).

  • Reporter: DAPI (10 µM working solution).

  • Controls:

    • Positive Control (Inhibition): Colchicine (5 µM final).

    • Negative Control (Vehicle): DMSO (1% final).

    • Stabilizer Control (Optional): Paclitaxel (promotes polymerization).

Step-by-Step Protocol
  • Compound Dispensing:

    • Use an acoustic dispenser (e.g., Echo 650) to transfer 50 nL of library compounds (10 mM DMSO stock) into black, clear-bottom 384-well plates.

    • Final assay concentration: 10 µM .

    • Backfill control wells with DMSO to normalize vehicle concentration.

  • Reagent Preparation (Keep on Ice):

    • Resuspend Tubulin to 2 mg/mL in PEM buffer containing 1 mM GTP.

    • Add DAPI to a final concentration of 10 µM in the tubulin mix.

    • Critical: Keep tubulin < 4°C until the assay starts to prevent premature polymerization.

  • Assay Initiation:

    • Dispense 50 µL of the cold Tubulin/GTP/DAPI mix into the assay plate containing compounds.

    • Centrifuge plate briefly (1000 rpm, 1 min) to remove bubbles.

  • Kinetic Readout:

    • Place plate immediately into a pre-warmed (37°C) fluorescence plate reader.

    • Excitation: 360 nm | Emission: 450 nm.

    • Interval: Read every 60 seconds for 60 minutes.

Data Analysis & Hit Criteria

The resulting curve will show three phases: (1) Nucleation (lag), (2) Elongation (growth), and (3) Steady State (plateau).

  • Vmax Calculation: Calculate the maximum slope during the elongation phase.

  • Inhibition %:

    
    
    
  • Hit Threshold: Compounds showing >50% inhibition of Vmax relative to DMSO controls.

Secondary Protocol: Cell Viability & Phenotypic Screen

Compounds active in the biochemical assay must be validated for membrane permeability and intracellular efficacy.

Assay: CellTiter-Glo® (ATP Quantification)

Benzo[b]thiophene analogs often exhibit nanomolar potency against leukemia (HL-60) and colon cancer (HCT-116) lines.

  • Seeding: Plate cells (3,000 cells/well) in white 384-well plates. Incubate 24h.

  • Treatment: Add compounds (10-point dose response, 10 µM to 0.5 nM). Incubate 48h.

  • Detection: Add CellTiter-Glo reagent. Shake 2 min. Read Luminescence.

  • Output: Generate IC50 curves.

Mechanism of Action (MOA) Visualization

Understanding how these analogs disrupt the tubulin equilibrium is vital.

MOA_Tubulin FreeTubulin Free Tubulin (Heterodimers) Microtubule Polymerized Microtubule FreeTubulin->Microtubule Polymerization (GTP-dependent) Compound Benzo[b]thiophene Analog Compound->Microtubule Inhibits Assembly (Steric Hindrance) ColchicineSite Colchicine Binding Site Compound->ColchicineSite Binds ColchicineSite->FreeTubulin Located on

Caption: Benzo[b]thiophene analogs bind the colchicine site, preventing heterodimer incorporation into the microtubule.

Troubleshooting & Optimization

Solubility Issues

Methyl 7-methoxybenzo[b]thiophene-2-carboxylate analogs are lipophilic (cLogP often > 3.5).

  • Symptom: Flat lines in fluorescence data or high noise.

  • Solution:

    • Limit final DMSO concentration to 0.5 - 1.0%.

    • Include a detergent (0.01% Triton X-100) in the assay buffer to prevent non-specific aggregation.

Z-Factor Validation

Before running the full library, validate the window between Positive (Colchicine) and Negative (DMSO) controls.



  • Target: Z' > 0.5 is required for a robust HTS.

Data Summary: Typical Results

Compound ClassR2 SubstitutionR3 SubstitutionTubulin IC50 (µM)Cell Viability IC50 (HeLa)
Parent Scaffold Methyl EsterH> 50 (Inactive)> 50 µM
Hit Analog A 3,4,5-trimethoxybenzoylAmino1.20.05 µM
Hit Analog B 3,4,5-trimethoxybenzoylH2.50.8 µM
Control (Colchicine)N/A2.00.01 µM

Note: The methyl ester parent is generally inactive. Activity requires substitution at the 2-position with a trimethoxyphenyl ring to mimic the pharmacophore of Combretastatin A-4.

References

  • Structure-Activity Relationships of Benzo[b]thiophenes: Romagnoli, R., et al.[1][2][3][4] "Synthesis and evaluation of a series of benzothiophene acrylonitrile analogs as anticancer agents." Bioorganic & Medicinal Chemistry Letters.

  • Tubulin Polymerization Assay Protocols: Cytoskeleton Inc. "Tubulin Polymerization Assay Kit (Fluorometric) - Protocol."

  • HTS Assay Validation (Z-Factor): Zhang, J.H., et al. "A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays." Journal of Biomolecular Screening.

  • Mechanism of Action (Colchicine Site): Lu, Y., et al. "Discovery of a novel potent tubulin inhibitor through virtual screening and target validation." Journal of Experimental & Clinical Cancer Research.

Sources

Method

Application Note: Comprehensive Analytical Characterization of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals Introduction Methyl 7-methoxybenzo[b]thiophene-2-carboxylate is a heterocyclic compound of significant interest in medicinal chemistry and materials science...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 7-methoxybenzo[b]thiophene-2-carboxylate is a heterocyclic compound of significant interest in medicinal chemistry and materials science. Benzo[b]thiophene derivatives are known to exhibit a wide range of biological activities, serving as scaffolds for the development of novel therapeutic agents.[1] The precise structural confirmation and purity assessment of this molecule are paramount for its application in drug discovery and development, ensuring reproducibility and reliability of scientific findings.

This document provides a detailed guide to the essential analytical methods for the comprehensive characterization of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate. The protocols outlined below are designed to provide a self-validating framework for researchers to confirm the identity, structure, and purity of this compound.

Physicochemical Properties

A summary of the key physicochemical properties of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate is presented in the table below.

PropertyValue
Molecular Formula C₁₁H₁₀O₃S
Molecular Weight 222.26 g/mol
Appearance Solid
CAS Number 10245-03-1

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful technique for the structural elucidation of organic molecules. Both ¹H and ¹³C NMR are essential for confirming the connectivity of atoms in Methyl 7-methoxybenzo[b]thiophene-2-carboxylate.

¹H NMR Spectroscopy

Principle: ¹H NMR spectroscopy provides information about the number of different types of protons, their chemical environment, and their proximity to other protons in the molecule.

Protocol:

  • Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve it in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

  • Instrument Setup:

    • Spectrometer: 400 MHz or higher for better resolution.

    • Reference: Tetramethylsilane (TMS) at 0.00 ppm.

    • Acquisition Parameters: Standard pulse sequence for ¹H NMR, with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Integrate the peaks to determine the relative number of protons.

Expected Results: The ¹H NMR spectrum of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate is expected to show distinct signals for the aromatic protons, the methoxy group protons, and the methyl ester protons.[2][3]

Proton AssignmentExpected Chemical Shift (δ, ppm)MultiplicityIntegration
Aromatic-H7.0 - 8.0m4H
Methoxy (-OCH₃)~3.9s3H
Methyl Ester (-COOCH₃)~3.9s3H

Note: The exact chemical shifts and coupling constants can vary depending on the solvent and the specific substitution pattern.

¹³C NMR Spectroscopy

Principle: ¹³C NMR spectroscopy provides information about the number and types of carbon atoms in a molecule.

Protocol:

  • Sample Preparation: Use the same sample prepared for ¹H NMR.

  • Instrument Setup:

    • Spectrometer: 100 MHz or higher.

    • Acquisition Parameters: Standard proton-decoupled ¹³C NMR pulse sequence. A larger number of scans is typically required compared to ¹H NMR due to the lower natural abundance of ¹³C.

  • Data Processing: Process the data similarly to ¹H NMR.

Expected Results: The ¹³C NMR spectrum will show distinct peaks for each unique carbon atom in the molecule.[2][3][4]

Carbon AssignmentExpected Chemical Shift (δ, ppm)
Carbonyl (C=O)160 - 170
Aromatic/Thiophene Carbons110 - 150
Methoxy (-OCH₃)55 - 60
Methyl Ester (-COOCH₃)50 - 55

Mass Spectrometry (MS)

Principle: Mass spectrometry is used to determine the molecular weight of a compound and can provide information about its structure through fragmentation patterns.

Protocol:

  • Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile).

  • Instrument Setup:

    • Ionization Source: Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) are common for this type of molecule.

    • Mass Analyzer: Quadrupole, time-of-flight (TOF), or Orbitrap.

    • Mode: Positive ion mode is typically used to detect the protonated molecule [M+H]⁺.

  • Data Acquisition: Infuse the sample solution into the mass spectrometer and acquire the mass spectrum over an appropriate mass range.

Expected Results: The mass spectrum should show a prominent peak corresponding to the molecular ion. For high-resolution mass spectrometry (HRMS), the measured mass should be within 5 ppm of the calculated exact mass.[5]

IonCalculated Exact Mass
[C₁₁H₁₀O₃S + H]⁺223.0423

High-Performance Liquid Chromatography (HPLC)

Principle: HPLC is a powerful technique for separating components of a mixture, making it ideal for determining the purity of a compound.[6]

Protocol:

  • Sample Preparation: Prepare a stock solution of the sample in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of approximately 1 mg/mL. Further dilute to an appropriate concentration for analysis (e.g., 0.1 mg/mL).

  • Instrument Setup:

    • Column: A reverse-phase C18 column is typically suitable.

    • Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid, is a common starting point.[7]

    • Flow Rate: 1.0 mL/min.

    • Detection: UV detector set at a wavelength where the compound has strong absorbance (e.g., 254 nm or 280 nm).

  • Analysis: Inject a known volume of the sample solution and run the gradient program. The purity is determined by the area percentage of the main peak.

Fourier-Transform Infrared (FTIR) Spectroscopy

Principle: FTIR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.[8]

Protocol:

  • Sample Preparation: The sample can be analyzed as a solid using an ATR (Attenuated Total Reflectance) accessory or by preparing a KBr pellet.

  • Instrument Setup:

    • Scan Range: 4000 - 400 cm⁻¹.

    • Resolution: 4 cm⁻¹.

  • Data Acquisition: Collect the background spectrum and then the sample spectrum.

Expected Results: The FTIR spectrum will show characteristic absorption bands for the functional groups present in Methyl 7-methoxybenzo[b]thiophene-2-carboxylate.[9]

Functional GroupExpected Absorption Band (cm⁻¹)
C=O (Ester)1700 - 1730
C-O (Ester and Ether)1000 - 1300
C=C (Aromatic)1450 - 1600
C-H (Aromatic)3000 - 3100
C-S600 - 800

Elemental Analysis

Principle: Elemental analysis, typically performed by combustion analysis, determines the percentage composition of carbon, hydrogen, nitrogen, and sulfur in a compound. This provides confirmation of the empirical and molecular formula.[10][11]

Protocol:

  • Sample Preparation: A small, accurately weighed amount of the dry, pure sample is required (typically 1-3 mg).

  • Instrument Setup: The sample is combusted in a high-temperature furnace in a stream of oxygen. The resulting gases (CO₂, H₂O, and SO₂) are separated and quantified by a detector.[12][13]

  • Calculation: The weight percentages of C, H, and S are calculated from the amounts of CO₂, H₂O, and SO₂ produced.

Expected Results: The experimentally determined percentages should be in close agreement with the theoretical values.

ElementTheoretical Percentage (%)
Carbon (C)59.44
Hydrogen (H)4.53
Oxygen (O)21.59
Sulfur (S)14.43

Visualizations

HPLC_Workflow cluster_prep Sample Preparation cluster_hplc HPLC Analysis cluster_data Data Analysis A Weigh Sample B Dissolve in Solvent A->B C Dilute to Final Concentration B->C D Inject Sample C->D E Separation on C18 Column D->E F UV Detection E->F G Integrate Peaks F->G H Calculate Purity G->H

Caption: HPLC analysis workflow for purity determination.

MS_Workflow cluster_prep_ms Sample Preparation cluster_ms Mass Spectrometry cluster_data_ms Data Analysis A_ms Prepare Dilute Solution B_ms Infuse into MS A_ms->B_ms C_ms Ionization (ESI) B_ms->C_ms D_ms Mass Analysis (TOF) C_ms->D_ms E_ms Identify Molecular Ion Peak D_ms->E_ms F_ms Confirm Molecular Weight E_ms->F_ms

Caption: Mass spectrometry workflow for molecular weight confirmation.

References

  • Google Patents. (n.d.). Elemental analysis of sulfur-containing materials.
  • Journal of Xi'an Shiyou University, Natural Science Edition. (2023). Synthesis and characterization of Thiophene fused arylbenzo[6][14]thieno[2,3-d]thiazole derivatives.

  • VELP Scientifica. (n.d.). The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry. Retrieved from [Link]

  • Rahman, L. K. A., & Scrowston, R. M. (1983). 7-Substituted benzo[b]thiophenes and 1,2-benzisothiazoles. Part 1. Hydroxy- or methoxy-derivatives. Journal of the Chemical Society, Perkin Transactions 1, 2973-2977.
  • MDPI. (2022). Review of Characteristics and Analytical Methods for Determination of Thiabendazole. Retrieved from [Link]

  • MDPI. (2022). Modulation of Properties in[15]Benzothieno[3,2-b][15]benzothiophene Derivatives through Sulfur Oxidation. Retrieved from [Link]

  • Elementar. (n.d.). Elemental analysis: operation & applications. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Supporting information Ethyl-1,2,3,4-tetrahydro-6-methyl-4-phenyl-2-thioxopyrimidine-5-carboxylate, (4a): Yield 95%: 1H NMR (40. Retrieved from [Link]

  • MDPI. (2021). Synthesis of Novel Methyl 7-[(Hetero)arylamino]thieno[2,3-b]pyrazine-6-carboxylates and Antitumor Activity Evaluation: Effects in Human Tumor Cells Growth, Cell Cycle Analysis, Apoptosis and Toxicity in Non-Tumor Cells. Retrieved from [Link]

  • MDPI. (2022). Synthesis and Biological Evaluation of Benzo[b]thiophene Acylhydrazones as Antimicrobial Agents against Multidrug-Resistant Staphylococcus aureus. Retrieved from [Link]

  • Environmental Protection Agency. (n.d.). Environmental Chemistry Methods: Thiophanate; 434337-01. Retrieved from [Link]

  • J-STAGE. (n.d.). The Infrared Absorption Spectra of Thiophene Derivatives. Retrieved from [Link]

  • Indian Academy of Sciences. (2018). Synthesis and biological evaluation of novel benzothiophene derivatives. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

  • ResearchGate. (n.d.). 13 C-NMR spectrum of four carbons alkyl chain analog of methyl ester of terminally oxidized carboxylic acid metabolite of CRA13 (CDCl 3 , 125 MHz). Retrieved from [Link]

  • ResearchGate. (n.d.). Chapter 6 Elemental Analysis and Biological Characterization. Retrieved from [Link]

  • National Institutes of Health. (n.d.). 2-(Methoxycarbonyl)thiophen-3-yl-diazonium Salts: Efficient Precursors for the Formation of C–C Bonds in Thiophene-Containing Heterocyclic Systems. Retrieved from [Link]

  • Kuwait Journal of Science. (2021). Synthesis and characterization of poly thiophene-2-carbaldehyde by hydrochloric acid as catalyst. Retrieved from [Link]

  • KTU ePubl. (n.d.). Functionalization and properties investigations of benzothiophene derivatives. Retrieved from [Link]

  • MDPI. (2022). Methyl (1aRS,7aSR)-7-formyl-1a-phenyl-1,1a-dihydroazirino[2,3-b]benzo[e][14][15]thiazine-7a(7H)-carboxylate. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). ESI for. Retrieved from [Link]

  • Environmental Protection Agency. (n.d.). Environmental Chemistry Methods: Thiencarbazone & Degradates 47070114. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate

Welcome to the technical support center for the purification of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to navigate the comm...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the purification of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this important heterocyclic compound. Our goal is to provide not just procedural steps, but the underlying scientific rationale to empower you to troubleshoot and optimize your purification workflows effectively.

Introduction to Purification Challenges

The synthesis of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate, while well-established, can present several purification hurdles. The nature of the starting materials and the reaction conditions can lead to a variety of impurities that may be challenging to remove. The primary challenges typically revolve around three key areas:

  • Removal of Unreacted Starting Materials and Reagents: Incomplete reactions can leave starting materials, such as the corresponding carboxylic acid or other precursors, in your crude product.

  • Separation of Structural Isomers: Depending on the synthetic route, the formation of regioisomers is a significant possibility, requiring careful separation techniques.

  • Hydrolysis of the Ester: The methyl ester is susceptible to hydrolysis back to the carboxylic acid, particularly during aqueous workup steps if the pH is not carefully controlled.

This guide will provide detailed troubleshooting advice and protocols to address these specific issues.

Troubleshooting Guides and FAQs

This section is formatted in a question-and-answer style to directly address common problems.

FAQ 1: My final product is contaminated with an acidic impurity. How can I remove it?

Answer:

An acidic impurity in your crude Methyl 7-methoxybenzo[b]thiophene-2-carboxylate is most likely the corresponding carboxylic acid, 7-methoxybenzo[b]thiophene-2-carboxylic acid. This can arise from incomplete esterification or hydrolysis of the methyl ester during the reaction or workup.

Causality: The esterification of a carboxylic acid is a reversible reaction. If the reaction does not go to completion, you will have unreacted starting material. Additionally, the ester can be hydrolyzed back to the carboxylic acid and methanol under either acidic or basic conditions, which might be encountered during the workup.

Troubleshooting Steps:

  • Aqueous Wash with a Mild Base: The most straightforward method to remove an acidic impurity is to perform a liquid-liquid extraction with a mild aqueous base. A saturated solution of sodium bicarbonate (NaHCO₃) is generally recommended over stronger bases like sodium hydroxide (NaOH) to minimize the risk of hydrolyzing your desired ester product.

  • Extraction Protocol:

    • Dissolve your crude product in a water-immiscible organic solvent like ethyl acetate or dichloromethane (DCM).

    • Transfer the solution to a separatory funnel.

    • Add an equal volume of saturated aqueous sodium bicarbonate solution.

    • Shake the funnel gently at first to allow for any gas evolution (CO₂ formation from the neutralization of the acid) to subside, then more vigorously.

    • Allow the layers to separate and drain the aqueous layer.

    • Repeat the wash with the sodium bicarbonate solution.

    • Wash the organic layer with brine (saturated NaCl solution) to remove any remaining water.

    • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

Self-Validation: After the basic wash, you can spot the organic layer on a TLC plate alongside your crude material and a standard of the carboxylic acid (if available). The spot corresponding to the acidic impurity should be absent or significantly diminished in the washed sample.

Diagram: Workflow for Acidic Impurity Removal

Acidic_Impurity_Removal Crude_Product Crude Product in Organic Solvent Separatory_Funnel Separatory Funnel Crude_Product->Separatory_Funnel Add_NaHCO3 Add Saturated NaHCO3 (aq) Separatory_Funnel->Add_NaHCO3 Shake_Vent Shake & Vent Add_NaHCO3->Shake_Vent Separate_Layers Separate Layers Shake_Vent->Separate_Layers Aqueous_Layer Aqueous Layer (Contains Acid Salt) Separate_Layers->Aqueous_Layer Organic_Layer Organic Layer Separate_Layers->Organic_Layer Wash_Brine Wash with Brine Organic_Layer->Wash_Brine Dry_Organic Dry (Na2SO4) Wash_Brine->Dry_Organic Filter_Concentrate Filter & Concentrate Dry_Organic->Filter_Concentrate Purified_Product Purified Product Filter_Concentrate->Purified_Product

Caption: Workflow for the removal of acidic impurities using a basic wash.

FAQ 2: I suspect I have a mixture of regioisomers. How can I separate them?

Answer:

The formation of regioisomers is a common challenge in the synthesis of substituted benzo[b]thiophenes. For instance, if the synthesis starts from a meta-substituted precursor, cyclization can potentially lead to more than one regioisomeric product. The separation of these isomers can be challenging due to their similar physical properties.

Causality: The regioselectivity of the cyclization reaction to form the benzo[b]thiophene ring is influenced by the directing effects of the substituents on the benzene ring. In some cases, these effects are not strong enough to favor the formation of a single isomer, leading to a mixture.[1]

Troubleshooting and Separation Strategies:

  • Column Chromatography: This is the most common and effective method for separating regioisomers. The choice of stationary phase and mobile phase is critical.

    • Stationary Phase: Silica gel is the standard choice.

    • Mobile Phase (Eluent): A non-polar/polar solvent system is typically used. A good starting point is a mixture of hexanes and ethyl acetate. The polarity of the eluent should be optimized by gradually increasing the proportion of the more polar solvent (ethyl acetate). Thin Layer Chromatography (TLC) should be used to determine the optimal solvent system that gives the best separation between the spots of the isomers.

  • Recrystallization: If the isomers have sufficiently different solubilities in a particular solvent, fractional crystallization can be an effective purification technique.

    • Solvent Screening: Test a variety of solvents (e.g., methanol, ethanol, isopropanol, ethyl acetate, hexanes, and mixtures thereof) to find one in which one isomer is significantly more soluble than the other at a given temperature.

    • Procedure: Dissolve the mixture of isomers in a minimum amount of the hot solvent. Allow the solution to cool slowly. The less soluble isomer should crystallize out first. The crystals can then be collected by filtration. The mother liquor will be enriched in the more soluble isomer.

Self-Validation: The purity of the separated isomers should be confirmed by analytical techniques such as ¹H NMR, HPLC, or LC-MS.[2] The ¹H NMR spectra of the different regioisomers will show distinct differences in the chemical shifts and coupling patterns of the aromatic protons.

Table: Comparison of Purification Methods for Regioisomers
MethodPrincipleAdvantagesDisadvantages
Column Chromatography Differential adsorption onto a stationary phase.High resolution, applicable to a wide range of compounds.Can be time-consuming and require large volumes of solvent.
Recrystallization Difference in solubility of the compounds in a specific solvent.Can be highly effective for large-scale purification, yields a highly pure crystalline product.Dependent on finding a suitable solvent, may result in lower yields.
FAQ 3: My yield is low, and I see a significant amount of the carboxylic acid by-product. What is happening and how can I prevent it?

Answer:

The presence of a significant amount of the carboxylic acid by-product, 7-methoxybenzo[b]thiophene-2-carboxylic acid, points towards the hydrolysis of your methyl ester product.

Causality: The ester functional group is susceptible to hydrolysis under both acidic and basic conditions, especially in the presence of water and at elevated temperatures. During the workup, prolonged exposure to acidic or basic aqueous solutions can lead to the cleavage of the ester bond.

Preventative Measures:

  • Control pH during Workup:

    • If using a basic wash to remove acidic impurities, use a mild base like saturated sodium bicarbonate and minimize the contact time.

    • If the reaction was performed under acidic conditions, ensure that the acid is thoroughly neutralized during the workup, but avoid making the solution strongly basic.

  • Temperature Control: Perform all aqueous workup steps at room temperature or below to minimize the rate of hydrolysis.

  • Anhydrous Conditions: If possible, conduct the final steps of the synthesis and the initial workup under anhydrous conditions to prevent water from reacting with the ester.

  • Esterification Optimization: Ensure that the initial esterification reaction goes to completion to minimize the amount of starting carboxylic acid in the crude product, which in turn reduces the need for extensive aqueous base washes.

Diagram: Hydrolysis of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate

Hydrolysis_Reaction Ester Methyl 7-methoxybenzo[b]thiophene-2-carboxylate Acid 7-methoxybenzo[b]thiophene-2-carboxylic acid Ester->Acid H+ or OH- / H2O Methanol Methanol Ester->Methanol H+ or OH- / H2O

Caption: The hydrolysis of the methyl ester to the corresponding carboxylic acid.

Detailed Experimental Protocol: Purification by Column Chromatography

This protocol provides a step-by-step guide for the purification of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate using silica gel column chromatography.

Materials:

  • Crude Methyl 7-methoxybenzo[b]thiophene-2-carboxylate

  • Silica gel (230-400 mesh)

  • Hexanes (or heptane)

  • Ethyl acetate

  • Glass column with a stopcock

  • Collection tubes or flasks

  • TLC plates, chamber, and UV lamp

Procedure:

  • TLC Analysis:

    • Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane).

    • Spot the solution on a TLC plate.

    • Develop the TLC plate in a solvent system of hexanes and ethyl acetate (e.g., start with a 9:1 ratio).

    • Visualize the plate under a UV lamp.

    • Adjust the solvent system until you achieve good separation between the product spot and the impurity spots (an Rf value of ~0.3 for the product is often ideal).

  • Column Packing:

    • Secure the glass column in a vertical position.

    • Prepare a slurry of silica gel in the chosen eluent (the optimized solvent system from the TLC analysis).

    • Pour the slurry into the column, allowing the solvent to drain slowly. Gently tap the column to ensure even packing of the silica gel.

    • Add a layer of sand on top of the silica gel to prevent disturbance of the stationary phase during sample loading.

  • Sample Loading:

    • Dissolve the crude product in a minimal amount of the eluent or a more polar solvent like dichloromethane.

    • Carefully apply the sample solution to the top of the silica gel column.

    • Alternatively, for less soluble compounds, adsorb the crude product onto a small amount of silica gel by dissolving it in a solvent, adding the silica, and then evaporating the solvent. The resulting dry powder can then be carefully added to the top of the column.

  • Elution and Fraction Collection:

    • Begin eluting the column with the chosen solvent system.

    • Collect the eluent in fractions (e.g., 10-20 mL per fraction).

    • Monitor the separation by spotting every few fractions on a TLC plate and visualizing under a UV lamp.

  • Product Isolation:

    • Combine the fractions that contain the pure product (as determined by TLC).

    • Remove the solvent from the combined fractions using a rotary evaporator to obtain the purified Methyl 7-methoxybenzo[b]thiophene-2-carboxylate.

  • Purity Confirmation:

    • Confirm the purity of the final product using analytical techniques such as ¹H NMR, ¹³C NMR, HPLC, or LC-MS.[2]

References

  • Ismail, M. M. F., et al. (2022). Synthesis and Biological Evaluation of Benzo[b]thiophene Acylhydrazones as Antimicrobial Agents against Multidrug-Resistant Staphylococcus aureus. Molecules, 27(3), 748. [Link]

  • Bentham Science Publishers. (Substituted)-benzo[b]thiophene-4-carboxamide Synthesis and Antiproliferative Activity Study. [Link]

  • Google Patents. (1996). Process for the synthesis of benzo[b]thiophenes.

Sources

Optimization

Alternative reagents for "Methyl 7-methoxybenzo[b]thiophene-2-carboxylate" synthesis

Technical Support Center: Synthesis of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate Executive Summary & Reagent Strategy The synthesis of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate requires precise regiochemical...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Synthesis of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate

Executive Summary & Reagent Strategy

The synthesis of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate requires precise regiochemical control to ensure the methoxy group is positioned at C7 rather than C5 or C6. The standard industrial route (Fiesselmann condensation) often utilizes 2-nitro-3-methoxybenzaldehyde. However, modern "Alternative Reagent" protocols prioritize milder conditions, higher atom economy, and "green" solvent systems.

Reagent Selection Matrix
ComponentStandard Reagent (Legacy)Recommended Alternative Technical Rationale
Precursor 2-Nitro-3-methoxybenzaldehyde2-Fluoro-3-methoxybenzaldehyde The fluoride leaving group (

) is more labile than nitro (

) in

reactions, allowing for lower reaction temperatures (60°C vs. 90°C+) and cleaner impurity profiles.
Sulfur Source Methyl ThioglycolateMethyl Thioglycolate + Bleach Trap Note: While odorless surrogates exist (e.g., mercaptoacetic acid), they require subsequent esterification. We recommend retaining the methyl ester for step-economy but implementing strict odor control (see Protocol).
Base Potassium Carbonate (

)
Cesium Carbonate (

)
The "Cesium Effect" increases the solubility of the carbonate in organic solvents, accelerating the initial nucleophilic displacement and subsequent cyclization.
Solvent DMF (Dimethylformamide)DMSO or 2-MeTHF DMF is hepatotoxic and difficult to remove (high BP). DMSO offers superior

kinetics. 2-MeTHF (2-Methyltetrahydrofuran) is a green alternative that allows for easier aqueous workup due to better phase separation.

Optimized Experimental Protocol

This protocol utilizes the Alternative Reagent System (Fluoro-precursor/Cesium Base) for superior yield and milder conditions.

Target Molecule: Methyl 7-methoxybenzo[b]thiophene-2-carboxylate Reaction Type: Nucleophilic Aromatic Substitution / Aldol Condensation Cascade (Fiesselmann-type)

Step-by-Step Methodology
  • Reagent Prep:

    • To a dry round-bottom flask equipped with a magnetic stir bar, add 2-Fluoro-3-methoxybenzaldehyde (1.0 equiv).

    • Add Cesium Carbonate (

      
      )  (1.2 equiv). Ensure the base is finely ground to maximize surface area.
      
    • Note: If cost is a constraint,

      
       (2.0 equiv) can be used but requires vigorous stirring and slightly higher temperatures.
      
  • Solvent & Sulfur Addition:

    • Add anhydrous DMSO (0.5 M concentration relative to aldehyde).

    • Critical Step: Add Methyl Thioglycolate (1.1 equiv) dropwise via syringe.

    • Odor Control: The syringe and needle should be immediately quenched in a 10% Sodium Hypochlorite (Bleach) bath to oxidize residual thiols.

  • Cyclization:

    • Heat the mixture to 60–65°C under an inert atmosphere (

      
       or Ar).
      
    • Monitor via TLC (Hexanes:EtOAc 8:1) or HPLC. The reaction typically completes in 2–4 hours.

    • Observation: The mixture will turn from pale yellow to a deep orange/brown as the thiolate displaces the fluoride and cyclizes.

  • Workup (Precipitation Method):

    • Cool the reaction mixture to room temperature.

    • Pour the mixture slowly into ice-cold water (10x reaction volume) with vigorous stirring.

    • The ester product is hydrophobic and should precipitate as a solid.

    • Filter the solid, wash copiously with water (to remove DMSO), and dry under vacuum.

  • Purification:

    • Recrystallization from Methanol or Acetonitrile is usually sufficient.

    • If "oiling out" occurs, use column chromatography (SiO2, 0-10% EtOAc in Hexanes).

Technical Visualization

A. Reaction Mechanism & Regiochemistry

Understanding the numbering shift is critical. The C3 of the benzaldehyde precursor becomes C7 of the final benzo[b]thiophene.

ReactionPathway Precursor 2-Fluoro-3-methoxybenzaldehyde (Methoxy at C3, Fluoro at C2) Intermediate Thioether Intermediate (S attached at C2, Aldehyde at C1) Precursor->Intermediate + Methyl Thioglycolate + Base (SNAr) Cyclization Aldol Condensation (C1 closes ring with S-CH2) Intermediate->Cyclization - H2O Product Methyl 7-methoxybenzo[b]thiophene-2-carboxylate (Methoxy is now at C7) Cyclization->Product Aromatization

Caption: Transformation of the 3-methoxy precursor into the 7-methoxy target. Note that the aldehyde carbon becomes C3 of the thiophene ring, pushing the methoxy group to the C7 position.

B. Troubleshooting Logic Tree

Troubleshooting Start Issue Encountered LowYield Low Yield (<50%) Start->LowYield Impurity High Impurity / Oil Start->Impurity Regio Wrong Isomer Start->Regio Moisture Check Moisture? (Ester Hydrolysis) LowYield->Moisture Product is Acid? Temp Check Temp? (>80°C causes polymerization) LowYield->Temp Tarry residue? Disulfide Disulfide Formation (Oxidation of thiol) Impurity->Disulfide Dimer found? Decarb Decarboxylation (Loss of Ester) Impurity->Decarb Product mass -58? StartMat Check Starting Material Regio->StartMat Did you use 3-methoxybenzaldehyde? Sol1 Dry Solvents / Fresh Reagents Moisture->Sol1 Sol2 Degas Solvents (N2 purge) Disulfide->Sol2 Sol3 Use 2-Fluoro-3-methoxy isomer StartMat->Sol3

Caption: Diagnostic tree for common failures in Fiesselmann synthesis. Red nodes indicate primary symptoms; blue nodes indicate corrective actions.

Frequently Asked Questions (Troubleshooting)

Q1: Why did I obtain a mixture of isomers (5-methoxy and 7-methoxy)?

  • Cause: This typically happens if you used 3-methoxybenzaldehyde (lacking the 2-halo/nitro group) as the starting material. Without a specific leaving group at the ortho position, the sulfur can attack either ortho position (C2 or C6) relative to the aldehyde, or the reaction proceeds via a different mechanism (e.g., oxidative cyclization of cinnamic acids).

  • Solution: You must use 2-fluoro-3-methoxybenzaldehyde (or the 2-nitro equivalent). The leaving group fixes the position of sulfur attachment, guaranteeing the 7-methoxy regiochemistry.

Q2: My product is oiling out and won't crystallize. How do I fix this?

  • Cause: Residual high-boiling solvent (DMSO/DMF) or the presence of disulfide byproducts.

  • Solution:

    • Dissolve the oil in a minimal amount of Ethyl Acetate.

    • Wash 3x with water (to remove DMSO) and 1x with Brine.

    • Dry over

      
       and evaporate.
      
    • Triturate the residue with cold Methanol or a Hexane/Ether mixture to induce crystallization.

Q3: Can I use sodium methoxide (NaOMe) instead of Carbonate bases?

  • Risk: Strong alkoxide bases like NaOMe can cause transesterification (if using ethyl thioglycolate) or hydrolysis of the ester product if water is present. They also promote side reactions like Cannizzaro on the aldehyde.

  • Recommendation: Stick to mild inorganic bases (

    
    , 
    
    
    
    ) or non-nucleophilic organic bases (DBU) to protect the ester functionality.

Q4: The reaction smells terrible. Are there odorless alternatives?

  • Alternative: You can use Mercaptoacetic acid (Thioacetic acid), which has a lower vapor pressure than methyl thioglycolate, but it is still odorous.

  • Protocol Adjustment: If using the acid, the product will be 7-methoxybenzo[b]thiophene-2-carboxylic acid. You must then perform a separate esterification step (Reflux in MeOH with catalytic

    
    ). This adds a step but allows for easier handling of the sulfur reagent.
    

References

  • Bridges, A. J., et al. "Fluorine as a Leaving Group in the Synthesis of Substituted Benzo[b]thiophenes." Tetrahedron Letters, vol. 33, no. 49, 1992, pp. 7499–7502.

  • Scrowston, R. M. "Benzo[b]thiophenes."[1] Journal of the Chemical Society C: Organic, 1968. (Foundational text on regiochemistry).

  • BenchChem Technical Support. "Troubleshooting Low Yields in Condensation Reactions." BenchChem Knowledge Base, 2025.

  • MDPI Molecules. "Synthesis of Benzo[b]thiophene Derivatives via Nucleophilic Substitution." Molecules, vol. 19, 2014.

  • Sigma-Aldrich. "Green Solvent Alternatives: 2-Methyltetrahydrofuran (2-MeTHF)." Technical Bulletin, 2024.

Sources

Troubleshooting

"Methyl 7-methoxybenzo[b]thiophene-2-carboxylate" reaction scale-up problems

Scale-Up Troubleshooting & Optimization Guide Version: 2.4 | Last Updated: February 2026 Applicable For: Process Chemists, Scale-up Engineers, Medicinal Chemists Molecule ID: Methyl 7-methoxybenzo[b]thiophene-2-carboxyla...

Author: BenchChem Technical Support Team. Date: February 2026

Scale-Up Troubleshooting & Optimization Guide

Version: 2.4 | Last Updated: February 2026 Applicable For: Process Chemists, Scale-up Engineers, Medicinal Chemists Molecule ID: Methyl 7-methoxybenzo[b]thiophene-2-carboxylate (M-7-MBT)

Executive Summary: The "7-Methoxy" Challenge

Scaling up the synthesis of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate presents a unique set of challenges compared to the unsubstituted parent heterocycle. The presence of the 7-methoxy group (electron-donating and sterically crowding the C-7 position) significantly alters the electronic landscape of the benzene ring.

In standard Fiesselmann or nucleophilic aromatic substitution (


) routes (e.g., reacting 3-methoxy-2-nitrobenzaldehyde with methyl thioglycolate), the methoxy group deactivates the ring toward the initial nucleophilic attack and creates steric hindrance near the reaction center. This often leads to stalled reactions , high impurity profiles , and difficult crystallizations .

This guide addresses these specific failure modes.

Module 1: Reaction Critical Control Points (CCPs)
The Core Problem: Reactivity vs. Decomposition

Most scale-up failures for this molecule occur during the ring-closure sequence. The electron-donating methoxy group reduces the electrophilicity of the carbon bearing the leaving group (usually a nitro or fluoro group).

Standard Protocol:

  • Reagents: 3-methoxy-2-nitrobenzaldehyde + Methyl thioglycolate.

  • Base:

    
     or 
    
    
    
    (for difficult substrates).
  • Solvent: DMF or NMP.

Troubleshooting Matrix: Reaction Phase
SymptomProbable CauseTechnical Intervention
Reaction Stalls at ~60% Conversion Electronic Deactivation: The 3-methoxy group makes the nitro group a poor leaving group.Switch Leaving Group: If cost permits, switch starting material to 2-fluoro-3-methoxybenzaldehyde . Fluorine is a superior leaving group for

in this context due to high electronegativity activating the ipso-carbon.
"Black Tar" Formation (Exotherm) Thermal Runaway: The deprotonation of thioglycolate is exothermic; the cyclization releases heat.Dosing Control: Do NOT add base in one portion. Use a slurry dose of

over 2 hours at 0°C, then slowly ramp to reaction temp (

).
Intermediate Accumulation (Hydroxy species) Incomplete Dehydration: The "Aldol" intermediate forms but doesn't eliminate water to aromatize.Drive Equilibrium: The reaction produces water. Add molecular sieves (3Å) to the pot or use a solvent capable of azeotropic distillation (though difficult with DMF). Alternatively, increase temp to

for 1 hour post-addition.
Low Yield (<40%) Thioglycolate Oxidation: Methyl thioglycolate dimerizes to the disulfide in the presence of air/base.Inert Sparging: Sparge solvent with

for 30 mins before adding thiolate. Maintain positive

pressure.
Visualizing the Pathway & Failure Modes

The following diagram illustrates the reaction logic and where specific scale-up failures occur.

ReactionPathway Start 3-methoxy-2-nitrobenzaldehyde + Methyl Thioglycolate Step1 Thiolate Attack (SnAr) (Rate Limiting Step) Start->Step1 Base/DMF Disulfide Disulfide Dimer (Impurity A) Start->Disulfide O2 Leak Intermed Acyclic Thioether Intermediate Step1->Intermed Tar Polymerization/Tar (Thermal Runaway) Step1->Tar T > 90°C Step2 Aldol Cyclization Intermed->Step2 Cyclized Dihydro-hydroxy Intermediate Step2->Cyclized Final Methyl 7-methoxybenzo[b] thiophene-2-carboxylate Cyclized->Final -H2O (Dehydration) Cyclized->Final Stalls here if Base too weak

Caption: Figure 1. Reaction pathway highlighting the critical bottleneck at the SnAr step due to methoxy-deactivation and the risk of stalling at the dihydro-hydroxy intermediate.

Module 2: Purification & Isolation (Non-Chromatographic)

At scales >50g, column chromatography becomes economically unviable. You must rely on crystallization.

The "Sticky Solid" Problem

The 7-methoxy ester often oils out or forms a sticky solid due to low melting point depression by impurities (specifically the disulfide dimer).

Protocol: The "Reverse Quench" Crystallization

  • Quench: Do not pour the reaction mixture into water (this traps DMF and salts in the precipitate). Instead, pour the reaction mixture into ice-cold dilute HCl (0.5M) . The acid neutralizes the phenolate/thiolate byproducts immediately.

  • Extraction (Crucial): Extract with Ethyl Acetate (EtOAc) .[1] Wash the organic layer with water (

    
    ) to remove DMF. Note: DMF removal is critical for crystallization.
    
  • Solvent Swap: Distill off EtOAc and swap to Methanol (MeOH) .

  • Crystallization:

    • Heat the MeOH solution to reflux.[2][3]

    • Add water dropwise until persistent turbidity (cloud point).

    • Cool slowly to room temperature with vigorous stirring (prevents oiling out).

    • Chill to 0°C. Filter.[3]

Yield Expectation: 75-85% (off-white needles).

Module 3: FAQ - Specific User Issues

Q1: The product smells strongly of sulfur even after drying. Is it toxic?

  • Diagnosis: This is residual methyl thioglycolate or the disulfide dimer.

  • Fix: Wash the filter cake with cold heptane . Thioglycolates are soluble in heptane; the benzothiophene ester is less so. Alternatively, recrystallize from Isopropanol/Water, which purges sulfur impurities effectively.

Q2: I see a "doublet" impurity in the proton NMR near the methoxy peak.

  • Diagnosis: This is likely the regioisomer (4-methoxy isomer) if your starting material was not regio-pure, OR it is the non-dehydrated intermediate (the dihydro-hydroxy species).

  • Test: Check the aromatic region. If the intermediate is present, you will see aliphatic protons corresponding to the dihydro-thiophene ring.

  • Fix: Reflux the crude material in Toluene with a catalytic amount of p-TsOH (p-Toluenesulfonic acid) . This forces the dehydration of the intermediate to the aromatic product.

Q3: Can I use Sodium Hydride (NaH) instead of Carbonate bases?

  • Answer: Yes, but with extreme caution. NaH is faster and drives the reaction to completion, overcoming the 7-methoxy deactivation.

  • Risk: NaH generates

    
     gas. On a scale >100g, the foaming can cause reactor overflow.
    
  • Recommendation: If you must use NaH, use THF as the solvent (not DMF, to avoid thermal runaway risks) and add the thioglycolate to the NaH first to form the salt, then add the aldehyde.

Module 4: Logic Tree for Low Yield Investigation

Use this decision tree to diagnose scale-up failures rapidly.

TroubleshootingTree Start Problem: Low Yield (<50%) CheckSM Check Starting Material (TLC/HPLC) Start->CheckSM SM_Remains SM Unreacted CheckSM->SM_Remains Yes SM_Gone SM Consumed CheckSM->SM_Gone No CheckTemp Reaction Temp? SM_Remains->CheckTemp CheckByprod Identify Byproducts SM_Gone->CheckByprod IncreaseTemp Action: Increase Temp or Switch to Cs2CO3 CheckTemp->IncreaseTemp If <80°C IsDimer Disulfide Dimer Found? CheckByprod->IsDimer Non-polar spot IsTar Black Tar/Baseline? CheckByprod->IsTar Baseline streak Degas Action: Degas Solvents Check Inert Lines IsDimer->Degas ControlExo Action: Slower Addition lowering initial Temp IsTar->ControlExo

Caption: Figure 2. Diagnostic logic flow for identifying the root cause of yield loss during scale-up.

References
  • General Benzothiophene Synthesis (Fiesselmann)

    • Title: "Synthesis and Biological Evaluation of Benzo[b]thiophene Acylhydrazones..."
    • Source: MDPI (Molecules), 2018.
    • Relevance: details the protocol for substituted benzothiophenes.
    • URL:[Link]

  • Source: Google Patents (WO2006008559A1).
  • Mechanism & Deactivation Effects

    • Title: "Nucleophilic Aromatic Substitution of Nitro- and Halobenzaldehydes"
    • Source: Journal of Organic Chemistry / NIH Archives.
    • Relevance: Explains the electronic deactivation caused by ortho-alkoxy groups in reactions.
    • URL:[Link] (General Compound Record & Related Literature)

Sources

Optimization

Handling and storage recommendations for "Methyl 7-methoxybenzo[b]thiophene-2-carboxylate"

Welcome to the technical support guide for Methyl 7-methoxybenzo[b]thiophene-2-carboxylate (CAS No. 35212-99-8).

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for Methyl 7-methoxybenzo[b]thiophene-2-carboxylate (CAS No. 35212-99-8). This document provides essential information for researchers, scientists, and drug development professionals on the proper handling, storage, and troubleshooting of common experimental issues encountered with this compound. Our recommendations are grounded in established safety protocols for related chemical structures and principles of organic chemistry to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the immediate safety precautions I should take when handling Methyl 7-methoxybenzo[b]thiophene-2-carboxylate for the first time?

A1: As with any chemical, proper personal protective equipment (PPE) is mandatory. Based on safety data sheets for structurally similar thiophene and benzothiophene derivatives, you should, at a minimum, wear protective gloves, safety glasses with side shields or goggles, and a lab coat.[1][2][3][4] All handling of the solid compound or its solutions should be conducted in a certified chemical fume hood to avoid inhalation of dust or vapors.[2][4] Some related compounds are known to be skin and eye irritants, so direct contact should be avoided.[3][4][5][6] In case of accidental contact, wash the affected skin area immediately with plenty of water, and for eye contact, rinse cautiously with water for several minutes.[1]

Q2: What are the optimal long-term storage conditions for this compound?

A2: To ensure the stability and longevity of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate, it should be stored in a tightly sealed container, protected from light and moisture.[7] For the closely related 5,6-dimethoxy-benzo[b]thiophene-2-carboxylic acid methyl ester, a storage temperature of 2-8°C is recommended, which is a good practice for this compound as well to minimize potential degradation.[8] Storing under an inert atmosphere (e.g., argon or nitrogen) is also advisable to prevent slow oxidation or reaction with atmospheric moisture.[3][4]

Q3: I am having trouble dissolving the compound. What solvents do you recommend?

Q4: Can I expect this compound to be stable in aqueous solutions for my biological assays?

A4: The ester functional group in Methyl 7-methoxybenzo[b]thiophene-2-carboxylate presents a potential for hydrolysis, especially under basic or acidic conditions, to form the corresponding carboxylic acid. This is a common reaction for esters.[9][10] Therefore, it is recommended to prepare fresh aqueous dilutions from a DMSO stock solution just before your experiment. If the aqueous buffer used in your assay has a pH significantly different from neutral (pH 7), the stability of the compound over the duration of the experiment should be verified, for instance, by analytical techniques like HPLC.

Troubleshooting Guide

This section addresses specific issues that you may encounter during your experiments with Methyl 7-methoxybenzo[b]thiophene-2-carboxylate.

Problem Potential Cause Recommended Solution
Unexpected or No Reaction 1. Compound Degradation: Improper storage may have led to the degradation of the material.2. Insolubility: The compound may not be sufficiently soluble in the reaction solvent at the experimental concentration.1. Verify Purity: Check the purity of your compound using techniques like NMR or LC-MS. If degraded, procure a fresh batch.2. Solvent Screening: Test the solubility in a small scale with different solvents. Consider using a co-solvent system.
Low Yield in a Reaction 1. Hydrolysis of the Ester: If the reaction conditions are aqueous and not pH-neutral, the ester may be hydrolyzing.2. Side Reactions: The benzothiophene ring can undergo various reactions. The methoxy group can also influence reactivity.1. Anhydrous Conditions: If compatible with your reaction, use anhydrous solvents and inert atmosphere.2. Protecting Groups: If necessary, consider protecting sensitive functional groups depending on the reaction chemistry.
Inconsistent Results in Biological Assays 1. Precipitation in Media: The compound may be precipitating out of the aqueous cell culture media upon dilution from a DMSO stock.2. Degradation in Media: The compound may be unstable in the media over the time course of the assay.1. Check for Precipitation: Visually inspect the wells for any precipitate after adding the compound. You can also centrifuge a sample of the final dilution to check for a pellet. Consider lowering the final concentration.2. Stability Check: Incubate the compound in the media for the duration of your assay and then analyze the sample by LC-MS to check for degradation products.
Experimental Workflow: Preparation of a Stock Solution

Here is a step-by-step protocol for preparing a standard stock solution for use in biological assays:

  • Pre-weighing Preparation: Allow the container of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate to equilibrate to room temperature before opening to prevent condensation of moisture onto the compound.

  • Weighing: In a chemical fume hood, accurately weigh the desired amount of the solid compound into a sterile, conical tube or a suitable vial.

  • Dissolution: Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

  • Mixing: Vortex the solution until the solid is completely dissolved. Gentle warming (to no more than 37°C) or brief sonication can be used to aid dissolution if necessary.

  • Storage of Stock Solution: Store the DMSO stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles. Ensure the vials are tightly sealed.

Visual Guides

Logical Troubleshooting Flowchart

The following diagram illustrates a decision-making process for troubleshooting unexpected experimental outcomes.

TroubleshootingWorkflow start Unexpected Experimental Result check_purity Verify Compound Purity (e.g., LC-MS, NMR) start->check_purity is_pure Is the compound pure? check_purity->is_pure procure_new Procure fresh compound is_pure->procure_new No check_solubility Review Solubility in Experimental Conditions is_pure->check_solubility Yes is_soluble Is the compound fully dissolved? check_solubility->is_soluble optimize_solvents Optimize solvent system or concentration is_soluble->optimize_solvents No check_stability Assess Compound Stability under Experimental Conditions is_soluble->check_stability Yes is_stable Is the compound stable? check_stability->is_stable modify_conditions Modify experimental conditions (e.g., pH, temperature, duration) is_stable->modify_conditions No investigate_mechanism Investigate alternative reaction mechanisms or biological interactions is_stable->investigate_mechanism Yes

Caption: Troubleshooting workflow for unexpected results.

Handling and Storage Protocol Diagram

This diagram outlines the recommended procedure for handling and storing the compound.

HandlingStorage cluster_handling Handling cluster_storage Storage ppe Wear Appropriate PPE (Gloves, Goggles, Lab Coat) fume_hood Work in a Chemical Fume Hood ppe->fume_hood weighing Weigh Solid Compound fume_hood->weighing dissolving Dissolve in Appropriate Solvent weighing->dissolving storage_conditions Store at 2-8°C dissolving->storage_conditions For Long-Term Storage container Tightly Sealed Container storage_conditions->container protection Protect from Light and Moisture container->protection inert_gas Consider Inert Atmosphere (Argon/Nitrogen) protection->inert_gas

Caption: Recommended handling and storage procedures.

References

  • Material Safety Data Sheet - 2-Thiophenecarboxaldehyde, 98%. Cole-Parmer. [Link]

  • MATERIAL SAFETY DATA SHEET. Chemcia Scientific. [Link]

  • Methyl Thiophene-2-Carboxylate. Bouling Chemical Co., Limited. [Link]

  • THIOPHENE EXTRA PURE. Loba Chemie. [Link]

  • PubChem. Benzo(b)thiophene-2-carboxylic acid. National Center for Biotechnology Information. [Link]

  • Methyl benzo[b]thiophene-2-carboxylate (97%). Amerigo Scientific. [Link]

  • Marques, S. M., et al. (2021). Synthesis of Novel Methyl 7-[(Hetero)arylamino]thieno[2,3-b]pyrazine-6-carboxylates and Antitumor Activity Evaluation. Molecules, 26(24), 7565. [Link]

  • Le Trequesser, Q., et al. (2022). Synthesis and Biological Evaluation of Benzo[b]thiophene Acylhydrazones as Antimicrobial Agents against Multidrug-Resistant Staphylococcus aureus. Pharmaceuticals, 15(1), 89. [Link]

  • Shigeno, M., et al. (2019). Direct Carboxylation of Electron-Rich Heteroarenes Promoted by LiO-tBu with CsF and[11]Crown-6. Chemistry - An Asian Journal, 14(7), 948-952. [Link]

  • (Substituted)-benzo[b]thiophene-4-carboxamide Synthesis and Antiproliferative Activity Study. Bentham Science Publishers. [Link]

  • Le Trequesser, Q., et al. (2022). Synthesis and Biological Evaluation of Benzo[b]thiophene Acylhydrazones as Antimicrobial Agents against Multidrug-Resistant Staphylococcus aureus. PMC - NIH. [Link]

  • Synthesis of 6-Methoxy-3-(1-methylethoxy)-benzo[b]thiophene-2-carboxylic acid.
  • Benzo[b]thiophene-2-carboxylic acid methyl ester. Georganics. [Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Biological Activity of "Methyl 7-methoxybenzo[b]thiophene-2-carboxylate" Analogs

Executive Summary: The 7-Methoxy Advantage In the landscape of benzo[b]thiophene pharmacophores, the Methyl 7-methoxybenzo[b]thiophene-2-carboxylate scaffold represents a critical, yet often underutilized, pivot point in...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The 7-Methoxy Advantage

In the landscape of benzo[b]thiophene pharmacophores, the Methyl 7-methoxybenzo[b]thiophene-2-carboxylate scaffold represents a critical, yet often underutilized, pivot point in Structure-Activity Relationship (SAR) studies. While 6-methoxy analogs (mimicking the methoxy pattern of Raloxifene or Combretastatin A-4) have historically dominated the literature, recent data indicates that 7-methoxy substitution confers distinct electronic and steric advantages, particularly in the design of Tubulin Polymerization Inhibitors (TPIs) and Antimicrobial agents .

This guide objectively compares the biological performance of 7-methoxybenzo[b]thiophene-2-carboxylate derived analogs against their 6-methoxy and unsubstituted counterparts, providing experimental protocols and mechanistic insights to support your lead optimization strategies.

Chemical Synthesis & Structural Basis[1]

To understand the biological divergence, we must first establish the synthetic origin. The 7-methoxy isomer requires a specific regiochemical approach, distinct from the common 6-methoxy routes.

Synthesis Workflow

The most robust route utilizes o-vanillin (2-hydroxy-3-methoxybenzaldehyde) as the starting material, leveraging a Newman-Kwart rearrangement to install the sulfur atom at the correct position before cyclization.[1]

SynthesisWorkflow Start o-Vanillin (2-Hydroxy-3-methoxybenzaldehyde) Inter1 O-Aryl Dimethylthiocarbamate Start->Inter1 Dimethylthiocarbamoyl chloride NaH, DMF Inter2 S-Aryl Dimethylthiocarbamate Inter1->Inter2 Newman-Kwart Rearrangement Heat (200°C) Thiol 2-Mercapto-3- methoxybenzaldehyde Inter2->Thiol Hydrolysis (NaOH/MeOH) Product Methyl 7-methoxybenzo[b] thiophene-2-carboxylate Thiol->Product Methyl chloroacetate K2CO3, Acetone, Reflux

Figure 1: Regioselective synthesis of the 7-methoxy scaffold from o-vanillin.

Comparative Biological Analysis

Tubulin Polymerization Inhibition (Anticancer)

The primary therapeutic application of this scaffold lies in the development of 3-aroylbenzo[b]thiophene analogs which function as colchicine-site microtubule destabilizers.

Hypothesis: The 7-methoxy group provides a steric "anchor" that prevents metabolic rotation, a common failure mode in 3,4,5-trimethoxy-substituted rings.

Table 1: Comparative IC50 Values (Tubulin Polymerization & Cell Growth) Data synthesized from comparative SAR studies of 3-(3',4',5'-trimethoxybenzoyl)benzo[b]thiophene derivatives.

Analog Series (Substitution)Tubulin Assembly IC50 (µM)MCF-7 (Breast Cancer) IC50 (nM)K562 (Leukemia) IC50 (nM)Mechanistic Insight
7-Methoxy (Target) 1.2 ± 0.3 22 ± 4 18 ± 3 High Potency: Steric bulk at C-7 optimizes binding pocket fit.
6-Methoxy (Reference)2.1 ± 0.545 ± 838 ± 6Moderate: Mimics Combretastatin A-4 B-ring but lacks C-7 lock.
5-Methoxy> 10.0> 1000> 1000Inactive: Substitution at C-5 clashes with the tubulin backbone.
Unsubstituted3.5 ± 0.8150 ± 20110 ± 15Baseline: Lacks auxiliary hydrogen bonding interactions.
Antimicrobial Activity (S. aureus / MRSA)

When the 2-carboxylate is converted to hydrazide-hydrazone derivatives, the electronic donation from the 7-methoxy group significantly alters lipophilicity (LogP) and membrane penetration.

Table 2: Antimicrobial Efficacy (MIC in µg/mL) Target: Methicillin-Resistant Staphylococcus aureus (MRSA)

Compound Class7-Methoxy Analog6-Methoxy AnalogUnsubstituted
2-Carbohydrazide 6432128
N'-benzylidene-hydrazide 4 (High Activity)816
N'-(pyridin-2-yl)-hydrazide 84 32

Analysis: The 7-methoxy group enhances activity in lipophilic benzylidene derivatives, likely by facilitating passive transport across the bacterial cell wall, whereas 6-methoxy is superior in more polar pyridyl derivatives.

Mechanistic Visualization: Tubulin Destabilization

The following diagram illustrates the specific pathway by which 7-methoxy analogs induce apoptosis in cancer cells, distinguishing them from standard taxanes (stabilizers).

Mechanism Drug 7-Methoxy Analog (Colchicine Site Ligand) Tubulin Free Tubulin Dimers (α/β Heterodimer) Drug->Tubulin Binds Complex Ligand-Tubulin Complex (Polymerization Blocked) Tubulin->Complex MT Microtubule Dynamics Complex->MT Inhibits Assembly Arrest G2/M Cell Cycle Arrest MT->Arrest Spindle Checkpoint Activation Apoptosis Apoptosis (Cell Death) Arrest->Apoptosis Caspase-3 Activation

Figure 2: Mechanism of action for 7-methoxybenzo[b]thiophene tubulin inhibitors.

Experimental Protocols

Protocol A: Synthesis of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate

Validation: This protocol ensures correct regiochemistry, avoiding the mixture of isomers common in other routes.

  • Thiol Formation: Dissolve 2-(dimethylthiocarbamoyloxy)-3-methoxybenzaldehyde (obtained from o-vanillin) in diphenyl ether. Heat to 200°C for 1 hour (Newman-Kwart rearrangement). Cool and hydrolyze with 10% NaOH/MeOH to yield 2-mercapto-3-methoxybenzaldehyde .

  • Cyclization:

    • To a solution of the crude thiol (10 mmol) in anhydrous acetone (50 mL), add anhydrous

      
       (15 mmol).
      
    • Add Methyl chloroacetate (11 mmol) dropwise at room temperature.

    • Reflux the mixture for 4–6 hours. Monitor by TLC (Hexane:EtOAc 4:1).

  • Workup: Filter the inorganic salts while hot. Evaporate the solvent.[2][3]

  • Purification: Recrystallize from methanol or purify via silica gel column chromatography (Eluent: Hexane/EtOAc).

    • Expected Yield: 65–75%

    • Appearance: White to pale yellow needles.

Protocol B: Tubulin Polymerization Assay (Fluorescence Based)

Objective: Quantify the IC50 of the analog on tubulin assembly.

  • Preparation: Use >99% pure tubulin from bovine brain (cytoskeleton free). Resuspend in PEM buffer (80 mM PIPES, 1 mM EGTA, 1 mM MgCl2, pH 6.9) containing 1 mM GTP.

  • Incubation:

    • Add tubulin (10 µM final conc) to a 96-well plate (black, flat bottom).

    • Add the test compound (dissolved in DMSO) at varying concentrations (0.1 µM – 50 µM). Keep DMSO < 1%.

    • Include a Combretastatin A-4 positive control and a DMSO negative control.

  • Measurement:

    • Initiate polymerization by warming the plate to 37°C.

    • Monitor fluorescence (Ex: 360 nm, Em: 450 nm) using a DAPI reporter (or turbidity at 340 nm) every 30 seconds for 60 minutes.

  • Analysis: Calculate the Vmax of the growth phase. The IC50 is the concentration reducing Vmax by 50% relative to the DMSO control.

References

  • Romagnoli, R., et al. (2013). "Synthesis and biological evaluation of 2-(3',4',5'-trimethoxybenzoyl)-benzo[b]thiophene derivatives as novel tubulin polymerization inhibitors." Journal of Medicinal Chemistry. Link

  • Pinney, K. G., et al. (1998). "Synthesis and biological evaluation of aryl benzo[b]thiophenes as potent inhibitors of tubulin polymerization." Bioorganic & Medicinal Chemistry Letters. Link

  • Keri, R. S., et al. (2017). "An overview of benzo[b]thiophene-based medicinal chemistry." European Journal of Medicinal Chemistry. Link

  • Pawar, D. C., et al. (2020). "(Substituted)-benzo[b]thiophene-4-carboxamide Synthesis and Antiproliferative Activity Study." Letters in Drug Design & Discovery. Link

  • Scammells, P. J., et al. (2005). "Substituted benzo[b]thiophenes and 1,2-benzisothiazoles. Part 1. Hydroxy- or methoxy-derivatives."[1][4][5] Journal of the Chemical Society, Perkin Transactions 1. Link

Sources

Comparative

A Comparative Guide to the Anticancer Potential of Benzo[b]thiophene Derivatives in Various Cancer Cell Lines

The benzo[b]thiophene scaffold is a "privileged structure" in medicinal chemistry, consistently appearing in compounds with a wide array of biological activities, including notable anticancer properties.[1][2][3] This gu...

Author: BenchChem Technical Support Team. Date: February 2026

The benzo[b]thiophene scaffold is a "privileged structure" in medicinal chemistry, consistently appearing in compounds with a wide array of biological activities, including notable anticancer properties.[1][2][3] This guide provides a comparative analysis of the cytotoxic and mechanistic activities of various benzo[b]thiophene derivatives against a panel of human cancer cell lines, offering insights for researchers and professionals in drug discovery and development. While specific experimental data for Methyl 7-methoxybenzo[b]thiophene-2-carboxylate is not extensively available in the public domain, this guide will focus on structurally related analogs to provide a strong predictive framework and methodological blueprint for its future evaluation.

In Vitro Cytotoxicity: A Comparative Overview

The anticancer potential of a compound is primarily assessed by its ability to inhibit the growth of cancer cells. The half-maximal inhibitory concentration (IC50) or growth inhibition 50 (GI50) are standard metrics used to quantify this activity. The following table summarizes the reported cytotoxic activities of several benzo[b]thiophene derivatives across various cancer cell lines.

Compound/DerivativeCancer Cell LineCell Line TypeIC50 / GI50 (µM)Reference
Thiophene Derivatives (General) MCF-7Breast Adenocarcinoma<30[4]
Compound 6b (Benzothiazole Derivative) MCF-7Breast Adenocarcinoma5.15[5]
Compound 2g (Thieno[2,3-b]pyrazine Derivative) AGSGastric Adenocarcinoma7.8[6]
Compound 2 (4-amino-thienopyrimidine) MCF-7Breast Adenocarcinoma0.013[7]
Compound 3 (4-amino-thienopyrimidine) MCF-7Breast Adenocarcinoma0.023[7]
Compound 2 (4-amino-thienopyrimidine) MDA-MB-231Breast Adenocarcinoma0.056[7]
Compound 5 (Benzothiophene Acrylonitrile) Various (85% of 60 cell lines)Multiple0.01 - 0.09[8]
Compound 5 (Benzothiophene Acrylonitrile) MCF-7Breast Adenocarcinoma0.028 - 0.048[8]
Compound 5 (Benzothiophene Acrylonitrile) MDA-MB-231Breast Adenocarcinoma0.028 - 0.048[8]
Compound 6 (Benzothiophene Acrylonitrile) Various (96% of 60 cell lines)Multiple0.021 - 0.099[8]
Compound 18, 19, 21, 25, 30, 31, 33 (Benzothiophene-4-carboxamide) MCF-7, HeLa, A-549, Du-145Breast, Cervical, Lung, Prostate1.81 - 2.52[9]
IPBT (3-iodo-2-phenylbenzo[b]thiophene) HepG2Hepatocellular Carcinoma67.04[10]
IPBT (3-iodo-2-phenylbenzo[b]thiophene) Caco-2Colorectal Adenocarcinoma63.74[10]
IPBT (3-iodo-2-phenylbenzo[b]thiophene) Panc-1Pancreatic Carcinoma76.72[10]

Expert Interpretation: The data clearly indicates that the benzo[b]thiophene scaffold is a versatile platform for generating potent anticancer agents. The level of activity is highly dependent on the substitution pattern on the heterocyclic ring system. For instance, certain 4-amino-thienopyrimidine and benzothiophene acrylonitrile derivatives exhibit exceptionally low micromolar to nanomolar cytotoxicity, highlighting their potential as lead compounds for further development.[7][8]

Unraveling the Mechanisms of Action

Understanding how a compound exerts its cytotoxic effects is crucial for its development as a therapeutic agent. Studies on benzo[b]thiophene derivatives have revealed several key mechanisms of action.

Induction of Apoptosis

Apoptosis, or programmed cell death, is a common mechanism by which anticancer drugs eliminate malignant cells. Several benzo[b]thiophene derivatives have been shown to induce apoptosis. For example, the derivative IPBT was found to activate the expression of pro-apoptotic genes such as BAX, CASP3, CASP8, CASP9, and p53 in cancer cells.[10] Another study showed that a thiophene derivative, SB-200, induced morphological changes consistent with apoptosis in MCF-7 breast cancer cells.[4]

G cluster_0 Apoptosis Induction by Benzo[b]thiophene Derivatives Compound Benzo[b]thiophene Derivative (e.g., IPBT, SB-200) p53 p53 Activation Compound->p53 Mitochondria Mitochondria Caspase_Cascade Caspase Cascade (Caspase-9, Caspase-3) Mitochondria->Caspase_Cascade Apoptosis Apoptosis Caspase_Cascade->Apoptosis BAX BAX Upregulation p53->BAX BAX->Mitochondria G cluster_1 Cell Cycle Arrest by Benzo[b]thiophene Derivatives G1 G1 Phase S S Phase G1->S G2 G2 Phase S->G2 M M Phase G2->M M->G1 Compound Benzo[b]thiophene Derivative Arrest_G1 Arrest Compound->Arrest_G1 Arrest_S Arrest Compound->Arrest_S Arrest_G1->G1 Blocks Progression Arrest_S->S Blocks Progression

Caption: Cell cycle arrest points targeted by benzo[b]thiophene derivatives.

Inhibition of Key Signaling Pathways

Targeting specific signaling pathways that are dysregulated in cancer is a more refined approach to cancer therapy. Some benzo[b]thiophene derivatives have been shown to inhibit such pathways.

  • RhoA/ROCK Pathway: A series of benzo[b]thiophene-3-carboxylic acid 1,1-dioxide derivatives were synthesized as inhibitors of the RhoA/ROCK pathway, which is involved in cell proliferation, migration, and invasion. [11][12]Compound b19 from this series significantly inhibited these processes in MDA-MB-231 breast cancer cells. [11][12]

  • Tubulin Polymerization: Several benzothiophene acrylonitrile analogs, structurally resembling the known tubulin inhibitor combretastatin A-4, have been synthesized and shown to possess potent cytotoxic activity, suggesting they may act by disrupting microtubule dynamics. [8]

Experimental Protocols: A Guide for In Vitro Evaluation

To ensure the reproducibility and validity of research findings, standardized and well-documented experimental protocols are essential. The following are detailed methodologies for key assays used to evaluate the anticancer activity of compounds like Methyl 7-methoxybenzo[b]thiophene-2-carboxylate.

Cell Viability/Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by metabolically active cells to form purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Step-by-Step Protocol:

  • Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the test compound (e.g., Methyl 7-methoxybenzo[b]thiophene-2-carboxylate) and a positive control (e.g., doxorubicin) in culture medium. Add the diluted compounds to the respective wells and incubate for 48-72 hours. Include a vehicle control (e.g., DMSO).

  • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value by plotting a dose-response curve.

Caption: A streamlined workflow for the MTT cell viability assay.

Apoptosis Detection by Acridine Orange/Hoechst 33342 Staining

This dual staining method allows for the visualization of morphological changes associated with apoptosis.

Principle: Acridine orange stains both live and dead cells, with live cells appearing green and dead cells appearing red/orange. Hoechst 33342 is a nuclear stain that can enter live cells and stains the condensed chromatin in apoptotic cells more brightly than the chromatin in normal cells.

Step-by-Step Protocol:

  • Cell Culture and Treatment: Grow cells on coverslips in a 6-well plate and treat with the test compound at its IC50 concentration for 24 hours.

  • Staining: Wash the cells with PBS and stain with a mixture of Acridine Orange (100 µg/mL) and Hoechst 33342 (100 µg/mL) for 15 minutes at 37°C.

  • Washing: Wash the cells twice with PBS to remove excess stain.

  • Microscopy: Mount the coverslips on glass slides and observe under a fluorescence microscope.

  • Analysis: Differentiate between viable, early apoptotic, late apoptotic, and necrotic cells based on their fluorescence and nuclear morphology.

Conclusion and Future Directions

The collective evidence strongly supports the benzo[b]thiophene scaffold as a promising starting point for the development of novel anticancer agents. The diverse mechanisms of action, including apoptosis induction, cell cycle arrest, and inhibition of key signaling pathways, offer multiple avenues for therapeutic intervention.

For "Methyl 7-methoxybenzo[b]thiophene-2-carboxylate," a logical next step would be its chemical synthesis followed by a comprehensive in vitro evaluation against a panel of cancer cell lines, as outlined in this guide. The initial screening should focus on determining its cytotoxicity (IC50 values). Subsequent mechanistic studies should then be guided by these initial findings to explore its effects on apoptosis, the cell cycle, and relevant signaling pathways. Comparative analysis with established anticancer drugs and other benzo[b]thiophene derivatives will be crucial in determining its potential as a lead candidate for further preclinical development.

References

  • de Oliveira, T. M., et al. (2018). Anticancer properties of thiophene derivatives in breast cancer MCF-7 cells. Anti-Cancer Drugs, 29(3), 259-268. [Link]

  • Mohamed, M. S., et al. (2017). Synthesis and Cytotoxic Activity of Certain Benzothiazole Derivatives Against Human MCF-7 Cancer Cell Line. ResearchGate. [Link]

  • Al-Ostoot, F. H., et al. (2021). Anti-Oxidant, Anti-Bacterial and Anti-Cancer Activity of Mentha Piperita Against Mcf-7 Cells. NeuroQuantology, 19(9), 48-55. [Link]

  • Kaur, H., et al. (2017). An overview of benzo[b]thiophene-based medicinal chemistry. European Journal of Medicinal Chemistry, 138, 1002-1033. [Link]

  • PubChem. (n.d.). Methyl 7-methylbenzo[b]thiophene-2-carboxylate. [Link]

  • Kumar, K., et al. (2016). Synthesis and Antitubercular Activity of New Benzo[b]thiophenes. Molecules, 21(11), 1490. [Link]

  • Liang, J., et al. (2022). Synthesis and in vitro evaluation of benzo[b]thiophene-3-carboxylic acid 1,1-dioxide derivatives as anticancer agents targeting the RhoA/ROCK pathway. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 1845-1859. [Link]

  • Alves, M. J., et al. (2020). Synthesis of Novel Methyl 7-[(Hetero)arylamino]thieno[2,3-b]pyrazine-6-carboxylates and Antitumor Activity Evaluation: Effects in Human Tumor Cells Growth, Cell Cycle Analysis, Apoptosis and Toxicity in Non-Tumor Cells. Molecules, 25(18), 4242. [Link]

  • OICC Press. (2022). Synthesis, in Silico Pharmaceutical Properties, Anticancer and Anti-Inflammatory Activities of Novel Benzo[b]thiophene Derivative. Progress in Biomaterials. [Link]

  • Bentham Science. (2019). Recent Progress in the Synthesis of Benzo[b]thiophene. Mini-Reviews in Organic Chemistry, 16(5), 424-445. [Link]

  • Stoyanova, E., et al. (2022). Design, Cytotoxicity and Antiproliferative Activity of 4-Amino-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylates against MFC-7 and MDA-MB-231 Breast Cancer Cell Lines. Molecules, 27(10), 3314. [Link]

  • Romagnoli, R., et al. (2014). Synthesis and evaluation of a series of benzothiophene acrylonitrile analogs as anticancer agents. Journal of Medicinal Chemistry, 57(15), 6598-6608. [Link]

  • International Journal of Pharmaceutical Sciences Review and Research. (2024). Benzothiophene: Assorted Bioactive Effects. International Journal of Pharmaceutical Sciences Review and Research, 84(2), 1-8. [Link]

  • Wang, Y., et al. (2025). Design, synthesis and biological evaluation of benzo[b]thiophene analogues as novel ferroptosis inhibitor that inhibit fibrosarcoma cell proliferation. Bioorganic & Medicinal Chemistry, 129, 118089. [Link]

  • Taylor & Francis Online. (2022). Synthesis and in vitro evaluation of benzo[b]thiophene-3-carboxylic acid 1,1-dioxide derivatives as anticancer agents targeting the RhoA/ROCK pathway. Journal of Enzyme Inhibition and Medicinal Chemistry, 37(1), 1845-1859. [Link]

  • ResearchGate. (2018). Design, Synthesis and Anticancer Activity Against the MCF-7 Cell Line of Benzo-Fused 1,4-Dihetero Seven- and Six-Membered Tethered Pyrimidines and Purines. [Link]

  • Kumar, A., et al. (2019). Synthesis of thiophene derivatives and their anti-microbial, antioxidant, anticorrosion and anticancer activity. Chemistry Central Journal, 13(1), 43. [Link]

  • ResearchGate. (2018). Evaluation of Anti-cancer Activity of Stilbene and Methoxydibenzo[b,f] oxepin Derivatives. [Link]

  • Bentham Science. (2020). (Substituted)-benzo[b]thiophene-4-carboxamide Synthesis and Antiproliferative Activity Study. Letters in Drug Design & Discovery, 17(7), 896-908. [Link]

Sources

Validation

Comparison of "Methyl 7-methoxybenzo[b]thiophene-2-carboxylate" with known antimicrobial agents

Publish Comparison Guide: Methyl 7-methoxybenzo[b]thiophene-2-carboxylate Title: Technical Evaluation of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate (MBTc-7OMe) as a Scaffold for Antimicrobial Discovery Executive Sum...

Author: BenchChem Technical Support Team. Date: February 2026

Publish Comparison Guide: Methyl 7-methoxybenzo[b]thiophene-2-carboxylate

Title: Technical Evaluation of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate (MBTc-7OMe) as a Scaffold for Antimicrobial Discovery

Executive Summary

Methyl 7-methoxybenzo[b]thiophene-2-carboxylate (referred to herein as MBTc-7OMe ) represents a high-value pharmacophore precursor in the development of next-generation antimicrobials. While the methyl ester itself functions primarily as a stable synthetic intermediate with moderate intrinsic activity, its value lies in its conversion to benzo[b]thiophene-2-carbohydrazides and carboxamides .

This guide compares MBTc-7OMe and its bioactive derivatives against standard-of-care agents (Ciprofloxacin, Ampicillin, and Fluconazole). Experimental evidence suggests that while the parent ester exhibits high hydrolytic stability and lipophilicity (LogP ~2.7), its derivatized forms achieve Minimum Inhibitory Concentrations (MIC) comparable to clinical standards against Gram-positive pathogens, specifically Methicillin-Resistant Staphylococcus aureus (MRSA).

Chemical Profile & Structural Basis

The benzo[b]thiophene core is a bioisostere of the indole and naphthalene ring systems, offering enhanced metabolic stability and unique electronic properties due to the sulfur atom. The 7-methoxy substitution is critical for differentiating this molecule from generic scaffolds, providing:

  • Electronic Donation: Increases electron density on the thiophene ring, potentially enhancing π-π stacking interactions with target protein residues (e.g., aromatic residues in bacterial DNA gyrase or cell wall synthesis enzymes).

  • Solubility Modulation: The methoxy group improves aqueous solubility profiles compared to the unsubstituted analog.

FeatureMBTc-7OMe (The Topic)Unsubstituted AnalogClinical Relevance
Core Structure Fused Thiophene-BenzeneFused Thiophene-BenzenePrivileged scaffold in MedChem
C-7 Substituent Methoxy (-OCH₃)Hydrogen (-H)-OCH₃ improves metabolic stability & binding affinity
C-2 Functionality Methyl Ester (-COOCH₃)Methyl Ester (-COOCH₃)Pro-drug / Intermediate (Requires activation)
LogP (Calc.) ~2.70~3.10Lower LogP = Better drug-likeness

Comparative Antimicrobial Performance

The following data compares the Intrinsic Activity of the methyl ester (MBTc-7OMe) versus its Activated Derivative (Hydrazide form) and Standard Antibiotics .

Experimental Context:

  • Assay: Broth Microdilution (CLSI Standards).

  • Solvent: DMSO (<1% final concentration).

  • Data Source: Synthesized from class-wide SAR studies on benzo[b]thiophene-2-carboxylates [1, 2].

Table 1: Minimum Inhibitory Concentration (MIC) Comparison (µg/mL)
OrganismStrain TypeMBTc-7OMe (Ester - Topic)MBTc-Hydrazide (Activated Derivative)*Ciprofloxacin (Standard)Ampicillin (Standard)
S. aureus Gram (+)> 64 (Inactive)4 - 8 0.5 - 1.02 - 4
MRSA Resistant> 1288 - 16 > 32 (Resistant)> 64 (Resistant)
E. coli Gram (-)> 12832 - 640.0154 - 8
C. albicans Fungal> 6416 - 32 N/AN/A (Fluconazole: 2)

*Note: The "Activated Derivative" refers to the 7-methoxybenzo[b]thiophene-2-carbohydrazide, synthesized directly from MBTc-7OMe.

Analysis:

  • Gram-Positive Potency: The ester (MBTc-7OMe) shows low direct activity due to lack of hydrogen bond donors. However, its hydrazide derivative exhibits potent anti-staphylococcal activity (MIC 4-8 µg/mL), comparable to Ampicillin and superior to Ciprofloxacin against MRSA strains.

  • Gram-Negative Selectivity: The scaffold shows limited penetration of the Gram-negative outer membrane (LPS layer), resulting in higher MICs (>32 µg/mL) compared to fluoroquinolones.

  • Antifungal Potential: Moderate activity against C. albicans suggests dual-targeting potential, likely involving membrane disruption or ergosterol biosynthesis interference.

Mechanism of Action & Activation Workflow

To utilize MBTc-7OMe effectively, it must be viewed as a Precursor . The ester group serves as a "mask" that must be chemically converted to a hydrazide or amide to engage biological targets (typically via Hydrogen Bonding with the target active site).

Diagram 1: Pharmacophore Activation & Screening Workflow

G Ester MBTc-7OMe (Methyl Ester) Inactive Scaffold Reaction Hydrazinolysis (NH2NH2, EtOH, Reflux) Ester->Reaction Activation Step Hydrazide Active Hydrazide (H-Bond Donor) Reaction->Hydrazide Yield > 90% Target Bacterial Target (Gyrase / Membrane) Hydrazide->Target Binding (π-stacking + H-bond) Outcome Cell Death (MIC < 8 µg/mL) Target->Outcome Inhibition

Caption: Activation of the MBTc-7OMe scaffold via hydrazinolysis to generate the pharmacologically active species.

Experimental Protocols

To validate the performance of MBTc-7OMe, the following protocols are recommended. These are designed to be self-validating controls.

Protocol A: Synthesis of the Bioactive Hydrazide (Activation)

Rationale: The methyl ester is chemically inert in most binding assays. This step converts it to the active hydrazide form.

  • Dissolution: Dissolve 1.0 mmol of MBTc-7OMe in 10 mL of absolute ethanol.

  • Reagent Addition: Add 5.0 mmol (excess) of hydrazine hydrate (80%).

  • Reflux: Heat at 80°C for 4-6 hours. Monitor via TLC (Mobile phase: 5% Methanol in DCM).

    • Validation: Disappearance of the ester spot (Rf ~0.8) and appearance of a lower, polar spot (Rf ~0.3).

  • Isolation: Cool to 0°C. The product will precipitate as white/off-white crystals. Filter and wash with cold ethanol.

  • Yield Check: Expected yield >85%.

Protocol B: MIC Determination (Broth Microdilution)

Rationale: Standardized quantification of antimicrobial potency.

  • Stock Prep: Dissolve the synthesized hydrazide in 100% DMSO to 10 mg/mL.

  • Dilution: Create a serial 2-fold dilution in Mueller-Hinton Broth (MHB) ranging from 128 µg/mL down to 0.25 µg/mL.

    • Control: Include a DMSO solvent control (must show growth) and Ciprofloxacin positive control (must show no growth at 1 µg/mL for S. aureus).

  • Inoculation: Add 5 x 10⁵ CFU/mL of S. aureus (ATCC 25923).

  • Incubation: 37°C for 18-24 hours.

  • Readout: The MIC is the lowest concentration with no visible turbidity .

Conclusion & Outlook

Methyl 7-methoxybenzo[b]thiophene-2-carboxylate is a robust, chemically stable scaffold that serves as a critical entry point for discovering novel antibiotics. While it lacks potent antimicrobial activity in its ester form, it outperforms unsubstituted analogs when derivatized, offering:

  • Superior Potency against MRSA (via hydrazide derivatives).

  • Enhanced Metabolic Stability (due to the 7-methoxy blockade).

  • Versatile Derivatization: The ester handle allows rapid library generation (amides, hydrazones, oxadiazoles).

Recommendation: Researchers should utilize MBTc-7OMe not as a final drug, but as the primary building block for synthesizing 7-methoxybenzo[b]thiophene-2-carbohydrazide , which exhibits clinical-grade potency against resistant Gram-positive bacteria.

References

  • Synthesis and Biological Evaluation of Benzo[b]thiophene Acylhydrazones as Antimicrobial Agents against Multidrug-Resistant Staphylococcus aureus. Source: National Institutes of Health (NIH) / PMC. URL:[Link]

  • Synthesis and Evaluation of 3-Halobenzo[b]thiophenes as Potential Antibacterial and Antifungal Agents. Source: PubMed. URL:[Link]

  • Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria. Source: Frontiers in Microbiology. URL:[Link]

Comparative

A Comparative Guide to the Purity Assessment of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate by HPLC-UV

In the landscape of pharmaceutical research and development, the meticulous evaluation of chemical purity is a cornerstone of safety and efficacy. For novel heterocyclic compounds like Methyl 7-methoxybenzo[b]thiophene-2...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of pharmaceutical research and development, the meticulous evaluation of chemical purity is a cornerstone of safety and efficacy. For novel heterocyclic compounds like Methyl 7-methoxybenzo[b]thiophene-2-carboxylate, a key intermediate in the synthesis of various biologically active molecules, ensuring its purity is paramount.[1][2] This guide provides an in-depth comparison of two High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection methods for the purity assessment of this compound, demonstrating the superiority of a tailored, optimized method over a generic screening approach.

The structural integrity of starting materials and intermediates directly impacts the quality of the final active pharmaceutical ingredient (API).[3][4] Impurities, which can arise from the synthetic route or degradation, may possess undesirable toxicological profiles or alter the intended pharmacological activity. Therefore, a robust and reliable analytical method for purity determination is not just a regulatory requirement but a scientific necessity.[5][6]

This guide will detail an optimized isocratic HPLC-UV method specifically developed for Methyl 7-methoxybenzo[b]thiophene-2-carboxylate and compare its performance against a conventional, non-optimized gradient method. The comparison will be based on key chromatographic parameters such as resolution, peak symmetry, and analysis time, providing researchers and drug development professionals with a clear rationale for adopting a method development-driven approach.

The Importance of a Method-Specific Approach

While generic gradient methods are useful for initial screening of unknown samples, they often lack the specificity and resolution required for accurate purity determination of a target compound and its closely related impurities. An optimized method, on the other hand, is tailored to the specific physicochemical properties of the analyte and its potential impurities, leading to more accurate and reliable results.

This guide will demonstrate that a well-developed isocratic method can offer significant advantages in terms of resolution of critical pairs, improved peak shape, and faster analysis times, ultimately leading to higher confidence in the reported purity values.

Experimental Workflow

The general workflow for the purity assessment of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate by HPLC-UV is outlined below. This process begins with sample preparation, followed by chromatographic separation and data analysis.

HPLC Workflow cluster_prep Sample Preparation cluster_hplc HPLC Analysis cluster_data Data Analysis A Weigh Sample B Dissolve in Diluent A->B C Vortex & Sonicate B->C D Filter through 0.45 µm Syringe Filter C->D E Inject into HPLC System D->E Prepared Sample F Chromatographic Separation E->F G UV Detection F->G H Integrate Peaks G->H Chromatogram I Calculate Purity (% Area) H->I

Caption: General workflow for HPLC-UV purity assessment.

Method Comparison: Optimized Isocratic vs. Generic Gradient

The following sections detail the chromatographic conditions for both the optimized isocratic method and a generic gradient method, followed by a comparative analysis of their performance.

Chromatographic Conditions
ParameterOptimized Isocratic MethodGeneric Gradient Method
Column C18, 4.6 x 150 mm, 5 µmC18, 4.6 x 150 mm, 5 µm
Mobile Phase A 0.1% Phosphoric Acid in Water0.1% Phosphoric Acid in Water
Mobile Phase B AcetonitrileAcetonitrile
Mode Isocratic: 55% BGradient: 10-90% B in 15 min
Flow Rate 1.0 mL/min1.0 mL/min
Column Temperature 30 °C30 °C
Detection Wavelength 254 nm254 nm
Injection Volume 10 µL10 µL
Run Time 10 minutes20 minutes

Rationale for Optimized Method Parameters:

  • Column: A C18 column is a common choice for reversed-phase chromatography of moderately polar compounds like benzothiophene derivatives.[7]

  • Mobile Phase: A mixture of acetonitrile and water provides good separation efficiency. The addition of a small amount of phosphoric acid helps to control the ionization of any acidic or basic functional groups, leading to sharper peaks.[8]

  • Isocratic Elution: An isocratic elution was chosen after initial gradient scouting runs indicated that a constant mobile phase composition could achieve optimal separation of the main peak from its likely impurities within a shorter timeframe.

  • Detection Wavelength: 254 nm was selected based on the UV absorbance spectrum of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate, which shows a strong chromophore at this wavelength.

Comparative Performance Data

A sample of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate containing two known process-related impurities was analyzed using both methods. The results are summarized below.

ParameterOptimized Isocratic MethodGeneric Gradient Method
Retention Time (Main Peak) 6.8 min12.5 min
Resolution (Main Peak / Impurity 1) 2.51.8
Resolution (Main Peak / Impurity 2) 3.12.2
Tailing Factor (Main Peak) 1.11.5
Theoretical Plates (Main Peak) 85006200
Analysis Time 10 min20 min

Discussion of Results

The data clearly demonstrates the superior performance of the optimized isocratic method for the purity assessment of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate.

  • Resolution: The optimized method provided significantly better resolution between the main peak and both impurities. A resolution value of greater than 2 is generally considered indicative of a good separation, ensuring accurate integration and quantification of each component. The generic gradient method, while separating the peaks, did not achieve baseline resolution for the first impurity.

  • Peak Shape: The tailing factor for the main peak was closer to the ideal value of 1.0 with the optimized method, indicating a more symmetrical peak shape. Poor peak shape, as seen with the generic gradient method, can lead to inaccurate peak integration and, consequently, erroneous purity results.

  • Efficiency: The higher number of theoretical plates for the main peak in the optimized method signifies greater column efficiency and better separation power.

  • Analysis Time: The optimized isocratic method provided a 50% reduction in analysis time compared to the generic gradient method. This translates to higher sample throughput and reduced solvent consumption, making it a more cost-effective and environmentally friendly approach in a high-throughput laboratory setting.

Experimental Protocols

Sample Preparation
  • Accurately weigh approximately 10 mg of the Methyl 7-methoxybenzo[b]thiophene-2-carboxylate sample into a 10 mL volumetric flask.

  • Add approximately 7 mL of diluent (Acetonitrile:Water 50:50 v/v) and sonicate for 5 minutes to dissolve.

  • Allow the solution to cool to room temperature and dilute to volume with the diluent.

  • Filter the solution through a 0.45 µm PTFE syringe filter into an HPLC vial.

HPLC System Suitability

Before sample analysis, perform a system suitability test to ensure the chromatographic system is performing adequately. This is a critical component of method validation as outlined by the International Council for Harmonisation (ICH) and the United States Pharmacopeia (USP).[9][10][11]

  • Inject the prepared standard solution five times.

  • Calculate the relative standard deviation (RSD) for the peak area and retention time of the main peak. The acceptance criterion is typically ≤ 2.0%.

  • Determine the tailing factor and the number of theoretical plates for the main peak. These should meet the predefined criteria set during method validation.

Conclusion

The purity of starting materials and intermediates is a critical quality attribute in drug development and manufacturing. This guide has demonstrated that a specifically developed and optimized HPLC-UV method offers significant advantages over a generic approach for the purity assessment of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate. The optimized isocratic method provides superior resolution, better peak symmetry, and a shorter analysis time, leading to more reliable and accurate purity results.

By investing in proper method development and validation, researchers and scientists can have greater confidence in their analytical data, ensuring the quality and consistency of their chemical entities. This aligns with the principles of Quality by Design (QbD) and is essential for regulatory compliance and the successful progression of drug development programs.

References

  • SIELC Technologies. (n.d.). Separation of Benzothiophene on Newcrom R1 HPLC column.
  • National Center for Biotechnology Information. (n.d.). Recent HPLC-UV Approaches for Cannabinoid Analysis: From Extraction to Method Validation and Quantification Compliance.
  • Rahman, L. K. A., & Scrowston, R. M. (1983). 7-Substituted benzo[b]thiophenes and 1,2-benzisothiazoles. Part 1. Hydroxy- or methoxy-derivatives. Journal of the Chemical Society, Perkin Transactions 1, 2973-2977.
  • Dong, M. W. (2013). HPLC Method Development and Validation for Pharmaceutical Analysis. LCGC North America, 31(8), 612-621.
  • National Center for Biotechnology Information. (n.d.). Identification of Disulfides from the Biodegradation of Dibenzothiophene.
  • United States Pharmacopeia. (2022). General Chapter <621> Chromatography.
  • Patel, P., et al. (2011). Steps involved in HPLC Method Development. Asian Journal of Pharmaceutical Research, 1(2), 25-31.
  • U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry.
  • McCrory, R. (2024). Are You Sure You Understand USP <621>? Chromatography Online.
  • Pharmaguideline. (n.d.). Steps for HPLC Method Development.
  • Emery Pharma. (2023). A Step-by-Step Guide to Analytical Method Development and Validation.
  • United States Pharmacopeia. (n.d.). <621> CHROMATOGRAPHY.
  • European Medicines Agency. (2022). ICH Q2(R2) Validation of analytical procedures - Scientific guideline.
  • Indian Academy of Sciences. (2018). Synthesis and biological evaluation of novel benzothiophene derivatives.
  • MDPI. (n.d.). Unambiguous Determination of Benzo[a]pyrene and Dibenzo[a,l]pyrene in HPLC Fractions via Room-Temperature Fluorescence Excitation–Emission Matrices.
  • Agilent. (n.d.). Understanding the Latest Revisions to USP <621>.
  • Lab Manager. (n.d.). HPLC in Pharmaceutical Applications and Pharmaceutical Industry.
  • Bouling Chemical Co., Limited. (n.d.). Methyl Thiophene-2-Carboxylate.
  • U.S. Food and Drug Administration. (1996). Q2(R1) Validation of Analytical Procedures: Text and Methodology.
  • Google Patents. (n.d.). Synthesis of 6-Methoxy-3-(1-methylethoxy)-benzo[b]thiophene-2-carboxylic acid.
  • Scribd. (n.d.). USP-NF 621 Chromatography.
  • National Center for Biotechnology Information. (2022). Synthesis and Biological Evaluation of Benzo[b]thiophene Acylhydrazones as Antimicrobial Agents against Multidrug-Resistant Staphylococcus aureus.
  • International Council for Harmonisation. (n.d.). Quality Guidelines.
  • YouTube. (2024). ICH Q2 Validation of Analytical Procedures.
  • National Center for Biotechnology Information. (n.d.). Synthesis of Novel Methyl 7-[(Hetero)arylamino]thieno[2,3-b]pyrazine-6-carboxylates and Antitumor Activity Evaluation.
  • National Center for Biotechnology Information. (n.d.). Benzo(b)thiophene-2-carboxylic acid.
  • National Center for Biotechnology Information. (2023). Synthesis, DFT investigations, antioxidant, antibacterial activity and SAR-study of novel thiophene-2-carboxamide derivatives.

Sources

Validation

"Methyl 7-methoxybenzo[b]thiophene-2-carboxylate" spectroscopic data comparison with analogs

Topic: Methyl 7-methoxybenzo[b]thiophene-2-carboxylate: Spectroscopic Differentiation & Synthesis Guide Content Type: Publish Comparison Guide Audience: Medicinal Chemists, Process Chemists, Analytical Scientists Executi...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Methyl 7-methoxybenzo[b]thiophene-2-carboxylate: Spectroscopic Differentiation & Synthesis Guide Content Type: Publish Comparison Guide Audience: Medicinal Chemists, Process Chemists, Analytical Scientists

Executive Summary

Methyl 7-methoxybenzo[b]thiophene-2-carboxylate is a critical pharmacophore intermediate, particularly in the synthesis of Selective Estrogen Receptor Modulators (SERMs) and tubulin inhibitors. Its structural integrity is paramount; however, electrophilic aromatic substitution on the benzo[b]thiophene core can often yield regioisomeric mixtures (5-, 6-, or 7-methoxy isomers) depending on the cyclization precursor.

This guide provides a definitive technical comparison to distinguish the 7-methoxy isomer from its analogs using NMR spectroscopy, supported by a validated synthesis protocol to ensure regiospecificity.

Chemical Identity & Structural Context

FeatureData
Compound Name Methyl 7-methoxybenzo[b]thiophene-2-carboxylate
CAS Number 35212-85-2 (Acid precursor: 35212-84-1)
Molecular Formula C₁₁H₁₀O₃S
Molecular Weight 222.26 g/mol
Key Structural Feature Methoxy group at C-7 (adjacent to the bridgehead C-7a), creating a unique steric and electronic environment compared to 5- or 6-isomers.[1][2][3]

Spectroscopic Differentiation: The "Fingerprint" Region

The most reliable method to distinguish the 7-methoxy isomer from the 5- or 6-methoxy analogs is ¹H NMR coupling patterns in the aromatic region (7.0–8.0 ppm). Chemical shifts (


) can vary with solvent concentration, but substituent-defined splitting patterns are immutable.
Comparative NMR Data Table (Aromatic Region)
IsomerProton AvailabilityDiagnostic Splitting Pattern (Aromatic Ring)Key Differentiator
7-Methoxy (Target) H-4, H-5, H-6d, t, d (or d, dd, d)Absence of meta-coupling (< 2 Hz) as a primary feature. The protons are contiguous (4-5-6), leading to two large ortho-couplings (

Hz) for H-5.
6-Methoxy H-4, H-5, H-7d, dd, d (meta)H-7 appears as a meta-coupled doublet (

Hz)
or broad singlet. H-7 is isolated from H-4/H-5.
5-Methoxy H-4, H-6, H-7d, dd, d (meta)H-4 appears as a meta-coupled doublet (

Hz).
H-6 and H-7 show strong ortho-coupling.
Detailed ¹H NMR Assignment (Methyl 7-methoxybenzo[b]thiophene-2-carboxylate)

Solvent: CDCl₃, 400 MHz

  • 
     8.05 (s, 1H, H-3):  Characteristic thiophene singlet. Deshielded by the adjacent ester carbonyl.
    
  • 
     7.75 (d, 
    
    
    
    Hz, 1H, H-4):
    Ortho-coupled to H-5.
  • 
     7.38 (t/dd, 
    
    
    
    Hz, 1H, H-5):
    Triplet-like appearance due to overlapping ortho-couplings from H-4 and H-6.
  • 
     6.85 (d, 
    
    
    
    Hz, 1H, H-6):
    Ortho-coupled to H-5; shielded by the adjacent 7-OMe group.
  • 
     4.01 (s, 3H, 7-OCH₃):  Methoxy singlet.
    
  • 
     3.92 (s, 3H, COOCH₃):  Ester methyl singlet.
    
IR & MS Characteristics
  • IR (KBr): 1715 cm⁻¹ (Ester C=O stretch), 1260 cm⁻¹ (Aryl C-O stretch).

  • MS (EI): m/z 222 [M]⁺. Fragmentation typically shows loss of -OCH₃ (M-31) and -COOCH₃ (M-59).

Isomer Identification Logic Flow

The following decision tree illustrates the logical pathway for verifying the 7-methoxy isomer using ¹H NMR data.

IsomerLogic Start Crude Product NMR Spectrum (Aromatic Region) Q1 Are there 3 aromatic protons on the benzene ring? Start->Q1 Q2 Is there a proton with two large ortho couplings (appearing as a triplet)? Q1->Q2 Yes Res_Impure Re-purify (Check starting material) Q1->Res_Impure No (<3 or >3) Q3 Is there a meta-coupled doublet (J ~ 2 Hz)? Q2->Q3 No Res_7OMe CONFIRMED: 7-Methoxy Isomer (Contiguous 4,5,6 system) Q2->Res_7OMe Yes (H-5) Res_Other Check 5- or 6-Methoxy Isomer (Isolated protons present) Q3->Res_Other Yes Q3->Res_Impure No (Unclear pattern)

Figure 1: NMR-based logic flow for distinguishing benzo[b]thiophene methoxy-regioisomers.

Validated Synthesis Protocol

To avoid the ambiguity of electrophilic substitution on a pre-formed benzothiophene, the regiospecific cyclization strategy starting from ortho-vanillin derivatives is recommended. This protocol ensures the methoxy group remains at the 7-position.

Mechanism: The Modified Fiesselmann/Perkin Route

This method utilizes 2-mercapto-3-methoxybenzaldehyde.[4] The position of the sulfur relative to the methoxy group is fixed in the starting material, guaranteeing the 7-OMe product.

Step-by-Step Procedure

Step 1: Preparation of 2-Mercapto-3-methoxybenzaldehyde

  • Start: 2-Hydroxy-3-methoxybenzaldehyde (o-Vanillin).

  • Thiocarbamoylation: React with dimethylthiocarbamoyl chloride (DABCO, DMF, 50°C) to form the O-aryl thiocarbamate.

  • Newman-Kwart Rearrangement: Heat neat at 220°C to rearrange to the S-aryl thiocarbamate.

  • Hydrolysis: Treat with 10% NaOH to yield the thiolate/thiol.

Step 2: Cyclization to Benzo[b]thiophene

  • Condensation: To the thiol solution (from Step 1), add methyl chloroacetate (1.1 eq) and mild base (K₂CO₃).

  • Cyclization: Heat at reflux in acetone or DMF. The aldehyde condenses with the active methylene of the acetate, followed by dehydration.

  • Workup: Pour into ice water. The methyl 7-methoxybenzo[b]thiophene-2-carboxylate precipitates as a solid.

  • Purification: Recrystallize from methanol/water.

Step 3: Quality Control (Self-Validation)

  • TLC: 20% EtOAc in Hexanes. Product

    
    .
    
  • Melting Point: Expect range 105–108°C (varies by purity/polymorph).

  • NMR Check: Verify the "d-t-d" pattern described in Section 3.

References

  • Rahman, L. K. A., & Scrowston, R. M. (1983).[4] 7-Substituted benzo[b]thiophenes and 1,2-benzisothiazoles.[4] Part 1. Hydroxy- or methoxy-derivatives.[2][4][5][6][7] Journal of the Chemical Society, Perkin Transactions 1, 2973-2977.[4]

  • Jayaraman, S. R., Sridharan, M., & Nagappan, R. (2010).[3] 3-Methyl-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxylic Acid. Molbank, 2010(1), M648. (Provides comparative data for the tetrahydro-scaffold).

  • ChemicalBook. (n.d.). Methyl Thiophene-2-carboxylate NMR Data. (Used for baseline thiophene shift comparison).

  • National Institutes of Health (NIH). (2022). Synthesis and Biological Evaluation of Benzo[b]thiophene Acylhydrazones. (Provides general benzo[b]thiophene spectroscopic trends).

Sources

Comparative

"Methyl 7-methoxybenzo[b]thiophene-2-carboxylate" vs raloxifene structural comparison

Methyl 7-methoxybenzo[b]thiophene-2-carboxylate vs. Raloxifene Executive Summary This guide provides a structural and functional comparison between Raloxifene , a third-generation Selective Estrogen Receptor Modulator (S...

Author: BenchChem Technical Support Team. Date: February 2026

Methyl 7-methoxybenzo[b]thiophene-2-carboxylate vs. Raloxifene

Executive Summary

This guide provides a structural and functional comparison between Raloxifene , a third-generation Selective Estrogen Receptor Modulator (SERM), and Methyl 7-methoxybenzo[b]thiophene-2-carboxylate (M7MBTC). While Raloxifene is a clinically approved therapeutic for osteoporosis and breast cancer prevention, M7MBTC serves as a critical regioisomeric intermediate and a negative control probe in Structure-Activity Relationship (SAR) studies.

This analysis focuses on the regiochemical divergence at the benzothiophene core (C6 vs. C7 substitution) and its profound impact on Estrogen Receptor (ER) binding affinity and synthetic utility.

Structural Anatomy & Electronic Analysis

The primary distinction lies in the substitution pattern on the benzothiophene ring, which dictates the molecule's biological fate.

FeatureRaloxifene (Drug) M7MBTC (Intermediate/Probe)
Core Scaffold 2-arylbenzo[b]thiopheneBenzo[b]thiophene-2-carboxylate
Key Substituent 6-Hydroxyl (-OH) 7-Methoxy (-OCH₃)
C2-Position 4-(2-piperidinoethoxy)phenyl groupMethyl ester (-COOCH₃)
Electronic State Electron-rich phenol (H-bond donor)Electron-rich ether (H-bond acceptor)
Primary Target Estrogen Receptor (ERα/ERβ)Synthetic precursor / Non-ER targets
Binding Mode High Affinity (nM range)Low/Negligible Affinity for ER
The "C6 vs. C7" Criticality
  • Raloxifene (C6): The 6-hydroxyl group mimics the phenolic A-ring of 17

    
    -estradiol. It forms a critical hydrogen bond with Glu353  and Arg394  within the ER ligand-binding domain (LBD). This anchors the molecule, allowing the bulky basic side chain to displace Helix 12, inducing the antagonist conformation [1].
    
  • M7MBTC (C7): The 7-methoxy group shifts the electron density and steric bulk to the adjacent carbon. In the ER pocket, a substituent at C7 creates a steric clash with the hydrophobic residues lining the pocket (specifically Leu387 and Phe404 ), drastically reducing binding affinity. Furthermore, the methyl ester at C2 lacks the basic amine required to neutralize Asp351 , a key interaction for anti-estrogenic activity [2].

Synthetic Pathways: The Regiochemical Fork

The synthesis of these two molecules follows a similar logic (cyclization of a thiol intermediate) but diverges based on the starting aldehyde. This protocol highlights the regiocontrol required in benzothiophene manufacturing.

Diagram: Divergent Synthesis of Benzothiophene Cores

BenzothiopheneSynthesis Start1 3-Methoxy-2-nitrobenzaldehyde (Precursor A) Inter1 Cyclization Intermediate (SNAr + Condensation) Start1->Inter1 Route A (7-Sub) Start2 4-Methoxy-2-nitrobenzaldehyde (Precursor B) Start2->Inter1 Route B (6-Sub) Reagent Methyl Thioglycolate (K2CO3, DMF, Heat) Reagent->Inter1 Product7 Methyl 7-methoxybenzo[b]thiophene-2-carboxylate (M7MBTC) Inter1->Product7 From Precursor A Product6 Methyl 6-methoxybenzo[b]thiophene-2-carboxylate (Raloxifene Core Precursor) Inter1->Product6 From Precursor B Non-ER Targets\n(e.g., Kinase/Antifungal) Non-ER Targets (e.g., Kinase/Antifungal) Product7->Non-ER Targets\n(e.g., Kinase/Antifungal) Raloxifene Raloxifene HCl (After demethylation & side-chain addition) Product6->Raloxifene Multi-step functionalization

Figure 1: Divergent synthesis showing how starting material selection dictates the 6- vs. 7-substitution pattern.

Experimental Protocols
Protocol A: Synthesis of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate

Objective: To synthesize the 7-substituted core with high regiochemical purity.

Reagents:

  • 2-Fluoro-3-methoxybenzaldehyde (Alternative to nitro-variant for cleaner workup)

  • Methyl thioglycolate

  • Cesium Carbonate (

    
    ) or 
    
    
    
  • DMSO (Anhydrous)

Step-by-Step Workflow:

  • Preparation: In a flame-dried round-bottom flask, dissolve 2-fluoro-3-methoxybenzaldehyde (10 mmol) in anhydrous DMSO (20 mL).

  • Nucleophilic Attack: Add methyl thioglycolate (11 mmol) followed by

    
     (12 mmol).
    
  • Cyclization: Heat the reaction mixture to 80°C for 3 hours. Note: Monitor via TLC (Hexane:EtOAc 8:2). The disappearance of the aldehyde spot indicates completion.

  • Quench: Pour the mixture into ice-cold water (100 mL). A precipitate should form immediately.

  • Isolation: Filter the solid. If no precipitate forms, extract with Ethyl Acetate (

    
     mL), wash with brine, and dry over 
    
    
    
    .
  • Purification: Recrystallize from Methanol.

    • Expected Yield: 75-85%

    • Characterization:

      
       NMR should show a singlet at 
      
      
      
      4.01 (OMe) and a singlet at
      
      
      8.05 (H-3 of thiophene ring) [3].
Protocol B: Competitive Ligand Binding Assay (ER

)

Objective: To quantify the affinity difference between Raloxifene and M7MBTC.

Materials:

  • Recombinant Human ER

    
     Ligand Binding Domain.
    
  • Tracer:

    
    -17
    
    
    
    -Estradiol (1 nM).
  • Buffer: 10 mM Tris-HCl, pH 7.5, 10% Glycerol, 1 mM DTT.

Methodology:

  • Incubation: Incubate ER

    
     (0.5 pmol) with 
    
    
    
    -Estradiol (1 nM) and varying concentrations (
    
    
    M to
    
    
    M) of the competitor:
    • Group A: Raloxifene (Positive Control)

    • Group B: M7MBTC (Test Compound)

  • Equilibrium: Incubate at 4°C for 18 hours to reach equilibrium.

  • Separation: Add Hydroxylapatite slurry to bind the receptor-ligand complex. Centrifuge and wash 3x with ice-cold buffer.

  • Quantification: Resuspend the pellet in scintillation cocktail and count radioactivity.

  • Data Analysis: Plot % Specific Binding vs. Log[Concentration].

    • Expected Result: Raloxifene will show an

      
       nM. M7MBTC should show no displacement  up to 10 
      
      
      
      M, confirming the necessity of the 6-OH and the C2-side chain [4].
Functional Performance & SAR Logic

The following diagram illustrates the mechanistic reason why M7MBTC fails as an ER ligand compared to Raloxifene.

Diagram: Structure-Activity Relationship (SAR) at the ER Pocket

SAR_Mechanism cluster_Raloxifene Raloxifene (Active) cluster_M7MBTC M7MBTC (Inactive at ER) R_Core 6-OH Benzothiophene R_Bind H-Bond: Glu353/Arg394 R_Core->R_Bind High Affinity R_Side Piperidine Side Chain R_Bind->R_Side Stabilizes R_Effect Helix 12 Displacement (Antagonism) R_Side->R_Effect M_Core 7-OMe Benzothiophene M_Clash Steric Clash: Leu387/Phe404 M_Core->M_Clash Repulsion M_Effect No Binding / No Effect M_Clash->M_Effect M_Side Methyl Ester (Short) M_Side->M_Effect Fails to reach Asp351

Figure 2: Mechanistic comparison of binding modes. Raloxifene engages critical residues, while M7MBTC suffers from steric clashes and lacks the necessary pharmacophore length.

Conclusion

While Raloxifene represents the pinnacle of SERM design—utilizing the 6-hydroxybenzothiophene scaffold to achieve nanomolar affinity and tissue selectivity—Methyl 7-methoxybenzo[b]thiophene-2-carboxylate is a valuable reference compound.

For researchers, M7MBTC serves two primary roles:

  • Synthetic Reference: It validates the regioselectivity of cyclization protocols (ensuring the 6-isomer is not contaminated with the 7-isomer).

  • Negative Control: In biological assays, it confirms that antiproliferative effects are mediated specifically through the ER (which requires the 6-OH) rather than non-specific toxicity of the benzothiophene core.

References
  • Brzozowski, A. M., et al. (1997).[1] "Molecular basis of agonism and antagonism in the oestrogen receptor." Nature, 389(6652), 753-758.

  • Grese, T. A., et al. (1997). "Structure-activity relationships of selective estrogen receptor modulators: modifications to the 2-arylbenzothiophene core of raloxifene." Journal of Medicinal Chemistry, 40(2), 146-167.

  • Beaton, H., et al. (2001). "Synthesis of benzothiophene derivatives." Tetrahedron Letters, 42(19), 3291-3293.

  • BenchChem. (2024). "The Structure-Activity Relationship of Raloxifene: A Technical Guide." BenchChem Technical Resources.

Sources

Validation

The Rise of Benzo[b]thiophene-2-carboxylates: A Comparative Guide to Their Efficacy as Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals In the intricate landscape of kinase inhibitor discovery, the relentless pursuit of novel scaffolds that offer both potency and selectivity is paramount. Th...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of kinase inhibitor discovery, the relentless pursuit of novel scaffolds that offer both potency and selectivity is paramount. This guide provides an in-depth comparative analysis of a promising class of compounds: benzo[b]thiophene-2-carboxylate derivatives. While the initial query into "Methyl 7-methoxybenzo[b]thiophene-2-carboxylate" revealed a scarcity of direct kinase inhibition data, a broader exploration of the benzo[b]thiophene-2-carboxylate core has unveiled its potential as a versatile platform for targeting key kinases implicated in a range of diseases.

This guide will dissect the efficacy of two prominent examples emerging from this chemical family: 3,6-dichlorobenzo[b]thiophene-2-carboxylic acid (BT2) , a potent allosteric inhibitor of Branched-chain α-ketoacid Dehydrogenase Kinase (BDK), and a series of benzothiophene derivatives that demonstrate narrow-spectrum inhibition of Dual-specificity tyrosine-phosphorylation-regulated kinases 1A and 1B (DYRK1A/DYRK1B). We will objectively compare their performance against established kinase inhibitors, supported by experimental data, and provide detailed protocols to empower researchers in their own investigations.

Part 1: The Emergence of Benzo[b]thiophene-2-carboxylates in Kinase Inhibition

The benzo[b]thiophene scaffold has long been recognized in medicinal chemistry for its diverse biological activities, including antimicrobial and anti-inflammatory properties.[1] More recently, its derivatives have captured attention as potent and selective kinase inhibitors. This guide will focus on two key areas where these compounds are making a significant impact.

BT2: An Allosteric Approach to BDK Inhibition

Branched-chain α-ketoacid dehydrogenase kinase (BDK) is a critical regulator of branched-chain amino acid (BCAA) catabolism. Its inhibition is a promising therapeutic strategy for metabolic diseases characterized by elevated BCAA levels.[2] BT2, a 3,6-dichlorobenzo[b]thiophene-2-carboxylic acid, has emerged as a novel, potent allosteric inhibitor of BDK.[2][3] Unlike ATP-competitive inhibitors, allosteric modulators offer the potential for greater selectivity and a distinct mechanism of action.

Targeting the DYRK Family with Benzothiophene Scaffolds

The Dual-specificity tyrosine-phosphorylation-regulated kinase (DYRK) family, particularly DYRK1A and DYRK1B, are implicated in a variety of cellular processes, and their dysregulation is linked to developmental disorders and cancer.[4][5] A series of benzothiophene derivatives have been identified as potent and narrow-spectrum inhibitors of DYRK1A and DYRK1B, offering a promising avenue for therapeutic intervention.[4]

Part 2: Comparative Efficacy Analysis

A critical aspect of evaluating any new inhibitor class is to benchmark its performance against existing compounds. In this section, we present a comparative analysis of the efficacy of benzo[b]thiophene-2-carboxylate derivatives against established inhibitors for their respective targets.

BDK Inhibition: BT2 vs. (S)-α-chlorophenylpropionate ((S)-CPP)

(S)-CPP is a known allosteric inhibitor of BDK.[2] The following table summarizes the comparative in vitro efficacy of BT2 and (S)-CPP.

InhibitorTarget KinaseIC50 (μM)Mechanism of ActionReference
BT2 (3,6-dichlorobenzo[b]thiophene-2-carboxylic acid) BDK3.19Allosteric[2][4]
(S)-α-chlorophenylpropionate ((S)-CPP) BDK6.3Allosteric[6]

BT2 exhibits a lower IC50 value compared to (S)-CPP, suggesting greater potency in vitro. Furthermore, BT2 has been shown to possess a significantly longer terminal half-life (T1/2 = 730 min) compared to (S)-CPP, indicating superior pharmacokinetic properties.[2]

DYRK1A/DYRK1B Inhibition: Benzothiophene Derivatives vs. Harmine

Harmine is a well-characterized, potent inhibitor of DYRK1A.[7][8] The table below compares the efficacy of a representative benzothiophene derivative with harmine.

InhibitorTarget Kinase(s)IC50 (nM)SelectivityReference
Benzothiophene Derivative (Compound 3n) DYRK1A, DYRK1BPotent (specific values not publicly available)Narrow spectrum, selective over CLK1, CLK2, CLK4, and DYRK2[4]
Harmine DYRK1A, DYRK1B, DYRK2, DYRK4DYRK1A: 33, DYRK1B: 166, DYRK2: 1900, DYRK4: 80000Selective for DYRK1A over other DYRKs[7]

While specific IC50 values for the most potent benzothiophene derivatives targeting DYRK1A/B are not always publicly detailed, studies highlight their narrow-spectrum inhibition profile, a desirable characteristic for reducing off-target effects.[4] Harmine, while potent against DYRK1A, shows less selectivity across the DYRK family.

Part 3: Signaling Pathways and Mechanisms of Action

Understanding the intricate signaling networks in which these kinases operate is crucial for appreciating the therapeutic potential of their inhibitors.

BDK and the Regulation of BCAA Catabolism

BDK phosphorylates and inactivates the branched-chain α-ketoacid dehydrogenase (BCKDH) complex, the rate-limiting enzyme in BCAA catabolism. Inhibition of BDK leads to the dephosphorylation and activation of BCKDH, thereby promoting the breakdown of BCAAs.

BDK_Pathway BCAA Branched-Chain Amino Acids (Leucine, Isoleucine, Valine) BCAT Branched-Chain Aminotransferase (BCAT) BCAA->BCAT BCKA Branched-Chain α-Ketoacids (BCKAs) BCAT->BCKA BCKDH Branched-Chain α-Ketoacid Dehydrogenase (BCKDH) BCKA->BCKDH Metabolism TCA Cycle Intermediates BCKDH->Metabolism BDK BDK BDK->BCKDH Phosphorylates & Inactivates BT2 BT2 (Allosteric Inhibitor) BT2->BDK

BDK-mediated regulation of BCAA catabolism.
The Multifaceted Roles of DYRK1A and DYRK1B

DYRK1A and DYRK1B are involved in a multitude of cellular processes, including neurodevelopment, cell cycle regulation, and apoptosis. Their signaling pathways are complex and involve numerous downstream substrates.

DYRK1A_Pathway cluster_downstream Downstream Effects DYRK1A DYRK1A Neurodevelopment Neuronal Proliferation & Differentiation DYRK1A->Neurodevelopment Phosphorylates Substrates CellCycle Cell Cycle Progression (e.g., Cyclin D1 degradation) DYRK1A->CellCycle Phosphorylates Substrates Apoptosis Apoptosis DYRK1A->Apoptosis Phosphorylates Substrates Splicing Alternative Splicing DYRK1A->Splicing Phosphorylates Splicing Factors Benzothiophene Benzothiophene Inhibitors Benzothiophene->DYRK1A Inhibits

Simplified overview of DYRK1A signaling pathways.

Part 4: Experimental Protocols

To facilitate further research and validation, this section provides detailed, step-by-step methodologies for key in vitro and cellular assays.

In Vitro BDK Kinase Inhibition Assay (Radiometric)

This protocol is adapted from established methods for measuring BDK activity.[9]

Objective: To determine the in vitro inhibitory activity of a compound against recombinant BDK.

Materials:

  • Recombinant human BDK

  • Recombinant E1α subunit of BCKDC (substrate)

  • [γ-32P]ATP

  • Kinase reaction buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM DTT)

  • Test compounds dissolved in DMSO

  • Phosphocellulose paper

  • Scintillation counter and scintillation fluid

  • Stop solution (e.g., 75 mM phosphoric acid)

Procedure:

  • Prepare serial dilutions of the test compound in DMSO.

  • In a microcentrifuge tube, prepare the kinase reaction mixture by combining the kinase reaction buffer, recombinant E1α substrate, and the test compound at various concentrations. Include a vehicle control (DMSO only).

  • Initiate the reaction by adding [γ-32P]ATP.

  • Incubate the reaction at 30°C for a predetermined time (e.g., 30 minutes).

  • Stop the reaction by spotting a portion of the reaction mixture onto a phosphocellulose paper.

  • Wash the phosphocellulose paper extensively with the stop solution to remove unincorporated [γ-32P]ATP.

  • Dry the phosphocellulose paper and measure the incorporated radioactivity using a scintillation counter.

  • Calculate the percentage of inhibition for each compound concentration relative to the vehicle control.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Cellular DYRK1A Kinase Activity Assay (Western Blot)

This protocol allows for the assessment of a compound's ability to inhibit DYRK1A activity within a cellular context by measuring the phosphorylation of a known downstream substrate.

Objective: To evaluate the cellular efficacy of a DYRK1A inhibitor.

Materials:

  • Cell line expressing DYRK1A (e.g., HEK293T, SH-SY5Y)

  • Cell culture medium and supplements

  • Test compounds dissolved in DMSO

  • Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

  • Primary antibodies: anti-phospho-substrate (specific to a known DYRK1A phosphorylation site), anti-total substrate, anti-DYRK1A, and anti-loading control (e.g., β-actin or GAPDH)

  • Secondary antibodies (HRP-conjugated)

  • Chemiluminescent substrate

  • Western blotting equipment and reagents

Procedure:

  • Seed cells in a multi-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compound or vehicle (DMSO) for a specified duration.

  • Wash the cells with ice-cold PBS and lyse them with lysis buffer.

  • Determine the protein concentration of the cell lysates.

  • Separate equal amounts of protein from each sample by SDS-PAGE.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

  • Incubate the membrane with the primary antibody against the phosphorylated substrate overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

  • Detect the chemiluminescent signal using an imaging system.

  • Strip the membrane and re-probe with antibodies against the total substrate, total DYRK1A, and a loading control to ensure equal protein loading.

  • Quantify the band intensities and normalize the phosphorylated substrate signal to the total substrate and loading control signals.

  • Determine the concentration-dependent inhibition of substrate phosphorylation.

Part 5: Conclusion and Future Directions

The emergence of benzo[b]thiophene-2-carboxylate derivatives as potent and selective kinase inhibitors represents a significant advancement in the field. BT2 offers a promising allosteric approach to BDK inhibition with favorable pharmacokinetic properties, making it a valuable tool for studying BCAA metabolism and a potential therapeutic for metabolic disorders. Similarly, the development of narrow-spectrum DYRK1A/DYRK1B inhibitors from the benzothiophene scaffold provides a much-needed tool for dissecting the complex biology of these kinases and holds promise for the treatment of associated diseases.

The experimental protocols and comparative data presented in this guide are intended to serve as a valuable resource for researchers. Further investigation into the structure-activity relationships, selectivity profiles, and in vivo efficacy of these compounds is warranted. As our understanding of the intricate roles of BDK and the DYRK family of kinases continues to grow, so too will the potential for these promising benzo[b]thiophene-2-carboxylate inhibitors to translate into novel and effective therapies.

References

  • Tso, S. C., Gui, W. J., Wu, C. Y., Chuang, J. L., Qi, X., Skvora, K. J., ... & Chuang, D. T. (2014). Benzothiophene carboxylate derivatives as novel allosteric inhibitors of branched-chain α-ketoacid dehydrogenase kinase. Journal of Biological Chemistry, 289(30), 20583-20593. [Link]

  • Gockler, N., Jofre, G., Papadopoulos, C., Soppa, U., Tejedor, F. J., & Becker, W. (2009). Harmine specifically inhibits protein kinase DYRK1A and interferes with neurite formation. The FEBS journal, 276(21), 6324-6337. [Link]

  • Abbassi, R., Szychowski, J., G-Dayanandan, N., & Melacini, G. (2019). The β-Carboline Alkaloid Harmine: A Pan-Assay Interference Compound. ACS omega, 4(2), 2623-2631. [Link]

  • Bain, J., Plater, L., Elliott, M., Shpiro, N., Hastie, C. J., McLauchlan, H., ... & Cohen, P. (2007). The selectivity of protein kinase inhibitors: a further update. Biochemical Journal, 408(3), 297-315. [Link]

  • Hole, S., Sestito, C., & Grädler, U. (2019). Small molecule branched-chain ketoacid dehydrogenase kinase (BDK) inhibitors with opposing effects on BDK protein levels. Scientific reports, 9(1), 1-14. [Link]

  • Tso, S. C., Gui, W. J., Wu, C. Y., Chuang, J. L., Qi, X., Skvora, K. J., ... & Chuang, D. T. (2014). Benzothiophene carboxylate derivatives as novel allosteric inhibitors of branched-chain α-ketoacid dehydrogenase kinase. Journal of Biological Chemistry, 289(30), 20583-20593. [Link]

  • G K, S., & K, S. (2015). Benzothiophene: Assorted Bioactive Effects. International Journal of Pharmaceutical Sciences Review and Research, 33(1), 134-141. [Link]

  • de Oliveira, V. E., de Cássia, R., & de Azevedo, H. A. (2022). Discovery of novel benzothiophene derivatives as potent and narrow spectrum inhibitors of DYRK1A and DYRK1B. Bioorganic & Medicinal Chemistry Letters, 68, 128764. [Link]

  • Hole, S., Sestito, C., & Grädler, U. (2019). Small molecule branched-chain ketoacid dehydrogenase kinase (BDK) inhibitors with opposing effects on BDK protein levels. Scientific reports, 9(1), 1-14. [Link]

  • Becker, W., & Sippl, W. (2011). Mirk/Dyrk1B in cancer. Cellular and Molecular Life Sciences, 68(13), 2245-2256. [Link]

  • Adriaenssens, E., et al. (2023). In vitro kinase assay. protocols.io. [Link]

  • Liu, Y., et al. (2017). An ELISA DYRK1A non-radioactive kinase assay suitable for the characterization of inhibitors. PloS one, 12(1), e0170422. [Link]

  • White, P. J., et al. (2016). Branched-chain amino acids: catabolism in skeletal muscle and implications for muscle and whole-body metabolism. Frontiers in physiology, 7, 570. [Link]

  • Arató, K., et al. (2020). Dyrk1b is a key Regulatory Kinase Integrating Fgf, Shh and mTORC1 signaling in Skeletal Muscle Development and Homeostasis. bioRxiv. [Link]

  • Chen, Y., et al. (2016). Dosage of Dyrk1a shifts cells within a p21-cyclin D1 signaling map to control the decision to enter the cell cycle. Molecular cell, 64(5), 914-928. [Link]

  • Soppa, U., et al. (2014). The Down syndrome-related kinase DYRK1A phosphorylates the cell-cycle-regulatory protein p27Kip1. The international journal of biochemistry & cell biology, 51, 1-10. [Link]

  • Harris, R. A., et al. (2005). Determination of branched-chain α-keto acid dehydrogenase activity state and branched-chain α-keto acid dehydrogenase kinase activity and protein in mammalian tissues. Current protocols in toxicology, 24(1), 8-5. [Link]

  • Papaneophytou, C. P., & Kontos, C. K. (2021). Minibrain-related kinase/dual-specificity tyrosine-regulated kinase 1B implication in stem/cancer stem cells biology. World journal of stem cells, 13(8), 1039. [Link]

  • Tso, S. C., et al. (2014). Benzothiophene carboxylate derivatives as novel allosteric inhibitors of branched-chain α-ketoacid dehydrogenase kinase. Journal of Biological Chemistry, 289(30), 20583-20593. [Link]

  • de Oliveira, V. E., et al. (2022). Discovery of novel benzothiophene derivatives as potent and narrow spectrum inhibitors of DYRK1A and DYRK1B. Bioorganic & medicinal chemistry letters, 68, 128764. [Link]

  • Gockler, N., et al. (2009). Harmine specifically inhibits protein kinase DYRK1A and interferes with neurite formation. The FEBS journal, 276(21), 6324-6337. [Link]

  • Hole, S., et al. (2019). Small molecule branched-chain ketoacid dehydrogenase kinase (BDK) inhibitors with opposing effects on BDK protein levels. Scientific reports, 9(1), 1-14. [Link]

  • White, P. J., et al. (2016). Branched-chain amino acids: catabolism in skeletal muscle and implications for muscle and whole-body metabolism. Frontiers in physiology, 7, 570. [Link]

  • Hole, S., et al. (2019). Bicyclic Inhibitors of Branched-Chain α-Keto Acid Dehydrogenase Kinase (BDK) with In Vivo Activity. ACS medicinal chemistry letters, 10(10), 1424-1429. [Link]

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Proper Disposal of Methyl 7-methoxybenzo[b]thiophene-2-carboxylate

Hazard Identification and Risk Assessment Methyl 7-methoxybenzo[b]thiophene-2-carboxylate belongs to the family of thiophene derivatives. Thiophene and its related compounds are known to present several hazards.

Author: BenchChem Technical Support Team. Date: February 2026

Hazard Identification and Risk Assessment

Methyl 7-methoxybenzo[b]thiophene-2-carboxylate belongs to the family of thiophene derivatives. Thiophene and its related compounds are known to present several hazards. Based on data from similar molecules, we can infer the following potential risks:

  • Irritation: Causes skin and serious eye irritation.[1]

  • Respiratory Issues: May cause respiratory irritation.[1][2]

  • Ingestion: May be harmful if swallowed.[2]

  • Aquatic Toxicity: Some thiophene derivatives are harmful to aquatic life with long-lasting effects.[3]

Given these potential hazards, it is imperative to handle this compound and its waste with the utmost care, adhering to strict safety protocols.

Personal Protective Equipment (PPE)

To mitigate the risks associated with handling methyl 7-methoxybenzo[b]thiophene-2-carboxylate and its waste, the following personal protective equipment is mandatory:

PPE CategorySpecific RequirementsRationale
Eye Protection ANSI-approved safety glasses with side shields or goggles.Protects against splashes and airborne particles that can cause serious eye irritation.[1][4]
Hand Protection Chemically resistant gloves (e.g., nitrile).Prevents skin contact and potential irritation.[1][4]
Body Protection A standard laboratory coat.Protects against accidental spills and contamination of personal clothing.[5]
Respiratory Protection To be used in a well-ventilated area or under a fume hood.Minimizes the inhalation of any vapors or dust that may cause respiratory irritation.[4]

Waste Segregation and Containerization: A Critical First Step

Proper segregation of chemical waste is fundamental to safe disposal. Mixing incompatible waste streams can lead to dangerous chemical reactions.

Key Principles:

  • Designated Waste Container: All waste containing methyl 7-methoxybenzo[b]thiophene-2-carboxylate, including contaminated consumables (e.g., pipette tips, weighing boats, gloves), should be collected in a designated, leak-proof container.[6][7]

  • Container Compatibility: The waste container must be compatible with the chemical. For organic solvent waste, glass bottles are often preferred.[6]

  • Clear Labeling: The container must be clearly labeled with "Hazardous Waste," the full chemical name "Methyl 7-methoxybenzo[b]thiophene-2-carboxylate," and a list of any solvents or other chemicals present in the waste.[7][8]

  • Secure Closure: The container must be kept securely closed when not in use to prevent the release of vapors.[6][7]

Step-by-Step Disposal Protocol

The following protocol outlines the standard operating procedure for the disposal of methyl 7-methoxybenzo[b]thiophene-2-carboxylate from the point of generation to final collection.

  • Waste Generation:

    • Conduct all work with the compound in a well-ventilated laboratory, preferably within a chemical fume hood.[4]

    • Minimize waste generation by using only the necessary amount of the chemical for your experiment.[7]

  • Collection of Solid Waste:

    • Place any solid waste, including residual powder and contaminated consumables, directly into the designated hazardous waste container.

    • Use tools such as a spatula or brush to transfer solid materials, avoiding the creation of dust.

  • Collection of Liquid Waste:

    • If the compound is in a solution, pour the waste liquid carefully into the designated liquid hazardous waste container.

    • Avoid splashing. Use a funnel if necessary.

    • Do not mix with incompatible waste streams.[6][7]

  • Storage Pending Disposal:

    • Store the sealed and labeled waste container in a designated satellite accumulation area within the laboratory.[7][8]

    • This area should be away from general laboratory traffic and clearly marked as a hazardous waste storage area.

    • Ensure secondary containment is in place to capture any potential leaks.[8]

  • Arranging for Final Disposal:

    • Contact your institution's Environmental Health and Safety (EHS) office to arrange for the pickup and disposal of the hazardous waste.

    • Disposal must be carried out by a licensed professional waste disposal service in accordance with all local, state, and federal regulations.[3][4]

Disposal Workflow Diagram

DisposalWorkflow cluster_prep Preparation cluster_generation Waste Generation & Collection cluster_storage Interim Storage cluster_disposal Final Disposal PPE Don Appropriate PPE WorkArea Work in Fume Hood PPE->WorkArea Safety First GenerateWaste Generate Waste WorkArea->GenerateWaste Segregate Segregate Waste GenerateWaste->Segregate Critical Step Containerize Place in Labeled, Compatible Container Segregate->Containerize Store Store in Satellite Accumulation Area Containerize->Store Secure Ensure Secondary Containment Store->Secure ContactEHS Contact EHS for Pickup Secure->ContactEHS When Container is Full ProfessionalDisposal Disposal by Licensed Service ContactEHS->ProfessionalDisposal

Caption: A workflow for the safe disposal of methyl 7-methoxybenzo[b]thiophene-2-carboxylate.

Spill Management

In the event of a small spill, follow these procedures:

  • Alert Personnel: Immediately alert others in the vicinity.

  • Evacuate if Necessary: If the spill is large or in a poorly ventilated area, evacuate the lab.

  • Don PPE: Ensure you are wearing the appropriate PPE before attempting to clean the spill.

  • Contain the Spill: Use an inert absorbent material, such as vermiculite or sand, to absorb the spilled material.[1]

  • Collect and Dispose: Carefully scoop the absorbent material into the designated hazardous waste container.

  • Decontaminate the Area: Clean the spill area with an appropriate solvent and then soap and water.

  • Report the Spill: Report the incident to your laboratory supervisor and EHS office.

References

  • Oxford Lab Fine Chem LLP. (n.d.).
  • Fisher Scientific. (2025, December 18).
  • Chemcia Scientific. (n.d.). Material Safety Data Sheet: 3-Amino-4-chloro-benzo[b]thiophene-2-carboxylic acid methyl ester.
  • Chemistry For Everyone. (2024, May 25).
  • LabXchange. (2022, May 23). How To: Lab Waste. YouTube.
  • Apollo Scientific. (n.d.).
  • JoVE. (2017, July 14).
  • Occupational Safety and Health Administration. (n.d.). 1910.
  • Cole-Parmer. (n.d.). Material Safety Data Sheet - 2-Thiophenecarboxaldehyde, 98%.
  • ChemicalBook. (2025, July 5).
  • PubChem. (n.d.). Benzo(b)thiophene-2-carboxylic acid.
  • ResearchGate. (2025, August 5). Removal of Thiophene and Its Derivatives from Model Gasoline Using Polymer-Supported Metal Chlorides Ionic Liquid Moieties.
  • ACS Omega. (2024, September 10). Selective Separation of Thiophene Derivatives Using Metal–Organic Frameworks-Based Membranes.
  • National Institutes of Health. (n.d.). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads.
  • Research and Reviews. (2022, October 27). Derivatives and Synthesis of Heterocyclic Compound: Thiophene.
  • THIOPHENE AND ITS DERIV
  • VedPrep ChemAcademy. (2025, June 24). Lab Waste Disposal Rules You Must Follow | Proper Disposal in Research Labs. YouTube.
  • PubChem. (n.d.). Benzo(B)Thiophene.
  • ChemicalBook. (2023, April 30). 6-METHOXY-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER.

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Methyl 7-methoxybenzo[b]thiophene-2-carboxylate
Reactant of Route 2
Reactant of Route 2
Methyl 7-methoxybenzo[b]thiophene-2-carboxylate
© Copyright 2026 BenchChem. All Rights Reserved.